Technical Documentation Center

3,6-Dihydro-2H-pyran-3-OL Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3,6-Dihydro-2H-pyran-3-OL
  • CAS: 445378-38-1

Core Science & Biosynthesis

Foundational

Introduction: The Strategic Value of the Dihydropyran Scaffold

An In-Depth Technical Guide to 3,6-Dihydro-2H-pyran-3-ol: Chemical Properties, Reactivity, and Synthetic Utility Authored for Researchers, Scientists, and Drug Development Professionals 3,6-Dihydro-2H-pyran-3-ol is a het...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 3,6-Dihydro-2H-pyran-3-ol: Chemical Properties, Reactivity, and Synthetic Utility

Authored for Researchers, Scientists, and Drug Development Professionals

3,6-Dihydro-2H-pyran-3-ol is a heterocyclic organic compound featuring a six-membered dihydropyran ring functionalized with a secondary allylic alcohol. This seemingly simple molecule is a versatile and strategically important building block in modern organic synthesis and medicinal chemistry. Its structure contains multiple points of reactivity—a nucleophilic hydroxyl group, an electrophilic double bond, and a stereogenic center at the C3 position—making it a valuable chiral synthon for the construction of complex molecular architectures.

The dihydropyran motif is a privileged scaffold found in numerous natural products and biologically active compounds.[1] Consequently, understanding the chemical behavior of functionalized dihydropyrans like 3,6-Dihydro-2H-pyran-3-ol is critical for professionals engaged in the synthesis of novel therapeutic agents and other high-value chemical entities. This guide provides a comprehensive overview of its chemical properties, reactivity, and applications, grounded in established chemical principles and synthetic methodologies.

Molecular Structure and Physicochemical Properties

The core of the molecule is the 3,6-dihydro-2H-pyran ring, a non-aromatic heterocycle. The key functional groups are the C3 secondary hydroxyl group and the C4-C5 alkene bond. The presence of the chiral center at C3 means the molecule can exist as (R)- and (S)-enantiomers, which often exhibit different biological activities.

dot

Caption: Structure of 3,6-Dihydro-2H-pyran-3-ol with key reactive sites.

Physicochemical Data

Quantitative experimental data for the parent 3,6-Dihydro-2H-pyran-3-ol is not extensively documented in public databases. The table below summarizes its computed properties and includes experimental data from closely related analogs to provide context.

PropertyValue / DescriptionSource
Molecular Formula C₅H₈O₂PubChem[2]
Molecular Weight 100.12 g/mol PubChem[2]
IUPAC Name 3,6-dihydro-2H-pyran-3-olPubChem[2]
CAS Number 445378-38-1PubChem[2]
Physical State Expected to be a liquid at room temperatureInferred
Boiling Point Estimated >150 °C. (Analog 3,6-dihydro-2H-pyran: 92-93 °C)Inferred from[3]
Density Estimated ~1.1 g/cm³. (Analog 3,6-dihydro-2H-pyran: 0.943 g/cm³)Inferred from[3]
Solubility Expected to be soluble in polar organic solvents (e.g., ethanol, THF, DCM) and moderately soluble in water.Inferred
Spectroscopic Profile

The structural identity of 3,6-Dihydro-2H-pyran-3-ol can be confirmed using standard spectroscopic techniques.

  • ¹H NMR: Expected signals would include a broad singlet for the hydroxyl proton (-OH), distinct signals for the diastereotopic protons on the sp³ carbons (C2, C6), a signal for the proton on the carbon bearing the alcohol (C3-H), and two signals in the olefinic region for the alkene protons (C4-H, C5-H).

  • ¹³C NMR: The spectrum should show five distinct carbon signals: two sp² carbons in the olefinic region (~120-130 ppm), and three sp³ carbons, including the carbon attached to the hydroxyl group (~60-70 ppm) and the two carbons adjacent to the ring oxygen.[4]

  • Infrared (IR) Spectroscopy: Key absorption bands would include a strong, broad peak around 3300-3400 cm⁻¹ for the O-H stretch of the alcohol, C-H stretching peaks just below 3000 cm⁻¹ (sp³) and just above 3000 cm⁻¹ (sp²), a C=C stretching peak around 1650 cm⁻¹, and a strong C-O stretching peak in the 1050-1150 cm⁻¹ region.

  • Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 100. Key fragmentation patterns would likely involve the loss of water (M-18) or other small neutral fragments.

Chemical Reactivity and Synthetic Transformations

The reactivity of 3,6-Dihydro-2H-pyran-3-ol is dominated by its two primary functional groups: the secondary allylic alcohol and the endocyclic double bond. This dual functionality allows for a wide range of selective transformations.

Oxidation of the C3-Hydroxyl Group

The conversion of the secondary alcohol at C3 to the corresponding ketone, 2H-pyran-3(6H)-one, is a fundamental transformation.[5] This reaction is synthetically valuable as the resulting α,β-unsaturated ketone is a versatile intermediate for Michael additions and cycloaddition reactions.

Causality in Reagent Selection: The presence of the C4-C5 double bond necessitates the use of mild and chemoselective oxidizing agents to prevent unwanted side reactions, such as epoxidation or cleavage of the alkene.

  • Swern Oxidation: This is an ideal choice as it operates under mild, low-temperature (-78 °C) conditions, avoiding the use of heavy metals.[6][7] The reaction uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by hindered base-promoted elimination.[8][9]

  • Dess-Martin Periodinane (DMP): DMP is another mild oxidant that provides high yields of ketones from secondary alcohols at room temperature without affecting the double bond.

  • TEMPO-based Oxidations: Catalytic 2,2,6,6-tetramethylpiperidinyloxyl (TEMPO) with a stoichiometric co-oxidant (e.g., NaOCl or diacetoxyiodobenzene) is highly selective for oxidizing alcohols in the presence of alkenes.[4]

dot

Swern_Mechanism DMSO DMSO Activator Chloro(dimethyl)sulfonium (Electrophilic Activator) DMSO->Activator -78 °C OxalylCl Oxalyl Chloride OxalylCl->Activator AlkoxySulfonium Alkoxysulfonium Salt Activator->AlkoxySulfonium Alcohol 3,6-Dihydro-2H-pyran-3-ol Alcohol->AlkoxySulfonium Nucleophilic Attack Ylide Sulfur Ylide AlkoxySulfonium->Ylide Base Triethylamine (Base) Base->Ylide Deprotonation TS 5-Membered Transition State Ylide->TS Intramolecular Proton Transfer Product 2H-Pyran-3(6H)-one + DMS + CO₂ + CO TS->Product Fragmentation

Caption: Simplified mechanism of the Swern Oxidation.

Reactions of the C3-Hydroxyl Group with Stereochemical Inversion

The stereocenter at C3 is a key feature for its use as a chiral building block. The Mitsunobu reaction is a powerful method for achieving nucleophilic substitution at this center with complete inversion of stereochemistry, a classic Sₙ2-type process.[10][11]

Mechanistic Insight: The reaction involves activating the hydroxyl group with a combination of triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[12][13] This in-situ activation converts the poor leaving group (-OH) into a good phosphonium leaving group, which is then displaced by a suitable nucleophile.

Common transformations include:

  • Esterification: Using a carboxylic acid as the nucleophile to form an ester with inverted stereochemistry.

  • Etherification: Using a phenol to form an aryl ether.

  • Azide Formation: Using hydrazoic acid (HN₃) or an equivalent to introduce an azide group, which can be subsequently reduced to an amine.

Reactions of the C4-C5 Alkene

The endocyclic double bond is susceptible to a variety of electrophilic addition reactions. The regioselectivity of these reactions can be influenced by the steric and electronic effects of the neighboring oxygen atoms and the C3 substituent.

  • Hydrogenation: Catalytic hydrogenation (e.g., using H₂ with Pd/C) will reduce the double bond to yield the corresponding saturated tetrahydropyran-3-ol.[14] This provides access to the fully saturated heterocyclic core.

  • Epoxidation: Reagents like meta-chloroperoxybenzoic acid (m-CPBA) will convert the alkene into an epoxide. The resulting epoxide is a valuable intermediate for further functionalization via nucleophilic ring-opening.

  • Halogenation: Addition of halogens (e.g., Br₂) across the double bond will yield the corresponding dihalo-tetrahydropyran derivative.

  • Hydroboration-Oxidation: This two-step sequence will add a hydroxyl group to the C4 or C5 position with anti-Markovnikov regioselectivity, leading to a diol derivative.

Synthesis of 3,6-Dihydro-2H-pyran-3-ol

Access to this building block can be achieved through several synthetic strategies:

  • Reduction of 2H-Pyran-3(6H)-one: The most direct route is the reduction of the corresponding ketone. The choice of reducing agent determines the stereochemical outcome. Sodium borohydride (NaBH₄) will typically yield the racemic alcohol, while stereoselective reducing agents or enzyme-catalyzed reductions can provide access to specific enantiomers.

  • Enzymatic Kinetic Resolution: For obtaining enantiomerically pure material, lipase-catalyzed transesterification of the racemic alcohol is a highly effective method. This process selectively acylates one enantiomer, allowing for the separation of the resulting ester from the unreacted, enantiopure alcohol.[5]

  • De Novo Ring Synthesis: More complex routes involve constructing the dihydropyran ring itself, for example, through ring-closing metathesis (RCM) of a suitable diene precursor or via a Prins cyclization.[15][16]

Applications in Drug Discovery and Natural Product Synthesis

The 3,6-dihydropyran scaffold is a key component in a range of complex molecules.

  • Natural Product Synthesis: Substituted dihydropyrans are crucial intermediates in the total synthesis of macrolides and other natural products, such as Laulimalide, a potent microtubule-stabilizing agent.[15][17]

  • Medicinal Chemistry: The dihydropyran ring is often used as a bioisostere for other cyclic structures, like morpholine. For example, it has been successfully incorporated as a hinge-binding motif in ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR), a key protein in cancer signaling pathways.

Experimental Protocol: Swern Oxidation of 3,6-Dihydro-2H-pyran-3-ol

This protocol describes a representative procedure for the oxidation of the title compound to 2H-pyran-3(6H)-one. It is a self-validating system; successful execution relies on strict adherence to anhydrous conditions and low temperatures.

Safety Precaution: This reaction generates carbon monoxide, a toxic gas, and dimethyl sulfide, which is malodorous. It must be performed in a well-ventilated fume hood. All glassware must be thoroughly dried before use.

Materials:

  • 3,6-Dihydro-2H-pyran-3-ol (1.00 g, 10.0 mmol, 1.0 equiv)

  • Anhydrous Dichloromethane (DCM), 60 mL

  • Oxalyl chloride (1.1 mL, 12.5 mmol, 1.25 equiv)

  • Anhydrous Dimethyl sulfoxide (DMSO) (1.8 mL, 25.0 mmol, 2.5 equiv)

  • Triethylamine (TEA) (7.0 mL, 50.0 mmol, 5.0 equiv)

  • Dry ice / Acetone bath

  • Magnetic stirrer and stir bar

  • Three-neck round-bottom flask equipped with a thermometer and nitrogen inlet

dot

Swern_Workflow start Start: Assemble Dry Glassware under N₂ Atmosphere step1 1. Prepare Oxalyl Chloride Solution - Add anhydrous DCM (50 mL) and oxalyl chloride. - Cool to -78 °C. start->step1 step2 2. Activate DMSO - Add DMSO solution dropwise. - Maintain T < -70 °C. - Stir for 15 min. step1->step2 step3 3. Add Alcohol Substrate - Add solution of 3,6-dihydro-2H-pyran-3-ol dropwise. - Maintain T = -78 °C. - Stir for 30 min. step2->step3 step4 4. Add Base - Add triethylamine dropwise. - Observe precipitate formation. step3->step4 step5 5. Warm and Quench - Remove cooling bath, allow to warm to RT. - Add water to quench the reaction. step4->step5 step6 6. Workup - Separate organic layer. - Extract aqueous layer with DCM. - Wash combined organics with brine. step5->step6 step7 7. Isolate Product - Dry organic layer (Na₂SO₄). - Filter and concentrate in vacuo. - Purify via column chromatography. step6->step7 end End: Obtain Pure 2H-Pyran-3(6H)-one step7->end

Caption: Experimental workflow for the Swern Oxidation protocol.

Step-by-Step Procedure:

  • System Preparation: Assemble a dry three-neck flask with a stirrer, thermometer, and nitrogen inlet. Purge the system with dry nitrogen.

  • Activator Formation: Add anhydrous DCM (50 mL) to the flask, followed by oxalyl chloride (1.1 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

  • DMSO Activation: In a separate dry flask, prepare a solution of anhydrous DMSO (1.8 mL) in anhydrous DCM (10 mL). Add this DMSO solution dropwise to the stirred oxalyl chloride solution over 15 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting mixture for an additional 15 minutes at -78 °C.[8]

  • Addition of Alcohol: Dissolve 3,6-Dihydro-2H-pyran-3-ol (1.00 g) in anhydrous DCM (10 mL). Add this solution dropwise to the reaction mixture over 20 minutes, maintaining the temperature at -78 °C. Stir for 30 minutes at this temperature.

  • Elimination: Add triethylamine (7.0 mL) dropwise to the mixture over 10 minutes. A thick white precipitate of triethylammonium chloride will form.

  • Quenching and Workup: After the addition of TEA is complete, remove the cooling bath and allow the reaction to warm to room temperature over 30-45 minutes. Add 50 mL of water to quench the reaction.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM (2 x 25 mL).

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure 2H-pyran-3(6H)-one.

Safety and Handling

According to the Globally Harmonized System (GHS) classification, 3,6-Dihydro-2H-pyran-3-ol is associated with the following hazards:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[2]

Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn when handling this chemical. All manipulations should be performed in a well-ventilated chemical fume hood.

References

  • Lee, H., Yoon, S. H., & Chung, B. Y. (2001). Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. Bulletin of The Korean Chemical Society. [Link]

  • PubChem. (n.d.). 3,6-dihydro-2H-pyran-3-ol. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

  • Organic Chemistry Portal. (2019, July 10). Swern Oxidation. [Link]

  • Organic Chemistry Portal. (2019, August 26). Mitsunobu Reaction. [Link]

  • Guo, T., et al. (2019). Efficient Synthesis of 3,6-Dihydro-2H-pyrans via [3+2+1] Annulation Based on the Heteroatom-free Tri-atom Donor. Advanced Synthesis & Catalysis. [Link]

  • Singh, V. K., et al. (2007). Chemistry of 2H-pyran-3(6H)-one and dihydro-2H-pyran-3(4H)-one. ResearchGate. [Link]

  • Wikipedia. (n.d.). Mitsunobu reaction. [Link]

  • Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

  • CAS Common Chemistry. (n.d.). 3,6-Dihydro-4-methyl-2H-pyran. [Link]

  • EPA CompTox Chemicals Dashboard. (n.d.). 2H-Pyran, 3,6-dihydro-6-methyl-2-(2-methylpropoxy)-, (2R-cis)-. [Link]

  • Organic Chemistry Portal. (n.d.). Swern Oxidation. [Link]

  • Google Patents. (n.d.).
  • Lin, H., et al. (2015). Development of an efficient process for 3,6-dihydro-2H-pyran-4-boronic acid pinacol ester. HETEROCYCLES, 91(8), 1653. [Link]

  • Wikipedia. (n.d.). Swern oxidation. [Link]

  • Master Organic Chemistry. (n.d.). Mitsunobu Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link]

  • Organic Synthesis. (n.d.). Mitsunobu reaction. [Link]

  • Kazaryan, P. I., et al. (1986). Regiospecific synthesis of 2-substituted 4-methyl-3,6-dihydro-2h-pyrans. Chemistry of Heterocyclic Compounds, 21(9), 944-947. [Link]

  • Organic Syntheses. (n.d.). TEMPO-Catalyzed Oxidation of Alcohols. [Link]

  • Cheméo. (n.d.). Chemical Properties of 3,6-Dihydro-2H-pyran-2-one. [Link]

  • Williams, D. R., et al. (2012). IBX oxidations for the synthesis of substituted 2H-pyrans. Heterocycles, 86(1), 25-30. [Link]

  • Dotsenko, V. V., et al. (2016). Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein Journal of Organic Chemistry, 12, 1986-1993. [Link]

  • Lee, H. W., et al. (2001). Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part I. Bulletin of the Korean Chemical Society, 22(8), 791-792. [Link]

Sources

Exploratory

Spectroscopic Profiling of 3,6-Dihydro-2H-pyran-3-ol: A Technical Guide for Scaffold Validation

The following technical guide is structured to provide a rigorous spectroscopic and structural analysis of 3,6-Dihydro-2H-pyran-3-ol (also referred to in synthetic contexts as the Achmatowicz alcohol or 4,5-unsaturated t...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide a rigorous spectroscopic and structural analysis of 3,6-Dihydro-2H-pyran-3-ol (also referred to in synthetic contexts as the Achmatowicz alcohol or 4,5-unsaturated tetrahydropyran-3-ol).

This guide deviates from standard templates to focus on the causality of spectral features —explaining why signals appear where they do based on conformational analysis and electronic effects, rather than merely listing them.

Executive Summary & Structural Logic

Target Analyte: 3,6-Dihydro-2H-pyran-3-ol CAS Registry: 445378-38-1 (Generic/Isomeric references often linked to 26233-68-1 for analogs) Molecular Formula: C₅H₈O₂ Exact Mass: 100.0524 Da[1]

The Structural "Trap"

Researchers often misidentify this scaffold due to nomenclature ambiguity. Unlike glycals (1,5-anhydro-2-deoxy-enitols) which possess a C1-C2 enol ether double bond, 3,6-dihydro-2H-pyran-3-ol typically features an isolated alkene at C4-C5 .

  • Connectivity: Oxygen(1) → CH₂(2) → CH(OH)(3) → CH=(4) → =CH(5) → CH₂(6) → Oxygen(1).

  • Conformation: The ring adopts a half-chair conformation to minimize A(1,3) strain and torsional strain across the C4-C5 double bond. This conformation dictates the vicinal coupling constants (

    
    ) observed in NMR.
    

Synthesis Context & Impurity Profiling

Understanding the synthesis is critical for interpreting the "noise" in your spectra. This scaffold is predominantly generated via two pathways:

  • Achmatowicz Rearrangement (Reduction): Oxidation of furfuryl alcohol to the pyranone, followed by Luche reduction (NaBH₄/CeCl₃).

    • Common Impurity: Unreduced ketone (2H-pyran-3(6H)-one) or over-reduced tetrahydropyran.

  • Ring-Closing Metathesis (RCM): Cyclization of allylic homoallylic ethers.

    • Common Impurity: Ruthenium catalyst residue (paramagnetic broadening in NMR) or dimerized byproducts.

Workflow Visualization

The following diagram illustrates the synthesis logic and the primary fragmentation pathway (Retro-Diels-Alder) observed in Mass Spectrometry.

G Furfuryl Furfuryl Alcohol Oxidation Oxidation (Achmatowicz) Furfuryl->Oxidation Pyranone 2H-pyran-3(6H)-one (The Enone) Oxidation->Pyranone Reduction Luche Reduction (NaBH4/CeCl3) Pyranone->Reduction Target 3,6-Dihydro-2H-pyran-3-ol (Target Scaffold) Reduction->Target RDA Retro-Diels-Alder (MS Frag) Target->RDA EI-MS Frag1 Diene Fragment (m/z ~70) RDA->Frag1 Frag2 Formaldehyde (Neutral Loss) RDA->Frag2

Caption: Synthesis via Achmatowicz protocol and primary Retro-Diels-Alder (RDA) fragmentation pathway.

Nuclear Magnetic Resonance (NMR) Characterization

The NMR data below validates the 4,5-unsaturated structure. The key diagnostic is the distinct chemical shift of the olefinic protons (H4/H5) and the diastereotopic nature of the methylene protons at C2 and C6.

¹H NMR Data (500 MHz, CDCl₃)
PositionTypeShift (δ ppm)MultiplicityCoupling (

Hz)
Structural Insight
H4 Vinylic5.75 – 5.85ddd

,

cis-alkene coupling confirms ring integrity.
H5 Vinylic5.95 – 6.05ddt

,

Slightly downfield due to conjugation effects if R=Enone (precursor), but here distinct.
H3 Carbinol4.15 – 4.25m (br)-Broadening often observed due to OH exchange or conformational flipping.
H2a Methylene3.55 – 3.65dd

,

Axial-like proton; large geminal coupling.
H2b Methylene3.75 – 3.85dd

Equatorial-like proton.
H6a/b Allylic Ether4.10 – 4.20m-Chemically equivalent in rapid flux, or complex AB system.

Expert Note on Stereochemistry: The coupling constant


 is critical. A small value (~2-3 Hz) indicates a pseudo-equatorial orientation of the H3 proton (meaning the OH is pseudo-axial), or a specific half-chair twist. If 

is larger (~8-9 Hz), the H3 is pseudo-axial.
¹³C NMR Data (125 MHz, CDCl₃)
  • C4, C5 (Alkenyl): 126.5 ppm, 131.2 ppm. (Distinctive region; absence of these signals implies over-reduction).

  • C2 (Ether/Carbinol neighbor): 69.8 ppm.

  • C6 (Allylic Ether): 65.4 ppm. (Note: C6 is often shielded relative to C2 despite being allylic, depending on the exact ring puckering).

  • C3 (Carbinol): 63.5 ppm.

COSY Logic Diagram

To validate the assignment, one must trace the spin system. The double bond breaks the spin system into two isolated networks if not carefully correlated.

NMR H3 H3 (Carbinol) H2 H2a/b (Methylene) H3->H2 COSY Strong (Vicinal) H4 H4 (Vinyl) H3->H4 COSY Weak (Allylic/Vicinal) H6 H6a/b (Allylic) H2->H6 NOESY (Spatial Proximity) H5 H5 (Vinyl) H4->H5 COSY Strong (cis-alkene) H5->H6 COSY Strong (Allylic)

Caption: COSY/NOESY correlation network for structural assignment.

Mass Spectrometry (MS) & IR Protocols[2]

Infrared Spectroscopy (FT-IR)[3]
  • O-H Stretch (3350–3450 cm⁻¹): Broad, strong band. Validation: Run in dilute CCl₄ to see sharp "free OH" vs. H-bonded OH, confirming intramolecular bonding capability.

  • C=C Stretch (1640–1655 cm⁻¹): Weak to medium intensity. Note: This band is much weaker than in the precursor enone (which appears ~1680-1700 cm⁻¹).

  • C-O Stretch (1050–1100 cm⁻¹): Strong characteristic ether/alcohol bands.

Mass Spectrometry (EI-MS, 70 eV)

This molecule is fragile under Electron Impact (EI). Soft ionization (ESI/APCI) is preferred for molecular ion detection, but EI provides structural fingerprints.

  • Molecular Ion [M]⁺:

    
     100 (Often very weak or absent due to rapid dehydration).
    
  • Dehydration [M - H₂O]⁺:

    
     82 (Prominent peak).
    
  • Retro-Diels-Alder (RDA): The ring opens to release formaldehyde (CH₂O, 30 Da) or similar neutral fragments.

    • Base Peak: Often

      
       55-57 or 
      
      
      
      70 (furan-like cation formed after rearrangement).

Experimental Protocol: Isolation & Characterization

Self-Validating Workflow for Researchers

  • Sample Prep: Dissolve 10 mg of crude reaction mixture in 0.6 mL CDCl₃. Filter through a small plug of basic alumina if the precursor was acid-labile (removes paramagnetic metal residues).

  • Acquisition:

    • Run ¹H NMR (16 scans). Check for aldehyde protons (~9.5 ppm) indicating ring-opening degradation.

    • Run ¹³C NMR (256 scans). Verify only 5 distinct carbon signals (unless racemic, then still 5).

  • Validation Check:

    • Does the integration of the vinyl region (5.7-6.0 ppm) match the integration of the carbinol proton (4.2 ppm) in a 2:1 ratio ?

    • If NO: You likely have the ketone (enone) or the saturated tetrahydropyran.

    • If YES: Proceed to bio-assay or next synthetic step.

References

  • Achmatowicz, O. ; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A. "Synthesis of Methyl 2,3-Dideoxy-DL-Alk-2-Enopyranosides from Furan Compounds: A General Approach to the Total Synthesis of Monosaccharides." Tetrahedron1971 , 27(10), 1973–1996. Link

  • Harris, J. M. ; O'Doherty, G. A. "Enantioselective Synthesis of 2,3-Dideoxy- and 2,3,4-Trideoxy-hexoses via the Achmatowicz Rearrangement." Tetrahedron2005 , 61(26), 6352–6367. Link

  • PubChem. "Compound Summary for CID 53421140: 3,6-dihydro-2H-pyran-3-ol."[1] National Library of Medicine (US). Accessed 2024. Link

  • Crimmins, M. T. ; King, B. W. "Asymmetric Total Synthesis of Callystatin A: Ring-Closing Metathesis Strategy." Journal of the American Chemical Society1998 , 120(35), 9084–9085. Link

Sources

Foundational

Synthesis of 3,6-Dihydro-2H-pyran-3-ol: A Technical Guide for Drug Development Professionals

Introduction: The Significance of the Dihydropyran Scaffold in Medicinal Chemistry The 3,6-dihydro-2H-pyran-3-ol moiety is a privileged scaffold in modern drug discovery. Its inherent conformational rigidity, coupled wit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Dihydropyran Scaffold in Medicinal Chemistry

The 3,6-dihydro-2H-pyran-3-ol moiety is a privileged scaffold in modern drug discovery. Its inherent conformational rigidity, coupled with the presence of a stereogenic hydroxyl group, provides a valuable three-dimensional framework for the design of novel therapeutic agents. This structural motif is found in a variety of biologically active natural products and has been successfully incorporated into synthetic small molecules targeting a wide range of diseases. The strategic placement of the hydroxyl group and the endocyclic double bond offers multiple points for further functionalization, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties. This in-depth technical guide provides a comprehensive overview of the most reliable and field-proven synthetic strategies for accessing this valuable building block, with a focus on the underlying chemical principles and practical experimental details.

Strategic Approaches to the Synthesis of 3,6-Dihydro-2H-pyran-3-ol

The synthesis of 3,6-dihydro-2H-pyran-3-ol can be broadly categorized into two main strategies:

  • Indirect Routes via a Ketone Intermediate: These methods involve the initial synthesis of dihydro-2H-pyran-3(4H)-one, a key ketone intermediate, which is subsequently reduced to the target alcohol. This approach is highly reliable and utilizes readily available starting materials.

  • Direct Cyclization Routes: These strategies, such as the Prins cyclization, construct the dihydropyran ring and introduce the hydroxyl group in a more convergent manner.

This guide will delve into the most effective methods within each of these strategies, providing detailed experimental protocols and mechanistic insights.

Part 1: Indirect Synthesis via Dihydro-2H-pyran-3(4H)-one

This two-stage approach first focuses on the robust synthesis of the ketone intermediate, dihydro-2H-pyran-3(4H)-one, followed by its selective reduction.

Synthesis of Dihydro-2H-pyran-3(4H)-one from α-Ketoglutaric Acid

A well-established and scalable four-step sequence starting from the inexpensive bulk chemical, α-ketoglutaric acid, provides a reliable route to dihydro-2H-pyran-3(4H)-one.[1]

G cluster_0 Synthesis from α-Ketoglutaric Acid alpha-Ketoglutaric_acid α-Ketoglutaric Acid Dimethyl_2_2_dimethoxypentanedioate Dimethyl 2,2-dimethoxypentanedioate alpha-Ketoglutaric_acid->Dimethyl_2_2_dimethoxypentanedioate  Ketalization (Trimethyl orthoformate, H₂SO₄, MeOH) 2_2_Dimethoxypentane_1_5_diol 2,2-Dimethoxypentane-1,5-diol Dimethyl_2_2_dimethoxypentanedioate->2_2_Dimethoxypentane_1_5_diol  Reduction (LiAlH₄, THF) 3_3_Dimethoxytetrahydro_2H_pyran 3,3-Dimethoxytetrahydro-2H-pyran 2_2_Dimethoxypentane_1_5_diol->3_3_Dimethoxytetrahydro_2H_pyran  Cyclization (e.g., Mesylation then base) Dihydro_2H_pyran_3_4H_one Dihydro-2H-pyran-3(4H)-one 3_3_Dimethoxytetrahydro_2H_pyran->Dihydro_2H_pyran_3_4H_one  Deprotection (TFA, CH₂Cl₂)

Caption: Four-step synthesis of Dihydro-2H-pyran-3(4H)-one from α-Ketoglutaric Acid.

  • Step 1: Ketalization: The ketone functionality of α-ketoglutaric acid is protected as a dimethyl ketal using trimethyl orthoformate in the presence of an acid catalyst. This protection is crucial to prevent side reactions during the subsequent reduction step. The reaction proceeds via protonation of the keto-carbonyl, followed by nucleophilic attack of methanol. The use of trimethyl orthoformate as a water scavenger drives the equilibrium towards the formation of the ketal.[2][3][4][5]

  • Step 2: Reduction: The two ester groups of the protected diester are reduced to the corresponding primary alcohols using a powerful reducing agent like lithium aluminum hydride (LiAlH₄).[6][7][8][9] The mechanism involves the nucleophilic attack of a hydride ion on the electrophilic carbonyl carbon of the ester.

  • Step 3: Cyclization: The resulting diol is cyclized to form the tetrahydropyran ring. This is typically achieved by converting the terminal hydroxyl groups into good leaving groups (e.g., mesylates or tosylates) followed by intramolecular Williamson ether synthesis under basic conditions.[10]

  • Step 4: Deprotection: The ketal protecting group is removed under acidic conditions to reveal the desired ketone, dihydro-2H-pyran-3(4H)-one.

Step 1: Dimethyl 2,2-dimethoxypentanedioate

  • To a solution of α-ketoglutaric acid (1.0 eq) in methanol, add trimethyl orthoformate (2.5 eq) and a catalytic amount of sulfuric acid.

  • Reflux the mixture for 12-16 hours.

  • Cool the reaction to room temperature and neutralize with a saturated solution of sodium bicarbonate.

  • Remove the solvent under reduced pressure and extract the residue with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to afford the crude product, which can be purified by vacuum distillation.

Step 2: 2,2-Dimethoxypentane-1,5-diol

  • To a suspension of LiAlH₄ (2.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of dimethyl 2,2-dimethoxypentanedioate (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and then reflux for 4 hours.

  • Cool the reaction to 0 °C and cautiously quench by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting precipitate and wash thoroughly with THF.

  • Concentrate the filtrate under reduced pressure to yield the diol.

Step 3: 3,3-Dimethoxytetrahydro-2H-pyran

  • To a solution of 2,2-dimethoxypentane-1,5-diol (1.0 eq) and triethylamine (2.5 eq) in dichloromethane (DCM) at 0 °C, add methanesulfonyl chloride (2.2 eq) dropwise.

  • Stir the reaction at 0 °C for 2 hours.

  • Wash the reaction mixture with water, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Dissolve the crude dimesylate in a suitable solvent like THF and treat with a strong base such as sodium hydride to effect intramolecular cyclization.

Step 4: Dihydro-2H-pyran-3(4H)-one

  • Dissolve 3,3-dimethoxytetrahydro-2H-pyran (1.0 eq) in a mixture of dichloromethane and trifluoroacetic acid (TFA).

  • Stir the solution at room temperature for 12-16 hours.

  • Carefully neutralize the reaction mixture with saturated aqueous sodium bicarbonate.

  • Extract the product with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain pure dihydro-2H-pyran-3(4H)-one.[1]

StepProductTypical Yield
1Dimethyl 2,2-dimethoxypentanedioate~90%
22,2-Dimethoxypentane-1,5-diol~75%
33,3-Dimethoxytetrahydro-2H-pyran~50%
4Dihydro-2H-pyran-3(4H)-one~99%
Overall ~33%
Synthesis of Dihydro-2H-pyran-3(4H)-one from 3-Hydroxytetrahydropyran

An alternative and more direct route to the ketone intermediate is the oxidation of commercially available 3-hydroxytetrahydropyran. A highly efficient and selective method for this transformation is the TEMPO-catalyzed oxidation.

G cluster_1 Oxidation of 3-Hydroxytetrahydropyran 3-Hydroxytetrahydropyran 3-Hydroxytetrahydropyran Dihydro_2H_pyran_3_4H_one Dihydro-2H-pyran-3(4H)-one 3-Hydroxytetrahydropyran->Dihydro_2H_pyran_3_4H_one  TEMPO-catalyzed Oxidation (TEMPO, NaOCl, NaHCO₃)

Caption: One-step synthesis of Dihydro-2H-pyran-3(4H)-one via TEMPO-catalyzed oxidation.

The TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyzed oxidation of alcohols proceeds through a catalytic cycle involving the nitroxyl radical.[11][12][13][14][15] The primary oxidant (e.g., sodium hypochlorite) oxidizes TEMPO to the highly reactive N-oxoammonium ion. This species then oxidizes the alcohol to the corresponding ketone, while being reduced back to the hydroxylamine form. The hydroxylamine is then re-oxidized by the primary oxidant to regenerate the TEMPO radical, thus completing the catalytic cycle. The use of a catalytic amount of TEMPO makes this a green and efficient process.

  • To a solution of 3-hydroxytetrahydropyran (1.0 eq) in dichloromethane, add a catalytic amount of TEMPO (0.01 eq) and an aqueous solution of sodium bicarbonate.

  • Cool the biphasic mixture to 0 °C and add a solution of sodium hypochlorite (1.1 eq) dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction vigorously at 0 °C until the starting material is consumed (as monitored by TLC or GC).

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with saturated aqueous sodium thiosulfate, brine, and dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure and purify by vacuum distillation to yield dihydro-2H-pyran-3(4H)-one.[1]

Reduction of Dihydro-2H-pyran-3(4H)-one to 3,6-Dihydro-2H-pyran-3-ol

The final step in this indirect route is the reduction of the ketone to the desired alcohol. Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for this transformation.[16][17][18][19]

G cluster_2 Reduction to the Target Alcohol Dihydro_2H_pyran_3_4H_one Dihydro-2H-pyran-3(4H)-one 3_6_Dihydro_2H_pyran_3_ol 3,6-Dihydro-2H-pyran-3-ol Dihydro_2H_pyran_3_4H_one->3_6_Dihydro_2H_pyran_3_ol  Reduction (NaBH₄, MeOH)

Caption: Reduction of the ketone intermediate to the final product.

The reduction of the ketone with sodium borohydride involves the nucleophilic attack of a hydride ion (H⁻) from the borohydride complex onto the electrophilic carbonyl carbon. This results in the formation of an alkoxide intermediate, which is subsequently protonated during the workup to yield the alcohol.

  • Dissolve dihydro-2H-pyran-3(4H)-one (1.0 eq) in methanol and cool the solution to 0 °C.

  • Add sodium borohydride (0.3 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C for 1-2 hours, or until the reaction is complete as monitored by TLC.

  • Carefully quench the reaction by the slow addition of acetone, followed by water.

  • Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude 3,6-dihydro-2H-pyran-3-ol, which can be purified by column chromatography or distillation.

Part 2: Direct Synthesis via Prins Cyclization

The Prins cyclization offers a more convergent approach to the 3,6-dihydropyran ring system. This reaction involves the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde.[20][21][22]

Reaction Workflow:

G cluster_3 Prins Cyclization Homoallylic_Alcohol Homoallylic Alcohol (e.g., 3-Buten-1-ol) 3_6_Dihydro_2H_pyran_3_ol 3,6-Dihydro-2H-pyran-3-ol Homoallylic_Alcohol->3_6_Dihydro_2H_pyran_3_ol  Lewis or Brønsted Acid Aldehyde Aldehyde (e.g., Formaldehyde) Aldehyde->3_6_Dihydro_2H_pyran_3_ol  (e.g., InCl₃, BF₃·OEt₂)

Caption: General scheme for the Prins cyclization to form a 3,6-dihydropyran.

Mechanistic Insights:

The Prins cyclization is initiated by the protonation or Lewis acid activation of the aldehyde, making it more electrophilic. The hydroxyl group of the homoallylic alcohol then attacks the activated aldehyde to form an oxocarbenium ion. This is followed by an intramolecular attack of the alkene π-bond onto the oxocarbenium ion, leading to the formation of a six-membered ring and a new carbocation. The reaction is terminated by the loss of a proton or trapping of the carbocation by a nucleophile, which in the case of aiming for an unsaturated pyran, is often followed by an elimination step.[21][23] The regioselectivity and stereoselectivity of the cyclization are often controlled by the stability of the intermediate carbocations and the transition state geometries.

Detailed Experimental Protocol (Representative):
  • To a solution of the homoallylic alcohol (e.g., 3-buten-1-ol, 1.0 eq) and an aldehyde (e.g., paraformaldehyde, 1.2 eq) in an anhydrous solvent such as dichloromethane at 0 °C, add a Lewis acid (e.g., indium(III) chloride or boron trifluoride etherate, 0.1-1.0 eq) dropwise.

  • Stir the reaction at room temperature and monitor its progress by TLC or GC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 3,6-dihydro-2H-pyran-3-ol derivative.

Conclusion and Strategic Recommendations

Both the indirect and direct synthetic strategies presented in this guide offer viable pathways to the valuable 3,6-dihydro-2H-pyran-3-ol scaffold. The choice of the optimal route will depend on several factors including the scale of the synthesis, the availability of starting materials, and the desired substitution pattern on the pyran ring.

  • The synthesis from α-ketoglutaric acid is a robust and scalable route, ideal for large-scale production due to the low cost of the starting material. However, it is a multi-step process with a moderate overall yield.

  • The oxidation of 3-hydroxytetrahydropyran is a more direct and high-yielding approach to the key ketone intermediate, making it an excellent choice for laboratory-scale synthesis and rapid analog generation.

  • The Prins cyclization offers the most convergent and atom-economical route. It is particularly powerful for accessing substituted dihydropyrans in a single step and allows for the introduction of diversity through the choice of the aldehyde coupling partner. However, the reaction may require careful optimization to control regioselectivity and stereoselectivity.

For drug development professionals, a thorough understanding of these synthetic strategies is crucial for the efficient and cost-effective production of novel dihydropyran-based drug candidates. This guide provides the foundational knowledge and practical protocols to enable researchers to confidently select and implement the most appropriate synthetic route for their specific research and development goals.

References

  • Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation. ACS Publications. [Link]

  • Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation. PMC - NIH. [Link]

  • Ester Reduction (LiAlH4): Ester to Alcohol | Mechanism + Traps. OrgoSolver. [Link]

  • TEMPO-Mediated Oxidations. Organic Chemistry. [Link]

  • TEMPO (General overview). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

    • Alcohol Oxidations. Wipf Group. [Link]

  • Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. [Link]

  • Esters can be reduced to 1° alcohols using LiAlH4. Chemistry LibreTexts. [Link]

  • Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

  • Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts. Royal Society Publishing. [Link]

  • Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. AdiChemistry. [Link]

  • LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Chemistry Steps. [Link]

  • Regioselective synthesis of substituted 3,6-dihydropyran from 3-butene-1-ol and aromatic aldehydes via Prins cyclization mediated by TfOH (triflic acid). ResearchGate. [Link]

  • Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journals. [Link]

  • Tandem Prins cyclization for the Stereo selective synthesis of 3,6-dihydro-2H-pyran scaffolds. Der Pharma Chemica. [Link]

  • Diastereoselective Synthesis of Highly Substituted Tetrahydrofurans by Pd-Catalyzed Tandem Oxidative Cyclization–Redox Relay Reactions Controlled by Intramolecular Hydrogen Bonding. The Journal of Organic Chemistry. [Link]

  • Ambruticins: tetrahydropyran ring formation and total synthesis. RSC Publishing. [Link]

  • ARTICLE. RSC. [Link]

  • Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. PMC. [Link]

  • Sodium Borohydride. Common Organic Chemistry. [Link]

  • Sodium Borohydride (NaBH4) Reduction. Organic Synthesis. [Link]

  • Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

  • Efficient Synthesis of 3,6‐Dihydro‐2H‐pyrans via [3+2+1] Annulation Based on the Heteroatom‐free Tri‐atom Donor. ResearchGate. [Link]

  • 3.4.1 – Sodium Borohydride Reduction of Carbonyls. Open Library Publishing Platform. [Link]

  • An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. PMC. [Link]

  • Process for the preparation of ketals.
  • Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. MDPI. [Link]

  • Process for the preparation of ketals.
  • Making Better Decisions During Synthetic Route Design: Leveraging Prediction to Achieve Greenness-by-Design. ChemRxiv. [Link]

  • Dimethyl Acetals. Organic Chemistry Portal. [Link]

  • Mechanism help - Esterification with trimethyl orthoformate. Reddit. [Link]

Sources

Exploratory

Chiral synthesis of 3,6-Dihydro-2H-pyran-3-OL

Technical Whitepaper: Enantioselective Architectures for 3,6-Dihydro-2H-pyran-3-ol Executive Summary & Strategic Importance The 3,6-dihydro-2H-pyran-3-ol scaffold represents a privileged pharmacophore in drug discovery,...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Enantioselective Architectures for 3,6-Dihydro-2H-pyran-3-ol

Executive Summary & Strategic Importance

The 3,6-dihydro-2H-pyran-3-ol scaffold represents a privileged pharmacophore in drug discovery, serving as the structural core for de novo carbohydrate synthesis (via the Achmatowicz rearrangement), civetone derivatives, and complex macrolides like Laulimalide. Its utility lies in the allylic alcohol functionality, which offers orthogonal handles for further functionalization (e.g., Ferrier rearrangement, epoxidation, or glycosylation).

This guide prioritizes the Achmatowicz-Reductive-Resolution (ARR) protocol. While Ring-Closing Metathesis (RCM) offers a direct route to the "naked" scaffold, the ARR protocol provides superior access to the 6-functionalized derivatives most relevant to medicinal chemistry, with field-proven scalability and enantiomeric excess (ee) >99%.

Synthetic Pathway Analysis

We evaluate two primary routes. The choice depends strictly on the requirement for C6-substitution.

FeatureRoute A: Achmatowicz + Kinetic Resolution Route B: Ring-Closing Metathesis (RCM)
Precursor Furfuryl Alcohol (Biomass derived)Divinyl Carbinols / Allyl Ethers
Chirality Enzymatic Resolution (Late Stage)Chiral Pool or Asymmetric Catalysis
Scalability High (Kg scale feasible)Moderate (Dilution required for RCM)
Atom Economy HighModerate (Ethylene byproduct)
Primary Output 6-Functionalized-3,6-dihydro-2H-pyran-3-olUnsubstituted 3,6-dihydro-2H-pyran-3-ol
Recommendation Primary Protocol Secondary Protocol

Primary Protocol: The Achmatowicz-Reductive-Resolution (ARR)

This protocol leverages the oxidative expansion of furan to generate the pyranone core, followed by stereoselective reduction and enzymatic polishing.

Phase 1: Oxidative Ring Expansion (The Achmatowicz Rearrangement)

Objective: Convert furfuryl alcohol to the 6-hydroxy-2H-pyran-3(6H)-one (Achmatowicz product).[1][2][3]

Mechanism & Causality: The reaction proceeds via electrophilic attack (usually by


 or active oxygen) at the furan C2/C5 positions.[3] We utilize N-Bromosuccinimide (NBS)  in buffered aqueous THF. The buffer is critical; acidic conditions promote polymerization, while basic conditions degrade the hemiacetal.

Protocol 1.1: Synthesis of the Pyranone Core

  • Setup: Charge a reactor with Furfuryl Alcohol (1.0 equiv) in THF:H2O (4:1 v/v). Cool to 0°C.[2]

  • Buffering: Add NaHCO3 (2.0 equiv) to neutralize HBr byproducts.

  • Oxidation: Add NBS (1.1 equiv) portion-wise over 30 mins. Exothermic control is vital to prevent over-oxidation.

  • Quench: Add saturated Na2S2O3 to consume unreacted bromine species.

  • Workup: Extract with EtOAc. The product, 6-hydroxy-2H-pyran-3(6H)-one, is unstable on silica; proceed immediately to protection or reduction.

Phase 2: Anomeric Protection & Luche Reduction

Objective: Stabilize the C6 center and reduce the C3 ketone to the allylic alcohol.

Causality: The C6-hemiacetal is prone to ring-opening. Methylation or Silylation (TBS) locks the ring in the pyran form. Subsequent Luche Reduction (NaBH4 + CeCl3) is mandatory. The Cerium(III) coordinates to the carbonyl oxygen, favoring 1,2-addition over 1,4-conjugate addition, ensuring the integrity of the double bond.

Protocol 1.2: Protection & Reduction

  • Protection: Treat the crude pyranone with TBSCl (1.2 equiv) and Imidazole (2.0 equiv) in DMF.

  • Reduction: Dissolve the protected pyranone in MeOH (0.2 M). Add CeCl3·7H2O (1.0 equiv).

  • Hydride Addition: Cool to -78°C. Add NaBH4 (1.1 equiv). Stir for 1h.

  • Result: Racemic cis-6-(tert-butyldimethylsilyloxy)-3,6-dihydro-2H-pyran-3-ol.[4]

Phase 3: Enzymatic Kinetic Resolution (EKR)

Objective: Isolate the (S)-enantiomer with >99% ee.[4][5]

Trustworthiness: Chemical asymmetric reduction (e.g., CBS) often yields 85-90% ee for this substrate. Lipase-catalyzed acylation is self-validating: the enzyme's chiral pocket strictly excludes the wrong enantiomer, pushing ee >99% at 50% conversion.

Protocol 1.3: EKR with CAL-B

  • Substrate: Dissolve racemic alcohol in dry Toluene or MTBE.

  • Catalyst: Add Candida antarctica Lipase B (CAL-B, immobilized, e.g., Novozym 435). Load: 20 mg/mmol.

  • Acyl Donor: Add Vinyl Acetate (3.0 equiv). The vinyl group makes the reaction irreversible (tautomerization of vinyl alcohol to acetaldehyde).

  • Incubation: Shake at 30°C for 24-48h. Monitor via Chiral HPLC.

  • Separation: Filter enzyme. The (S)-Alcohol remains unreacted; the (R)-enantiomer is converted to the Acetate. Separate via Flash Chromatography.

Visualization of the Pathway

The following diagram illustrates the chemical flow and the logic gates for the ARR protocol.

Achmatowicz_Protocol Start Furfuryl Alcohol (Achiral Precursor) Oxidation Step 1: Oxidative Expansion (NBS, THF/H2O) Achmatowicz Reaction Start->Oxidation Ring Expansion Intermediate1 6-Hydroxy-2H-pyran-3(6H)-one (Unstable Hemiacetal) Oxidation->Intermediate1 Protection Step 2: Anomeric Protection (TBSCl, Imidazole) Intermediate1->Protection Stabilization Intermediate2 6-TBS-2H-pyran-3(6H)-one Protection->Intermediate2 Reduction Step 3: Luche Reduction (NaBH4, CeCl3) Prevents 1,4-addition Intermediate2->Reduction 1,2-Hydride Attack Racemic Racemic 3,6-Dihydro-2H-pyran-3-ol (Protected) Reduction->Racemic Resolution Step 4: Kinetic Resolution (CAL-B Lipase + Vinyl Acetate) Racemic->Resolution Enzymatic Selection ProductA (S)-Alcohol (>99% ee) Target Molecule Resolution->ProductA Unreacted ProductB (R)-Acetate (Recycle via Hydrolysis) Resolution->ProductB Acylated

Figure 1: The Achmatowicz-Reductive-Resolution (ARR) workflow. Note the critical stabilization step at Intermediate 1 to prevent degradation.

Secondary Protocol: Ring-Closing Metathesis (RCM)

For applications requiring the "naked" 3,6-dihydro-2H-pyran-3-ol (lacking C6 substitution), RCM is the authoritative route.

Workflow:

  • Precursor Synthesis: Vinyl Grignard addition to Acrolein (or derivative)

    
     Divinyl Carbinol.
    
  • Etherification: Formation of the allylic ether.

  • Metathesis: Grubbs II catalyst (2-5 mol%) in DCM.

    • Critical Parameter: High dilution (0.005 M) is required to favor intramolecular cyclization over intermolecular polymerization (ADMET).

RCM_Cycle Substrate Diallyl Ether Derivative Cycle Metathesis Cycle (Release of Ethylene) Substrate->Cycle Initiation Catalyst Grubbs II Catalyst (Ru-Carbene) Catalyst->Cycle Cycle->Cycle Propagation Product 3,6-Dihydro-2H-pyran Cycle->Product Ring Closure

Figure 2: Simplified RCM logic. Note that ethylene removal drives the equilibrium.

Troubleshooting & Quality Control

IssueProbable CauseCorrective Action
Low Yield (Step 1) Polymerization of FuranEnsure pH is neutral/slightly basic (NaHCO3). Keep T < 0°C.
1,4-Reduction (Step 3) Lack of CeCl3Verify stoichiometry of Cerium salt. It complexes the carbonyl.
Low ee% (Step 4) Reaction ran too longStop reaction strictly at 50% conversion. Over-running converts the slow enantiomer.
Degradation on Column Acidic SilicaUse Et3N (1%) in eluent to neutralize silica acidity.

References

  • Achmatowicz Reaction Overview & Mechanism Source: Grokipedia / Wikipedia Link:

  • Lipase-Catalyzed Kinetic Resolution of 3,6-dihydro-2H-pyran-3-ol Title: Lipase catalyzed kinetic resolution of racemic cis-6-(tert-butyldimethylsilyloxy)-3,6-dihydro-2H-pyran-3-ol Context: Establishes CAL-B as the enzyme of choice for high ee. Source: ResearchGate / Tetrahedron Asymmetry Link:

  • Synthesis via Ring Closing Metathesis Title: Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis Context: Methodology for the "naked" or complex substituted variants via Grubbs catalysts. Source: Semantic Scholar / Bulletin of the Korean Chemical Society Link:

  • Structure & Properties of 3,6-dihydro-2H-pyran-3-ol Source: PubChem CID 53421140 Link:[6]

Sources

Foundational

Strategic Manipulation of 3,6-Dihydro-2H-pyran-3-ol

This guide serves as a high-level technical resource for the synthesis, reactivity, and strategic application of 3,6-Dihydro-2H-pyran-3-ol (and its derivatives). It is designed for synthetic chemists requiring actionable...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a high-level technical resource for the synthesis, reactivity, and strategic application of 3,6-Dihydro-2H-pyran-3-ol (and its derivatives). It is designed for synthetic chemists requiring actionable mechanistic insights rather than generic textbook descriptions.

A Mechanistic Handbook for De Novo Carbohydrate Synthesis

Part 1: The Scaffold & Its Significance

In the realm of complex molecule synthesis—particularly de novo carbohydrate synthesis—3,6-dihydro-2H-pyran-3-ol (1) represents a pivotal "chiral platform." Unlike traditional glycals (1,5-anhydro-2-deoxy-hex-1-enitols) which possess a C1–C2 enol ether double bond, this scaffold features an isolated C4–C5 alkene.

This structural distinction is critical:

  • Glycals: React primarily via oxocarbenium ions (Ferrier I/II).

  • 3,6-Dihydro-2H-pyran-3-ols: React via allylic cation or

    
    -allyl metal  intermediates, allowing for stereocontrolled introduction of nucleophiles at C3 and C5, effectively building sugar stereocenters from scratch.
    
Part 2: Core Synthesis (The Achmatowicz Route)

The most robust entry into this manifold is the Achmatowicz Rearrangement of furfuryl alcohols, followed by reduction. This route converts sustainable furan feedstocks into high-value chiral pyranones.

Mechanism: Oxidative Ring Expansion

The transformation proceeds through the oxidation of the furan ring to an enedione, which undergoes cyclization.

Achmatowicz Substrate Furfuryl Alcohol Oxidation Oxidation (Br2/NBS) [2,5-Addition] Substrate->Oxidation Inter1 Hemiacetal Intermediate Oxidation->Inter1 + MeOH/H2O RingOpen Ring Opening (Z-Enedione) Inter1->RingOpen Acid Cat. Cyclization Pyranone Cyclization RingOpen->Cyclization Aldol-type Reduction Luche Reduction (NaBH4/CeCl3) Cyclization->Reduction 6-hydroxy-2H-pyran-3(6H)-one Product 3,6-Dihydro-2H-pyran-3-ol Reduction->Product 1,2-Reduction

Figure 1: The Achmatowicz Rearrangement pathway converting furan to the pyran scaffold.

Experimental Protocol: Synthesis of (±)-3,6-Dihydro-2H-pyran-3-ol

Context: This protocol yields the racemic alcohol. For enantioselective synthesis, use Noyori transfer hydrogenation on the pyranone intermediate.

  • Oxidation (Achmatowicz):

    • To a solution of furfuryl alcohol (10.0 g, 102 mmol) in THF/H₂O (4:1, 100 mL) at 0°C, add N-bromosuccinimide (NBS) (18.1 g, 102 mmol) portion-wise.

    • Checkpoint: The reaction turns orange/red. Monitor by TLC for disappearance of furan.

    • Stir for 1 h, then quench with saturated NaHCO₃. Extract with EtOAc.

    • Note: This yields the hemiacetal/pyranone equilibrium mixture.

  • Reduction (Luche):

    • Dissolve the crude pyranone in MeOH (100 mL) and cool to -78°C.

    • Add CeCl₃·7H₂O (38.0 g, 102 mmol) followed by NaBH₄ (3.8 g, 100 mmol) in portions.

    • Mechanistic Insight: Ce(III) coordinates the carbonyl oxygen, promoting 1,2-reduction over 1,4-reduction (conjugate addition) and mitigating acetal opening.

    • Stir for 1 h, warm to 0°C, and quench with acetone.

    • Purification: Flash chromatography (Hex/EtOAc) yields the target allylic alcohol.

Part 3: Divergent Mechanistic Pathways

Once the scaffold is secured, reactivity diverges based on the reagent class. The hydroxyl group at C3 acts as a "stereochemical anchor."

Pathway A: Stereoselective Epoxidation (The Directing Effect)

The facial selectivity of epoxidation at the C4–C5 double bond is dictated by the oxidant.

OxidantReagent ClassSelectivityMechanism
mCPBA PeracidAnti (predominant)Steric control minimizes

strain; H-bonding is weak in cyclic systems compared to sterics.
VO(acac)₂ Metal-PeroxoSyn (>95:1)Covalent direction. The V-catalyst binds the C3-OH, delivering the oxygen to the same face.

Protocol: Directed Epoxidation with VO(acac)₂

  • Dissolve 3,6-dihydro-2H-pyran-3-ol (1.0 equiv) in dry benzene or toluene.

  • Add VO(acac)₂ (1.0 mol%). The solution turns green/blue.

  • Add t-butyl hydroperoxide (TBHP) (1.5 equiv, 5.5M in decane) dropwise at 0°C.

  • Observation: The solution darkens to deep red (active V(V) species).

  • Stir at RT for 3–5 h. Quench with aqueous Na₂S₂O₃.

  • Result: Exclusive formation of the syn-epoxy alcohol, a precursor to amino sugars via regioselective ring opening.

Pathway B: Pd-Catalyzed Allylic Substitution (De Novo Glycosylation)

This is the most powerful application, extensively developed by the O'Doherty group. The allylic alcohol is activated (as a carbonate or ester) and subjected to Pd(0) catalysis.[1]

Mechanism:

  • Ionization: Pd(0) coordinates the alkene. The leaving group (LG) departs anti, forming a cationic

    
    -allyl Pd complex.
    
  • Nucleophilic Attack:

    • Soft Nucleophiles (e.g., malonates): Attack the

      
      -allyl face opposite to Pd (overall retention of configuration via double inversion).
      
    • Hard Nucleophiles / Alcohols: Often require specific conditions or B/Sn additives to direct regioselectivity.

PdCycle Substrate Pyran-3-yl Carbonate (Allylic Ester) PdComplex Pd(0)-Alkene Complex Substrate->PdComplex Ionization Oxidative Addition (Anti-LG departure) PdComplex->Ionization PiAllyl Cationic π-Allyl Pd Intermediate Ionization->PiAllyl - CO2, -OR Nucleophile Nucleophilic Attack (Soft Nu: Anti-Pd) PiAllyl->Nucleophile + Nu- Product Functionalized Pyran (Net Retention) Nucleophile->Product - Pd(0) Product->PdComplex Regeneration

Figure 2: The Tsuji-Trost type catalytic cycle for functionalizing the pyran scaffold.

Key Regioselectivity Switch:

  • C3 Attack: Standard for most soft nucleophiles.

  • C5 Attack (Ferrier-like): If the system is treated with Lewis acids (e.g., BF₃·OEt₂), the mechanism shifts to an oxocarbenium ion pathway (S_N1'), favoring C5 attack by alcohols. Note: This is distinct from the Pd-pathway.

Part 4: References & Validation[2]
  • Achmatowicz Rearrangement: Achmatowicz, O.; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A.[2][3] "Synthesis of methyl 2,3-dideoxy-DL-alk-2-enopyranosides from furan compounds." Tetrahedron1971 , 27, 1973. Link

  • Pd-Catalyzed Glycosylation: Harris, J. M.; Keranen, M. D.; O'Doherty, G. A. "Syntheses of d- and l-Mannose, Gulose, and Talose via Diastereoselective and Enantioselective Dihydroxylation Reactions." J. Org.[4] Chem.1999 , 64, 2982. Link

  • Stereoselective Epoxidation: Sharpless, K. B.; Michaelson, R. C. "High stereo- and regioselectivities in the transition metal catalyzed epoxidations of olefinic alcohols by tert-butyl hydroperoxide." J. Am. Chem. Soc.[5]1973 , 95, 6136. Link

  • Luche Reduction Context: Gemal, A. L.; Luche, J. L. "Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides." J. Am. Chem. Soc.[5]1981 , 103, 5454. Link

Sources

Exploratory

Physical and chemical properties of 3,6-Dihydro-2H-pyran-3-OL

Technical Whitepaper: 3,6-Dihydro-2H-pyran-3-ol – A Versatile Scaffold in Medicinal Chemistry Executive Summary 3,6-Dihydro-2H-pyran-3-ol (CAS: 445378-38-1) is a functionalized heterocyclic scaffold characterized by an a...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: 3,6-Dihydro-2H-pyran-3-ol – A Versatile Scaffold in Medicinal Chemistry

Executive Summary

3,6-Dihydro-2H-pyran-3-ol (CAS: 445378-38-1) is a functionalized heterocyclic scaffold characterized by an allylic alcohol moiety embedded within a six-membered oxygen heterocycle.[1] Unlike its saturated analog (tetrahydropyran-3-ol) or the glycal family (which typically possess a C1=C2 double bond), this compound features a C4=C5 unsaturation. This specific architecture makes it a high-value intermediate for divergent synthesis : the double bond allows for stereoselective oxidations (epoxidation, dihydroxylation), while the hydroxyl group serves as a handle for directed functionalization or Ferrier-type allylic rearrangements.

This guide provides a definitive technical analysis of its physicochemical properties, a validated Ring-Closing Metathesis (RCM) synthesis protocol, and a mapping of its reactivity profile for pharmaceutical applications.

Molecular Identity & Structural Analysis

The nomenclature "3,6-dihydro-2H-pyran-3-ol" defines the position of the double bond and the hydroxyl group, distinguishing it from the isomeric glycals.

Attribute Technical Detail
IUPAC Name 3,6-Dihydro-2H-pyran-3-ol
CAS Number 445378-38-1
Molecular Formula C₅H₈O₂
Molecular Weight 100.12 g/mol
SMILES OC1CC=CCO1
Stereochemistry Contains one chiral center at C3.[2][3] Available as racemate or enantiomerically enriched forms (e.g., via hydrolytic kinetic resolution).

Structural Insight: The molecule adopts a half-chair conformation to minimize A(1,3) strain. The hydroxyl group at C3 is allylic to the C4=C5 double bond and homoallylic to the ring oxygen. This positioning is critical for directing electrophilic attacks (e.g., m-CPBA epoxidation) to the syn face relative to the hydroxyl group.

Physicochemical Profile

The following data aggregates experimental values and spectral characterization. Note that while the parent 3,6-dihydro-2H-pyran boils at ~93°C, the alcohol functionality significantly elevates the boiling point due to intermolecular hydrogen bonding.

Physical Constants
Property Value / Description
Physical State Colorless to pale yellow viscous oil
Boiling Point >150°C (Predicted); Distillable under high vacuum
Density ~1.1 g/cm³ (Estimated based on functional group contribution)
Solubility Soluble in DCM, MeOH, EtOH, THF, EtOAc; Sparingly soluble in Hexanes
Flash Point >93°C (Predicted)
Spectroscopic Fingerprint (Experimental)

Data sourced from validated RCM synthesis protocols [1].

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 5.98–5.83 (m, 2H, H-4/H-5 vinyl protons)

    • δ 4.11 (d, J = 16.6 Hz, 1H, H-2)[4]

    • δ 4.00 (dd, J = 16.6, 2.0 Hz, 1H, H-2)

    • δ 3.91 (dd, J = 6.1, 3.2 Hz, 1H, H-6)[4]

    • δ 3.79 (dd, J = 11.7, 2.6 Hz, 1H, H-6)[4]

    • δ 3.68 (dd, J = 11.7, 3.2 Hz, 1H, H-3 methine)

    • δ 1.86 (br s, 1H, OH)

  • ¹³C NMR (100 MHz, CDCl₃):

    • δ 130.0, 126.7 (Olefinic carbons)

    • δ 70.8 (C-2)

    • δ 65.4 (C-6)

    • δ 62.7 (C-3, Carbinol)

Synthetic Routes & Production

While the Achmatowicz rearrangement (oxidation of furfuryl alcohol) is a classic route to pyranones, it typically yields 6-hydroxy-substituted derivatives (hemiacetals).[2] For the clean synthesis of the unsubstituted 3,6-dihydro-2H-pyran-3-ol core, Ring-Closing Metathesis (RCM) is the superior, field-proven method.

Protocol: Ring-Closing Metathesis (RCM)

Objective: Synthesis of 3,6-dihydro-2H-pyran-3-ol from acyclic precursor.

Reagents:

  • Precursor: 1-(Allyloxy)pent-4-en-2-ol (Derived from allyl glycidyl ether opening or allylation of pent-4-ene-1,2-diol).

  • Catalyst: Grubbs 1st or 2nd Generation Catalyst (1–2 mol%).

  • Solvent: Dichloromethane (DCM), anhydrous, degassed.

Step-by-Step Methodology:

  • Preparation: Dissolve 1-(allyloxy)pent-4-en-2-ol (1.0 equiv) in anhydrous DCM (0.1 M concentration). Note: Dilution is critical to favor intramolecular cyclization over intermolecular polymerization.

  • Catalysis: Add Grubbs Catalyst (0.02 equiv) in a single portion under an inert atmosphere (N₂ or Ar).

  • Reaction: Stir at room temperature (20–25°C) for 12–18 hours. Monitor by TLC (stain with KMnO₄ or p-Anisaldehyde) for disappearance of the diene.

  • Quench & Purification: Concentrate the reaction mixture under reduced pressure to remove DCM.

  • Isolation: Purify the resulting brown oil via flash column chromatography (Silica gel, Eluent: 50% Et₂O in Pentane).

  • Yield: Typical isolated yields range from 85% to 92% [1].

RCM_Synthesis Precursor 1-(Allyloxy)pent-4-en-2-ol (Acyclic Diene) Intermediate Ru-Metallocyclobutane Intermediate Precursor->Intermediate Coordination Catalyst Grubbs Catalyst (Ru-Carbene) Catalyst->Intermediate Initiation Product 3,6-Dihydro-2H-pyran-3-ol (Cyclic Allylic Alcohol) Intermediate->Product Cyclization Byproduct Ethylene (Gas) Intermediate->Byproduct Elimination

Figure 1: RCM pathway for the synthesis of the target scaffold.[5] The reaction is driven by the release of volatile ethylene gas.

Reactivity & Chemical Transformations[3][6]

The chemical value of 3,6-dihydro-2H-pyran-3-ol lies in its orthogonal reactivity. It possesses three distinct reactive sites: the hydroxyl group (nucleophilic), the double bond (electrophilic), and the allylic position (susceptible to substitution).

A. Directed Epoxidation (Stereocontrol)

The hydroxyl group at C3 acts as a directing group. Reaction with m-CPBA or VO(acac)₂/t-BuOOH typically yields the syn-epoxide due to hydrogen bonding between the oxidant and the C3-OH.

  • Reagents: m-CPBA, DCM, 0°C.

  • Product: 3,4-Anhydro-3-hydroxy-pyran derivatives (Epoxy-alcohols).

B. Allylic Substitution (Ferrier-Type)

While classic Ferrier rearrangements occur on glycals (enol ethers), this scaffold undergoes allylic substitution when the alcohol is converted to a leaving group (e.g., phosphate or acetate).

  • Mechanism: Activation of C3-OH

    
     Leaving Group departure 
    
    
    
    Formation of Allylic Cation (stabilized by O1 lone pair)
    
    
    Nucleophilic attack at C5.
  • Application: Synthesis of C-glycoside mimics.

C. Hydroxyl Derivatization

Standard protection group chemistry applies.

  • Acetylation: Ac₂O, Pyridine

    
     Acetate ester.
    
  • Silylation: TBSCl, Imidazole

    
     Silyl ether (useful for protecting the alcohol during olefin metathesis or oxidation).
    

Reactivity_Map Core 3,6-Dihydro-2H-pyran-3-ol (Core Scaffold) Epox Directed Epoxidation (m-CPBA) Core->Epox Subst Allylic Substitution (via Phosphate/Acetate) Core->Subst Protect OH Protection (TBSCl / Ac2O) Core->Protect Prod_Epox Syn-Epoxy Alcohol (Stereodefined) Epox->Prod_Epox OH-Directed Prod_Subst C-Substituted Pyran (Nucleophile at C5) Subst->Prod_Subst SN2' Mechanism Prod_Prot Protected Scaffold (Stable Intermediate) Protect->Prod_Prot Masking

Figure 2: Divergent reactivity profile. The scaffold serves as a branch point for stereoselective oxidation or C-C bond formation.

Handling, Safety, & Storage

  • Hazards: Likely causes skin irritation (H315) and serious eye irritation (H319).[1] As an allylic alcohol, it may exhibit alkylating properties; handle with care.

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Allylic alcohols can be sensitive to air oxidation over prolonged periods.

  • Stability: Stable to flash chromatography on silica gel. Avoid strong acids which may trigger dehydration or rearrangement.

References

  • Beilstein J. Org. Chem. (2016).[6] Synthesis of 3,6-dihydro-2H-pyran-3-ol via Ring-Closing Metathesis. Source:

  • PubChem Compound Summary. (2025). 3,6-Dihydro-2H-pyran-3-ol (CAS 445378-38-1).[1] Source:

  • Journal of Organic Chemistry. (2000). Achmatowicz Approach to 5,6-dihydro-2H-pyran-2-one. Source:

  • ChemicalBook. (2025). 3,6-Dihydro-2H-pyran Properties and Suppliers. Source:

Sources

Foundational

An In-depth Technical Guide to the Stereochemistry of 3,6-Dihydro-2H-pyran-3-ol

For Researchers, Scientists, and Drug Development Professionals Abstract The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. This is partic...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. This is particularly true in the field of drug development, where enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. This technical guide provides a comprehensive exploration of the stereochemistry of 3,6-dihydro-2H-pyran-3-ol, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into the structural features that give rise to its chirality, methods for its enantioselective synthesis, and the analytical techniques employed for the determination and characterization of its stereoisomers. This guide is intended to serve as a valuable resource for researchers and scientists engaged in the design and development of novel therapeutics incorporating the dihydropyran scaffold.

Introduction: The Significance of Stereoisomerism in Drug Development

The dihydropyran ring is a structural motif found in numerous biologically active natural products and synthetic compounds.[1][2] The introduction of a hydroxyl group at the 3-position of the 3,6-dihydro-2H-pyran ring system creates a chiral center, giving rise to two non-superimposable mirror images known as enantiomers: (R)-3,6-dihydro-2H-pyran-3-ol and (S)-3,6-dihydro-2H-pyran-3-ol.

The precise spatial orientation of the hydroxyl group can profoundly influence how the molecule interacts with its biological target, such as a receptor or an enzyme. It is common for one enantiomer of a chiral drug to be responsible for the desired therapeutic effect, while the other may be inactive or, in some cases, contribute to undesirable side effects.[3][4] Therefore, the ability to synthesize and analyze stereochemically pure forms of 3,6-dihydro-2H-pyran-3-ol is of paramount importance for the development of safe and effective pharmaceuticals.[5]

Stereochemical Features of 3,6-Dihydro-2H-pyran-3-ol

The core of 3,6-dihydro-2H-pyran-3-ol's stereochemistry lies in the tetrahedral carbon atom at the C3 position, which is bonded to four different groups: a hydrogen atom, a hydroxyl group, the C2 carbon of the pyran ring, and the C4 carbon of the pyran ring. This asymmetry is the source of its chirality.

Caption: Chemical structure of 3,6-dihydro-2H-pyran-3-ol.[6]

The two enantiomers of 3,6-dihydro-2H-pyran-3-ol are depicted below:

(R)-3,6-dihydro-2H-pyran-3-ol and (S)-3,6-dihydro-2H-pyran-3-ol

Visual representation of the R and S enantiomers would be included here, typically showing the 3D arrangement of atoms using wedges and dashes to denote stereochemistry.

Enantioselective Synthesis Strategies

The preparation of enantiomerically pure 3,6-dihydro-2H-pyran-3-ol is a key challenge for its application in drug discovery. Several strategies have been developed to achieve this, primarily falling into two categories: asymmetric synthesis and chiral resolution.

Asymmetric Synthesis

Asymmetric synthesis aims to directly produce a single enantiomer. One effective approach is the asymmetric reduction of the corresponding ketone, 3,6-dihydro-2H-pyran-3-one.[7] This can be accomplished using chiral reducing agents or, more commonly, through enzymatic reduction.[8][9]

Asymmetric Enzymatic Reduction:

Ketoreductases (KREDs) are enzymes that can catalyze the reduction of a ketone to a chiral alcohol with high enantioselectivity.[8][9] This method offers several advantages, including mild reaction conditions and high yields.[8]

G Start 3,6-Dihydro-2H-pyran-3-one Process Asymmetric Enzymatic Reduction (Ketoreductase) Start->Process End Enantiomerically Enriched 3,6-Dihydro-2H-pyran-3-ol Process->End

Caption: Workflow for asymmetric enzymatic reduction.

Chiral Resolution

Chiral resolution involves the separation of a racemic mixture (a 1:1 mixture of both enantiomers) into its individual components. A common method is lipase-catalyzed kinetic resolution.[10] In this process, an enzyme selectively acylates one enantiomer, allowing for the separation of the acylated and unacylated forms.[10]

Analytical Techniques for Stereochemical Determination

Once a sample of 3,6-dihydro-2H-pyran-3-ol has been synthesized, it is crucial to determine its enantiomeric purity. Several analytical techniques are employed for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating enantiomers.[11] It utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[3] Polysaccharide-based CSPs are often effective for the separation of dihydropyran derivatives.[11]

Experimental Protocol: Chiral HPLC Analysis

  • Column Selection: Choose a suitable polysaccharide-based chiral column (e.g., Chiralcel® OD-H, Chiralpak® AD-H).

  • Mobile Phase Preparation: Prepare a mobile phase typically consisting of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The exact ratio will need to be optimized.

  • System Equilibration: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Sample Preparation: Dissolve a small amount of the 3,6-dihydro-2H-pyran-3-ol sample in the mobile phase.

  • Injection and Analysis: Inject the sample onto the column and monitor the elution of the enantiomers using a suitable detector (e.g., UV-Vis).

  • Data Analysis: Determine the retention times and peak areas of the two enantiomers to calculate the enantiomeric excess (ee).

G cluster_0 HPLC System Pump Mobile Phase Pump Injector Sample Injector Column Chiral Column Injector->Column Racemic Mixture Detector Detector Column->Detector Separated Enantiomers Data Data Acquisition Detector->Data

Caption: Experimental workflow for chiral HPLC separation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for stereochemical analysis.[12] While the standard ¹H and ¹³C NMR spectra of enantiomers are identical, the use of chiral derivatizing agents or chiral solvating agents can induce diastereomeric environments, leading to distinguishable NMR signals for each enantiomer.[13]

Mosher's Acid Derivatization:

A common method involves the derivatization of the alcohol with a chiral reagent such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid.[13] The resulting diastereomeric esters will exhibit different chemical shifts in their ¹H and ¹⁹F NMR spectra, allowing for the determination of enantiomeric purity.

Protons on the carbon adjacent to the hydroxyl group in alcohols typically have characteristic chemical shifts in the 3.4 to 4.5 ppm range in ¹H NMR spectra.[14][15] The specific splitting patterns and coupling constants can also provide valuable information about the relative stereochemistry in more complex dihydropyran derivatives.[16]

Polarimetry

Polarimetry measures the rotation of plane-polarized light as it passes through a solution of a chiral compound.[17] Each enantiomer will rotate the light to an equal but opposite degree. The specific rotation is a characteristic physical property of a chiral molecule and can be used to determine its identity and enantiomeric purity.[17]

Applications in Drug Discovery and Development

The 3,6-dihydro-2H-pyran scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active compounds.[10][18] For instance, derivatives of this scaffold have been investigated as inhibitors of the mammalian target of rapamycin (mTOR), a key protein kinase involved in cell growth and proliferation.[5] The stereochemistry of the hydroxyl group in 3,6-dihydro-2H-pyran-3-ol and its derivatives is critical for achieving potent and selective inhibition of such targets.

G A 3,6-Dihydro-2H-pyran-3-ol Scaffold B Chemical Modification & Derivatization A->B C Library of Chiral Compounds B->C D High-Throughput Screening C->D E Identification of 'Hit' Compounds D->E F Lead Optimization E->F G Preclinical & Clinical Development F->G H New Therapeutic Agent G->H

Caption: Role of chiral dihydropyrans in a drug discovery workflow.

Conclusion

The stereochemistry of 3,6-dihydro-2H-pyran-3-ol is a fundamental aspect that dictates its potential as a building block in drug discovery. A thorough understanding of its chiral nature, coupled with robust methods for enantioselective synthesis and analysis, is essential for the development of novel therapeutics with improved efficacy and safety profiles. This guide has provided a comprehensive overview of the key concepts and experimental methodologies relevant to the stereochemical investigation of this important heterocyclic compound.

References

  • HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. PubMed. [Link]

  • Enantioselective Synthesis of Substituted 3,6-Dihydro-2H-pyrans by Radical Cyclization. ResearchGate. [Link]

  • HPLC separation of dihydropyridine derivatives enantiomers with emphasis on elution order using polysaccharide-based chiral columns. ResearchGate. [Link]

  • Tandem Prins cyclization for the Stereo selective synthesis of 3,6-dihydro-2H-pyran scaffolds. Der Pharma Chemica. [Link]

  • Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. Semantic Scholar. [Link]

  • Chemistry of 2H-pyran-3 (6H)-one and dihydro-2H-pyran-3 (4H)-one. ResearchGate. [Link]

  • Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). PubMed. [Link]

  • 3,6-dihydro-2H-pyran-3-ol. PubChem. [Link]

  • Efficient Synthesis of 3,6‐Dihydro‐2H‐pyrans via [3+2+1] Annulation Based on the Heteroatom‐free Tri‐atom Donor. ResearchGate. [Link]

  • Spectroscopy of Alcohols and Phenols. Organic Chemistry: A Tenth Edition. [Link]

  • NMR for Stereochemical Elucidation. R Discovery. [Link]

  • 17.11: Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts. [Link]

  • Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent. ResearchGate. [Link]

  • 3,6-Dihydro-2H-thiopyran. PubChem. [Link]

  • 3,6-Dihydro-2H-pyran. PubChem. [Link]

  • 3,6-Dihydro-2,4,6-trimethyl-2H-pyran, a Product of the Dehydration of 2-Methyl-2,4-pentanediol. Journal of the American Chemical Society. [Link]

  • Chiral High Performance Liquid Chromatography: Review. IJPPR. [Link]

  • Tandem Prins cyclization for the Stereo selective synthesis of 3,6-dihydro-2H-pyran scaffolds. ResearchGate. [Link]

  • Chiral Separation Using SFC and HPLC. Shimadzu. [Link]

  • Regioselective synthesis of substituted 3,6-dihydropyran from 3-butene-1-ol and aromatic aldehydes via Prins cyclization mediated by TfOH (triflic acid). ResearchGate. [Link]

  • 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-, [3S-[3α,6α(R*)]]-. NIST Chemistry WebBook. [Link]

  • 3,6-Dihydro-2H-pyran-5-carboxylic acid. SpectraBase. [Link]

  • Synthesis of 3,4-dihydro-2H-pyrans. Organic Chemistry Portal. [Link]

  • Polarimetry. Chemistry Online @ UTSC. [Link]

  • Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein Journals. [Link]

  • 3,6-dihydro-2H-pyran-4-carbonitrile. PubChem. [Link]

Sources

Exploratory

Technical Guide: Discovery, Synthesis, and Isolation of 3,6-Dihydro-2H-pyran-3-ol Derivatives

Executive Summary The 3,6-dihydro-2H-pyran-3-ol scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a critical intermediate in the total synthesis of complex macrolides (e.g., Laulimalide, N...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 3,6-dihydro-2H-pyran-3-ol scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a critical intermediate in the total synthesis of complex macrolides (e.g., Laulimalide, Neosorangicin A) and as a mimetic for hexose sugars in glycomimetic drug design. Its structural versatility stems from the allylic alcohol functionality embedded within an oxygen heterocycle, offering orthogonal handles for functionalization.

This technical guide details the synthetic discovery and isolation strategies for these derivatives. Unlike standard aliphatic alcohols, the 3,6-dihydro-2H-pyran-3-ol core is prone to acid-catalyzed rearrangement and aromatization, necessitating specific handling protocols. We present a validated workflow transitioning from furan precursors to the isolated chiral alcohol via the Achmatowicz rearrangement and subsequent stereoselective reduction.

Synthetic Discovery: The Achmatowicz-Reductive Sequence

The most robust route to 3,6-dihydro-2H-pyran-3-ol derivatives is the Achmatowicz rearrangement of furfuryl alcohols followed by a 1,2-reduction. This two-step sequence converts a flat, aromatic furan into a three-dimensional, functionalized pyran.

Mechanistic Pathway

The transformation proceeds through the oxidative ring expansion of furfuryl alcohol (1) to the pyran-3-one (Achmatowicz product, 2), followed by reduction to the target pyran-3-ol (3).

Key Mechanistic Steps:

  • Oxidation: Electrophilic attack (e.g., NBS,

    
    ) on the furan ring creates an oxocarbenium intermediate.
    
  • Ring Opening: Water attacks the intermediate, leading to ring opening and formation of a Z-enedione.

  • Cyclization: Intramolecular hemiacetal formation closes the pyran ring.

  • Reduction: Regioselective 1,2-reduction of the enone yields the allylic alcohol.

Achmatowicz_Pathway cluster_0 Critical Control Point Furan Furfuryl Alcohol (Precursor) Oxidation Oxidative Ring Opening Furan->Oxidation + NBS/H2O Enedione Z-Enedione (Intermediate) Oxidation->Enedione Cyclization Hemiacetal Cyclization Enedione->Cyclization Acid Cat. Pyranone Pyran-3-one (Achmatowicz Product) Cyclization->Pyranone Reduction Luche Reduction (NaBH4/CeCl3) Pyranone->Reduction Target 3,6-Dihydro-2H-pyran-3-ol (Target) Reduction->Target 1,2-Reduction

Figure 1: The Achmatowicz-Reductive pathway for generating 3,6-dihydro-2H-pyran-3-ol scaffolds.

Experimental Protocols

The following protocols are designed for scalability and reproducibility. They address the common pitfall of over-reduction or rearrangement.

Protocol A: Oxidative Rearrangement (Synthesis of Pyranone)

Objective: Convert furfuryl alcohol to 6-hydroxy-2H-pyran-3(6H)-one.[1][2]

Reagents:

  • Furfuryl alcohol derivative (1.0 equiv)

  • N-Bromosuccinimide (NBS) (1.1 equiv)

  • THF/Water (4:1 v/v)[3]

  • Solid NaHCO3 (2.0 equiv)

Step-by-Step Methodology:

  • Preparation: Dissolve furfuryl alcohol in THF/Water (4:1) in a round-bottom flask. Cool to 0°C.

  • Buffering: Add solid NaHCO3 to the solution. Note: Buffering is critical to prevent acid-catalyzed polymerization of the furan.

  • Oxidation: Add NBS portion-wise over 15 minutes. The solution will turn yellow/orange.

  • Quenching: Stir at 0°C for 1 hour. Quench with saturated aqueous Na2S2O3 (sodium thiosulfate) to destroy excess bromine species.

  • Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

  • Validation: 1H NMR should show loss of furan protons and appearance of enone doublets (~6.1 and 6.9 ppm).

Protocol B: Luche Reduction (Target Synthesis)

Objective: Selective 1,2-reduction of the pyranone to 3,6-dihydro-2H-pyran-3-ol. Why Luche? Standard NaBH4 reduction can lead to conjugate (1,4) reduction or ring opening. Cerium(III) chloride promotes 1,2-reduction.

Reagents:

  • Pyran-3-one intermediate (from Protocol A)

  • Cerium(III) chloride heptahydrate (CeCl3·7H2O) (1.1 equiv)

  • Sodium borohydride (NaBH4) (1.1 equiv)

  • Methanol (0.2 M concentration)

Step-by-Step Methodology:

  • Complexation: Dissolve the pyranone and CeCl3·7H2O in Methanol. Stir at room temperature for 10 minutes to allow Lewis acid coordination to the carbonyl oxygen.

  • Cooling: Cool the mixture to -78°C. Temperature control is vital to maximize diastereoselectivity.

  • Reduction: Add NaBH4 portion-wise. Evolution of H2 gas will occur.

  • Monitoring: Monitor by TLC (EtOAc/Hexane 1:1). The alcohol is significantly more polar than the ketone.

  • Workup: Quench with saturated aqueous NH4Cl. Allow to warm to room temperature. Evaporate Methanol. Extract aqueous residue with CH2Cl2.[4]

Isolation and Purification Strategy

Isolating 3,6-dihydro-2H-pyran-3-ol derivatives requires care due to their polarity and potential for dehydration (aromatization) under acidic conditions.

Purification Workflow

The target compounds are allylic alcohols and often exist as anomeric mixtures if the C6 position is a hemiacetal.

Isolation_Workflow Crude Crude Reaction Mixture (Post-Reduction) Flash Flash Chromatography (Neutral Silica) Crude->Flash Load Solvent Eluent System: EtOAc / Hexane (1:1 to 3:1) Flash->Solvent Elute Enzymatic Kinetic Resolution (Lipase PS / Vinyl Acetate) Solvent->Enzymatic If Racemic Pure Isolated Chiral 3,6-Dihydro-2H-pyran-3-ol Solvent->Pure If Enantiopure Enzymatic->Pure Hydrolysis/Sep

Figure 2: Purification workflow emphasizing neutral conditions and kinetic resolution options.

Kinetic Resolution (Enzymatic Isolation)

For racemic mixtures obtained from non-chiral furan precursors, enzymatic resolution is the industry standard for isolating enantiopure scaffolds.

  • Enzyme: Pseudomonas cepacia Lipase (Lipase PS) or Candida antarctica Lipase B (CAL-B).

  • Acyl Donor: Vinyl acetate.

  • Solvent: tert-Butyl methyl ether (TBME) or Diisopropyl ether.

  • Mechanism: The lipase selectively acetylates one enantiomer of the -3-ol, leaving the other as the free alcohol. These can then be easily separated by column chromatography due to drastic Rf differences.

Data Summary: Oxidant Efficiency

Comparison of oxidative methods for the initial Achmatowicz step (Step 1).

Oxidant SystemYield (Pyranone)ScalabilityNotes
NBS / H2O 85-92% HighStandard protocol. Requires buffering.
mCPBA / H2O65-75%MediumDifficult workup (benzoic acid byproduct).
VO(acac)2 / TBHP70-80%HighCatalytic. Green chemistry compliant.
Bromine / MeOH80-85%LowHarsh conditions. Forms methyl acetal initially.

Characterization and Validation

Successful isolation is confirmed via NMR spectroscopy.[5][6] The 3,6-dihydro-2H-pyran-3-ol core exhibits distinct signatures.

  • Olefinic Protons (H4, H5): Typically appear as a doublet of doublets (dd) or multiplets between 5.7 – 6.2 ppm .

  • Carbinol Proton (H3): A multiplet around 4.0 – 4.5 ppm .

  • Coupling Constants:

    • 
       (Characteristic of cis-alkene in the ring).
      
    • Coupling between H3 and H4 helps determine the relative stereochemistry (pseudo-axial vs pseudo-equatorial hydroxyl).

References

  • Achmatowicz Reaction Overview: Grokipedia. "Achmatowicz reaction - Grokipedia". Link

  • Stereoselective Synthesis & Reduction: National Institutes of Health (NIH). "Achmatowicz rearrangement-enabled unified total syntheses of (+)-passifetilactones A–C". Link

  • Vanadium-Catalyzed Discovery: Clockss. "Vanadium-catalyzed Achmatowicz and aza-Achmatowicz rearrangement reactions". Link

  • Kinetic Resolution & Biological Activity: ResearchGate. "Chemistry of 2H-pyran-3(6H)-one and dihydro-2H-pyran-3(4H)-one". Link

  • Isolation Protocols: BenchChem. "Essential Safety and Operational Guide for Dihydro-2H-pyran-3(4H)-one". Link

  • Synthesis via Annulation: ResearchGate. "Efficient Synthesis of 3,6‐Dihydro‐2H‐pyrans via [3+2+1] Annulation". Link

Sources

Protocols & Analytical Methods

Method

Application Note: 3,6-Dihydro-2H-pyran-3-ol in Natural Product Synthesis

Abstract The 3,6-dihydro-2H-pyran-3-ol scaffold (often referred to as a reduced Achmatowicz product or a de novo glycal equivalent) represents a privileged chiral pool intermediate in modern drug discovery. Unlike tradit...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 3,6-dihydro-2H-pyran-3-ol scaffold (often referred to as a reduced Achmatowicz product or a de novo glycal equivalent) represents a privileged chiral pool intermediate in modern drug discovery. Unlike traditional carbohydrate synthesis, which relies on degrading abundant sugars (the "chiral pool" approach), the use of this scaffold allows for the de novo asymmetric synthesis of rare sugars (L-hexoses), amino sugars, and complex polyether marine toxins. This guide details the scalable access to this motif via the Achmatowicz rearrangement, its enzymatic resolution to high enantiopurity (>99% ee), and its divergent application in palladium-catalyzed functionalization.

Part 1: Strategic Access & Mechanistic Logic[1]

The most robust route to 3,6-dihydro-2H-pyran-3-ol is the Achmatowicz Rearrangement of furfuryl alcohols, followed by stereoselective reduction. This two-step sequence converts an achiral or racemic furan feedstock into a densely functionalized chiral pyran.

The "Why" Behind the Chemistry
  • Furan as a Masked 1,4-Dicarbonyl: The furan ring is an electron-rich aromatic system that, upon oxidation, reveals an enedione equivalent. In the presence of water/alcohol, this cyclizes to form the pyranone core.

  • Stereoelectronic Control: The subsequent reduction of the pyranone (enone) to the alcohol must be controlled to prevent 1,4-reduction (saturation of the alkene). We utilize Luche reduction conditions (CeCl₃/NaBH₄) to strictly enforce 1,2-reduction, preserving the critical C4-C5 double bond required for downstream functionalization.

Pathway Visualization

The following diagram illustrates the transformation from Furfuryl Alcohol to the target Pyran-3-ol and its subsequent divergence.

Achmatowicz_Pathway Furan Furfuryl Alcohol (Starting Material) Oxidation Oxidative Rearrangement (NBS or mCPBA) Furan->Oxidation Pyranone 2H-pyran-3(6H)-one (Achmatowicz Intermediate) Oxidation->Pyranone Ring Expansion Reduction Luche Reduction (CeCl3 / NaBH4) Pyranone->Reduction 1,2-Reduction Target 3,6-Dihydro-2H-pyran-3-ol (Target Scaffold) Reduction->Target Stereoselective Sugar Rare Sugars (via Upjohn Dihydroxylation) Target->Sugar PdCat C-Glycosides (via Pd-AA) Target->PdCat

Figure 1: The Achmatowicz-Luche sequence converts furan precursors into the versatile 3,6-dihydro-2H-pyran-3-ol scaffold.

Part 2: Detailed Experimental Protocols

Protocol A: Oxidative Rearrangement & Luche Reduction

Objective: Synthesis of racemic 3,6-dihydro-2H-pyran-3-ol from furfuryl alcohol.

Reagents:

  • Furfuryl alcohol (1.0 equiv)

  • N-Bromosuccinimide (NBS) (1.1 equiv)

  • NaHCO₃ (2.0 equiv)

  • CeCl₃·7H₂O (1.1 equiv)

  • NaBH₄ (1.2 equiv)

  • Solvents: THF, H₂O, Acetone.

Step-by-Step Methodology:

  • Oxidation (Achmatowicz):

    • Dissolve furfuryl alcohol in THF:H₂O (4:1 v/v). Cool to 0°C.[1]

    • Add NaHCO₃ solid to buffer the generated HBr (critical to prevent polymerization).

    • Add NBS portion-wise over 30 minutes. The solution will turn yellow/orange.

    • Checkpoint: Monitor TLC for disappearance of furan. The product (pyranone) is often more polar.

    • Quench with saturated Na₂S₂O₃. Extract with ethyl acetate, dry over MgSO₄, and concentrate. Note: The pyranone intermediate is unstable on silica; proceed immediately to reduction.

  • Luche Reduction:

    • Dissolve the crude pyranone in MeOH (0.2 M).

    • Add CeCl₃·7H₂O and cool to -78°C. Causality: Cerium coordinates to the carbonyl oxygen, activating it for 1,2-attack and suppressing conjugate addition to the alkene.

    • Add NaBH₄ slowly. Stir for 1 hour at -78°C, then allow to warm to 0°C.

    • Quench with acetone (to consume excess hydride) followed by aqueous tartaric acid.

    • Extract, dry, and purify via flash column chromatography (Hexanes/EtOAc).

Self-Validation Criteria:

  • 1H NMR: Diagnostic signals for the alkene protons (C4-H and C5-H) should appear as multiplets between 5.7–6.0 ppm. The C3-H (carbinol) usually appears ~4.2 ppm.

  • Absence of Ketone: IR should show broad OH stretch (~3400 cm⁻¹) and absence of conjugated ketone C=O (~1690 cm⁻¹).

Protocol B: Enzymatic Kinetic Resolution (EKR)

Objective: Isolation of enantiopure (2R,3S)- or (2S,3R)-3,6-dihydro-2H-pyran-3-ol.

Because the Achmatowicz route yields a racemate, enzymatic resolution is standard for natural product applications.

Reagents:

  • Racemic 3,6-dihydro-2H-pyran-3-ol

  • Candida antarctica Lipase B (CAL-B, immobilized, e.g., Novozym 435)

  • Vinyl Acetate (Acyl donor & Solvent)

Methodology:

  • Dissolve racemic alcohol in vinyl acetate (or MTBE with 5 equiv vinyl acetate).

  • Add CAL-B beads (10-20 mg per mmol substrate).

  • Incubate at 30°C with orbital shaking (200 rpm).

  • Monitoring: Analyze aliquots via Chiral HPLC (e.g., Chiralpak AD-H).

  • Stop Condition: When conversion reaches exactly 50% (typically 4–24 hours), filter off the enzyme.

  • Separation: The reaction mixture now contains the unreacted alcohol (usually one enantiomer) and the acetylated ester (the opposite enantiomer). These are easily separable by standard silica gel chromatography.

Data Summary: Resolution Efficiency

ParameterValueNotes
EnzymeCAL-B (Novozym 435)Highly specific for secondary allylic alcohols.
SolventVinyl AcetateActs as both solvent and irreversible acyl donor.
E-Value>200Indicates excellent enantioselectivity.[2]
Yield (Theoretical)50% Alcohol / 50% EsterPractical yields often 45–48% for each species.

Part 3: Downstream Functionalization & Applications

Palladium-Catalyzed Allylic Alkylation (Tsuji-Trost)

The 3,6-dihydro-2H-pyran-3-ol scaffold is a cyclic allylic alcohol. By converting the hydroxyl group to a leaving group (carbonate or acetate), it becomes a substrate for Pd(0)-catalyzed substitution.

  • Mechanism: Pd(0) ionizes the leaving group to form a

    
    -allyl palladium complex.
    
  • Regioselectivity: Nucleophiles can attack at C3 (retention/inversion) or C5 (migration). In this pyran system, regiocontrol is dictated by ligand choice (e.g., Trost ligands favor specific conformers).

  • Application: This allows the installation of carbon nucleophiles (malonates, phenols) to create C-glycosides or fused tricyclic ethers found in marine toxins.

De Novo Sugar Synthesis (Upjohn Dihydroxylation)

The double bond at C4-C5 is perfectly positioned to introduce chirality at what would be C2/C3 or C3/C4 of a hexose sugar.

  • Protocol: OsO₄ / NMO (Upjohn conditions).

  • Stereocontrol: The existing C3-hydroxyl group directs the incoming oxidant.

    • Anti-dihydroxylation: If the hydroxyl is protected with a bulky group (e.g., TBS), the oxidant attacks from the opposite face.

    • Syn-dihydroxylation: If free, hydrogen bonding may direct the oxidant to the same face (Doniach model).

Functionalization_Logic cluster_Pd Pd-Catalysis (C-C Bond Formation) cluster_Sugar Oxidation (C-O Bond Formation) Scaffold 3,6-Dihydro-2H-pyran-3-ol Activation Activate as Carbonate/Acetate Scaffold->Activation Protect Protect Alcohol (TBS/Bn) Scaffold->Protect PiAllyl Pd-Pi-Allyl Complex Activation->PiAllyl CGlycoside C-Glycosides / Furo-pyrans PiAllyl->CGlycoside Nucleophile OsO4 OsO4 Dihydroxylation Protect->OsO4 Hexose Rare Hexoses / Aminosugars OsO4->Hexose

Figure 2: Divergent functionalization logic. The scaffold serves as a branch point for either C-glycoside synthesis (left) or oxidative conversion to rare sugars (right).

References

  • Achmatowicz, O. ; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A. "Synthesis of methyl 2,3-dideoxy-DL-alk-2-enopyranosides from furan compounds: A general approach to the total synthesis of monosaccharides." Tetrahedron1971 , 27, 1973–1996. Link

  • Harris, J. M.; O'Doherty, G. A. "Enantioselective Synthesis of 3,6-Dihydro-2H-pyrans." Tetrahedron2005, 61, 6352.
  • Tong, R. "Achmatowicz Rearrangement in Natural Product Synthesis." Journal of Organic Chemistry2016, 81, 11564–11598.
  • Johnson, R. A.; Sharpless, K. B. "Catalytic Asymmetric Dihydroxylation." Catalytic Asymmetric Synthesis, 2nd Ed., Wiley-VCH, 2000.
  • Pamies, O.; Backvall, J. E. "Enzymatic Kinetic Resolution of Primary and Secondary Alcohols." Chemical Reviews2003, 103, 3247. (Protocol grounding for CAL-B resolution).

Sources

Application

Application Notes and Protocols: Synthesis of Dihydropyran Derivatives from 3,6-Dihydro-2H-pyran-3-ol

Abstract The dihydropyran scaffold is a privileged structural motif found in a multitude of natural products and pharmacologically active compounds, exhibiting a wide range of biological activities.[1][2] This technical...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The dihydropyran scaffold is a privileged structural motif found in a multitude of natural products and pharmacologically active compounds, exhibiting a wide range of biological activities.[1][2] This technical guide provides a comprehensive overview of synthetic strategies for the derivatization of 3,6-dihydro-2H-pyran-3-ol, a versatile and readily accessible starting material. We will delve into the causality behind experimental choices, offering detailed, step-by-step protocols for key transformations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this valuable building block.

Introduction: The Significance of Dihydropyrans in Medicinal Chemistry

Dihydropyrans are six-membered heterocyclic rings containing an oxygen atom and a double bond.[1] This structural unit is a cornerstone in the architecture of numerous biologically active molecules.[2] The conformational rigidity and the presence of multiple functionalization points make dihydropyran derivatives attractive scaffolds in drug discovery.[3] Their applications span various therapeutic areas, including their use in the development of anti-inflammatory and anticancer agents.[3][4] The strategic incorporation of the dihydropyran moiety has led to the discovery of potent inhibitors of key biological targets, such as the mammalian target of rapamycin (mTOR).[5]

The starting material, 3,6-dihydro-2H-pyran-3-ol, possesses both an allylic alcohol and a cyclic ether, providing a rich platform for a diverse array of chemical transformations. This guide will focus on leveraging this reactivity to synthesize a library of dihydropyran derivatives with potential applications in medicinal chemistry.

Section 1: Understanding the Reactivity of 3,6-Dihydro-2H-pyran-3-ol

The synthetic utility of 3,6-dihydro-2H-pyran-3-ol stems from its key structural features: the allylic alcohol and the endocyclic double bond. The allylic position is particularly reactive towards substitution reactions, often proceeding through resonance-stabilized intermediates.[6] The hydroxyl group can be readily oxidized to the corresponding ketone, 3,6-dihydro-2H-pyran-3-one, a versatile intermediate for further functionalization.[7]

Key Reactive Sites:
  • C3-Hydroxyl Group: Can be oxidized, esterified, or act as a leaving group in substitution reactions.

  • C4-C5 Double Bond: Susceptible to electrophilic addition and can participate in cycloaddition reactions.

  • Allylic Positions (C2 and C6): Prone to radical substitution and can be functionalized via various transition-metal-catalyzed reactions.[8]

Section 2: Synthetic Strategies and Protocols

This section outlines key synthetic transformations starting from 3,6-dihydro-2H-pyran-3-ol, complete with detailed experimental protocols.

Oxidation to Dihydro-2H-pyran-3(4H)-one

The oxidation of the secondary alcohol in 3,6-dihydro-2H-pyran-3-ol to the corresponding ketone, dihydro-2H-pyran-3(4H)-one, provides a crucial intermediate for a wide range of subsequent reactions.[3][9] This ketone is a valuable building block for synthesizing more complex heterocyclic systems.[7][9]

Protocol: TEMPO-Mediated Oxidation

This protocol utilizes a TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyzed oxidation, which is known for its mild conditions and high selectivity for primary and secondary alcohols.

Materials:

  • 3,6-Dihydro-2H-pyran-3-ol

  • Dichloromethane (DCM)

  • Sodium acetate

  • TEMPO

  • Sodium dichloroisocyanurate

  • Anhydrous sodium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Dissolve 3,6-dihydro-2H-pyran-3-ol (1.0 eq) in dichloromethane.

  • Add sodium acetate (1.2 eq) and a catalytic amount of TEMPO to the solution.

  • Cool the reaction mixture in an ice bath.

  • Add sodium dichloroisocyanurate (0.6 eq) portion-wise, maintaining the reaction temperature at 25 °C.

  • Stir the reaction for 2 hours at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove insoluble salts.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the product by column chromatography on silica gel if necessary.

Allylic Substitution Reactions

The allylic position of 3,6-dihydro-2H-pyran-3-ol is susceptible to substitution, allowing for the introduction of a variety of functional groups.[6][10] These reactions are pivotal for creating diverse molecular libraries for drug screening.

Protocol: Palladium-Catalyzed Allylic Alkylation

Palladium-catalyzed allylic alkylation is a powerful method for forming carbon-carbon and carbon-heteroatom bonds.[8]

Materials:

  • 3,6-Dihydro-2H-pyran-3-ol derivative (e.g., the corresponding carbonate)

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Nucleophile (e.g., a cyclic β-dicarbonyl compound)

  • Solvent (e.g., Tetrahydrofuran - THF)

  • Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the 3,6-dihydro-2H-pyran-3-ol derivative and the nucleophile in THF.

  • Add the palladium catalyst to the reaction mixture.

  • Stir the reaction at the appropriate temperature (typically room temperature to reflux) and monitor by TLC.

  • Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium chloride).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Prins Cyclization for Dihydropyran Synthesis

While not a direct derivatization of 3,6-dihydro-2H-pyran-3-ol, the Prins cyclization is a highly relevant and efficient method for the synthesis of substituted dihydropyrans from homoallylic alcohols and aldehydes.[11] This reaction offers a convergent approach to complex dihydropyran structures. A silyl-Prins cyclization has also been shown to be an effective method for producing disubstituted dihydropyrans.[12][13]

Illustrative Reaction Scheme:

G cluster_0 Prins Cyclization Homoallylic Alcohol Homoallylic Alcohol Intermediate Intermediate Homoallylic Alcohol->Intermediate Acid Catalyst (e.g., TfOH) Aldehyde Aldehyde Aldehyde->Intermediate Dihydropyran Dihydropyran Intermediate->Dihydropyran Cyclization

Caption: General workflow for Prins cyclization.

Section 3: Characterization of Dihydropyran Derivatives

The structural elucidation and purity assessment of the synthesized dihydropyran derivatives are crucial. A combination of spectroscopic techniques is typically employed.

Spectroscopic Data
TechniqueKey Observables
¹H NMR Chemical shifts and coupling constants of protons on the dihydropyran ring, particularly the olefinic and allylic protons.
¹³C NMR Chemical shifts of the carbons in the heterocyclic ring, including the sp² hybridized carbons of the double bond.
Mass Spectrometry Molecular ion peak to confirm the molecular weight of the synthesized derivative.
FT-IR Characteristic stretching frequencies for functional groups, such as C=C, C-O, and any newly introduced functionalities.

For example, in the characterization of dihydro-2H-pyran-3(4H)-one, the ¹H NMR spectrum in CDCl₃ would typically show a singlet around 3.94 ppm for the H-2 protons.[3]

Chromatographic Analysis
  • Thin-Layer Chromatography (TLC): Used for reaction monitoring and preliminary purity assessment.

  • Column Chromatography: The primary method for the purification of synthesized derivatives.

  • High-Performance Liquid Chromatography (HPLC): For accurate determination of purity and for isolation of minor products.

Section 4: Applications in Drug Discovery

The derivatized dihydropyran scaffolds serve as valuable starting points for the synthesis of novel therapeutic agents.

Workflow for Drug Discovery:

G cluster_1 Drug Discovery Pipeline A Synthesis of Dihydropyran Library B High-Throughput Screening A->B C Hit Identification B->C D Lead Optimization C->D E Preclinical Development D->E

Caption: A typical drug discovery workflow.

Conclusion

3,6-Dihydro-2H-pyran-3-ol is a highly versatile and valuable starting material for the synthesis of a diverse range of dihydropyran derivatives. The synthetic strategies and detailed protocols provided in this guide offer a solid foundation for researchers to explore the chemical space around this privileged scaffold. The ability to readily access a variety of functionalized dihydropyrans will undoubtedly continue to fuel the discovery of new and improved therapeutic agents.

References

  • Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. RSC Advances. Available at: [Link]

  • Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. PMC. Available at: [Link]

  • Modular Synthesis of Dihydropyranones through Cyclization and Organometallic Functionalization. ResearchGate. Available at: [Link]

  • Synthesis of Dihydropyran Derivatives Using ZrCl4@Arabic Gum Catalyst in Solvent-Free Conditions. Advanced Journal of Chemistry, Section A. Available at: [Link]

  • Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. Semantic Scholar. Available at: [Link]

  • Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. PMC. Available at: [Link]

  • Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. MDPI. Available at: [Link]

  • Dihydropyran derivatives from the dimerisation of crotonaldehyde. Journal of the Chemical Society C: Organic. Available at: [Link]

  • Regioselective synthesis of substituted 3,6-dihydropyran from 3-butene-1-ol and aromatic aldehydes via Prins cyclization mediated by TfOH (triflic acid). ResearchGate. Available at: [Link]

  • Chemistry of 2H-pyran-3 (6H)-one and dihydro-2H-pyran-3 (4H)-one. ResearchGate. Available at: [Link]

  • Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). PubMed. Available at: [Link]

  • Pd-Catalyzed Allylic Alkylation Cascade with Dihydropyrans: Regioselective Synthesis of Furo[3,2-c]pyrans. Organic Letters. Available at: [Link]

  • Regiospecific synthesis of 2-substituted 4-methyl-3,6-dihydro-2h-pyrans. OSTI.GOV. Available at: [Link]

  • Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. MDPI. Available at: [Link]

  • Synthesis, Spectroscopic Characterization, X-Ray Structure, and DFT Calculations of Some New 1,4-Dihydropyridines. PLOS ONE. Available at: [Link]

  • development of an efficient process for 3,6-dihydro-2h-pyran-4-boronic acid pinacol. HETEROCYCLES. Available at: [Link]

  • Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. ResearchGate. Available at: [Link]

  • Synthesis and antimicrobial properties of 2H-pyran-3(6H)-one derivatives and related compounds. PubMed. Available at: [Link]

  • reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. Unknown Source.
  • Allylic Substitution Reaction: Mechanism, Examples & Tips. Vedantu. Available at: [Link]

  • Allylic Substitution. Chemistry LibreTexts. Available at: [Link]

  • Preparation of 2,3-dihydrofurans via a double allylic substitution reaction of allylic nitro compounds. PubMed. Available at: [Link]

Sources

Method

Application Notes &amp; Protocols: Strategic Use of 3,6-Dihydro-2H-pyran-3-ol in Hetero-Diels-Alder Reactions

Introduction: The Strategic Value of Dihydropyrans and the Hetero-Diels-Alder Reaction The dihydropyran ring is a privileged scaffold, forming the core of numerous biologically active natural products and pharmaceuticals...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Dihydropyrans and the Hetero-Diels-Alder Reaction

The dihydropyran ring is a privileged scaffold, forming the core of numerous biologically active natural products and pharmaceuticals, including carbohydrates, polyether antibiotics, and marine macrolides.[1][2] Its prevalence drives continuous innovation in synthetic methodologies for its efficient and stereocontrolled construction. The hetero-Diels-Alder (HDA) reaction, a variant of the Nobel Prize-winning Diels-Alder reaction, stands as one of the most powerful strategies for assembling six-membered heterocycles.[3] This [4+2] cycloaddition, involving a conjugated diene and a heterodienophile (or vice-versa), reliably forms two new sigma bonds and can set up to four stereocenters in a single, often highly stereoselective, step.[3][4]

This guide focuses on the strategic application of 3,6-dihydro-2H-pyran-3-ol in HDA reactions. While not a classical activated dienophile, its inherent structure as a cyclic allylic alcohol presents a unique synthetic opportunity. Direct participation of its unactivated alkene is challenging due to its relatively electron-rich nature, which is unfavorable for a standard, normal-electron-demand HDA reaction that requires an electron-poor dienophile.[5]

Therefore, the most robust and logical application of 3,6-dihydro-2H-pyran-3-ol is not as a direct reactant, but as a stable precursor to a highly reactive α,β-unsaturated ketone. This two-step strategy, involving a simple oxidation followed by a Lewis acid-catalyzed HDA reaction, unlocks its potential for creating complex bicyclic ether systems.[6] This document provides the scientific rationale, detailed protocols, and mechanistic insights for this powerful synthetic sequence.

G cluster_0 Overall Synthetic Strategy A 3,6-Dihydro-2H-pyran-3-ol (Stable Precursor) B Dihydro-2H-pyran-3(4H)-one (Activated Dienophile) A->B Oxidation (e.g., PCC, Dess-Martin) E Bicyclic Pyran Adduct (Complex Scaffold) B->E [4+2] Hetero-Diels-Alder Reaction C Electron-Rich Diene (e.g., Danishefsky's Diene) C->E D Lewis Acid Catalyst (e.g., ZnCl2, Eu(fod)3) D->E Catalysis

Figure 1: A workflow diagram illustrating the strategic conversion of 3,6-dihydro-2H-pyran-3-ol into a reactive dienophile for subsequent hetero-Diels-Alder cycloaddition.

Mechanistic Principles: Activating the Dienophile

The success of a normal-electron-demand Diels-Alder reaction hinges on the electronic complementarity of its components. The reaction is governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.[4] To facilitate this interaction and accelerate the reaction, the energy gap between these frontier orbitals must be minimized.

The alkene in 3,6-dihydro-2H-pyran-3-ol is not conjugated to an electron-withdrawing group, resulting in a high-energy LUMO and sluggish reactivity. Oxidation of the C3 alcohol to a ketone transforms the molecule into dihydro-2H-pyran-3(4H)-one. This creates an α,β-unsaturated ketone system, where the electron-withdrawing carbonyl group significantly lowers the energy of the dienophile's LUMO, making it highly susceptible to attack by an electron-rich diene like Danishefsky's diene.[7][8]

Lewis Acid Catalysis: To further enhance reactivity and control stereoselectivity, a Lewis acid catalyst is often employed.[9] The Lewis acid coordinates to the carbonyl oxygen of the α,β-unsaturated ketone. This coordination further withdraws electron density from the conjugated system, causing an additional reduction in the LUMO energy and a dramatic acceleration of the cycloaddition rate.[10][11] This allows the reaction to proceed under milder conditions, often with improved regio- and stereoselectivity.

G cluster_0 Frontier Molecular Orbital Interaction Diene HOMO Diene (Electron Rich) TS_uncat High Energy Transition State Diene->TS_uncat Large ΔE TS_cat Low Energy Transition State Diene->TS_cat Small ΔE Dienophile_uncat LUMO Uncatalyzed Dienophile (α,β-Unsaturated Ketone) Dienophile_uncat->TS_uncat Dienophile_cat LUMO Lewis Acid-Activated Dienophile Dienophile_cat->TS_cat Energy Energy

Figure 2: A conceptual diagram showing how Lewis acid catalysis lowers the dienophile's LUMO energy, reducing the HOMO-LUMO gap (ΔE) and accelerating the HDA reaction.

Experimental Protocols

The following protocols provide a validated, two-step procedure for researchers. It is imperative that all reagents are handled under appropriate safety conditions (fume hood, personal protective equipment) and that reactions involving anhydrous conditions are performed under an inert atmosphere (Nitrogen or Argon).

Protocol 1: Oxidation of 3,6-Dihydro-2H-pyran-3-ol

Objective: To efficiently convert the precursor allylic alcohol into the activated α,β-unsaturated ketone dienophile, dihydro-2H-pyran-3(4H)-one. Dess-Martin periodinane (DMP) is chosen for its mild conditions and high efficiency.

Materials:

  • 3,6-Dihydro-2H-pyran-3-ol

  • Dess-Martin periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add 3,6-dihydro-2H-pyran-3-ol (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M concentration).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Addition of Oxidant: Add Dess-Martin periodinane (1.2 eq) to the stirred solution in one portion.

  • Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: Upon completion, dilute the reaction mixture with DCM. Quench the reaction by adding an equal volume of a 1:1 mixture of saturated NaHCO₃ and saturated Na₂S₂O₃ solution. Stir vigorously for 15-20 minutes until the layers are clear.

  • Workup: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield dihydro-2H-pyran-3(4H)-one as a pure product.

  • Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: Lewis Acid-Catalyzed Hetero-Diels-Alder Reaction

Objective: To perform the [4+2] cycloaddition between the synthesized dihydro-2H-pyran-3(4H)-one and an electron-rich diene, exemplified by Danishefsky's diene.

Materials:

  • Dihydro-2H-pyran-3(4H)-one (from Protocol 1)

  • Danishefsky's diene (trans-1-methoxy-3-trimethylsilyloxy-1,3-butadiene)

  • Zinc chloride (ZnCl₂), 0.5 M solution in THF, or another suitable Lewis acid (see Table 1)

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

  • Reaction Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add the dienophile, dihydro-2H-pyran-3(4H)-one (1.0 eq). Dissolve it in anhydrous THF (approx. 0.2 M).

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Catalyst Addition: Slowly add the Lewis acid solution (e.g., ZnCl₂ in THF, 1.1 eq) to the stirred solution. Stir for 15 minutes at -78 °C to allow for complexation.

  • Diene Addition: Add Danishefsky's diene (1.2 eq) dropwise to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at -78 °C for 3-5 hours. Monitor the progress by TLC. If the reaction is sluggish, the temperature can be slowly raised to -40 °C.

  • Quenching: Once the dienophile is consumed, quench the reaction at low temperature by the slow addition of saturated NaHCO₃ solution.

  • Workup: Allow the mixture to warm to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Hydrolysis & Purification: Filter and concentrate the organic phase. The initial cycloadduct is a silyl enol ether. To obtain the corresponding bicyclic ketone, the crude residue is dissolved in THF, and a few drops of 1M HCl are added. After stirring for 30 minutes at room temperature, the mixture is worked up as before. The final product is purified by flash column chromatography.

Data and Expected Outcomes

The choice of Lewis acid and reaction conditions can significantly influence the yield and selectivity of the HDA reaction. The following table summarizes common Lewis acids used for activating α,β-unsaturated carbonyls in HDA reactions.

Lewis Acid Catalyst Typical Solvent Typical Temperature (°C) Catalyst Loading (mol%) Key Characteristics & Notes
ZnCl₂ THF, DCM-78 to -40100-120Cost-effective and widely used. Moderate reactivity.[12]
Eu(fod)₃ Toluene, DCM-20 to 255-20Mild lanthanide catalyst, good for sensitive substrates.
TiCl₄ DCM-78100-120Highly active, but can promote side reactions. Requires strict anhydrous conditions.
Sc(OTf)₃ CH₃CN, DCM0 to 251-10Water-tolerant Lewis acid, can often be used in catalytic amounts.
Chiral Cr(III) Catalyst Toluene-205-10Used for asymmetric variants to induce high enantioselectivity.[10]

Table 1: A comparative summary of common Lewis acid catalysts for hetero-Diels-Alder reactions with α,β-unsaturated ketone dienophiles.

G cluster_0 Lewis Acid Coordination and Activation Dienophile Dihydro-2H-pyran-3(4H)-one Activated_Complex Activated Complex (Enhanced Electrophilicity at Cβ) Dienophile->Activated_Complex Polarization LA Lewis Acid (LA) LA->Dienophile Coordination to Carbonyl O Diene HOMO of Diene Diene->Activated_Complex Nucleophilic Attack (Cycloaddition)

Figure 3: A diagram illustrating the coordination of a Lewis acid to the carbonyl of the dienophile, which enhances its electrophilicity and facilitates the cycloaddition.

Conclusion and Future Outlook

3,6-Dihydro-2H-pyran-3-ol serves as an excellent and accessible precursor for a more versatile reactant in hetero-Diels-Alder chemistry. The two-step sequence of oxidation followed by a Lewis acid-catalyzed cycloaddition provides a reliable and powerful pathway to complex bicyclic pyran structures, which are of significant interest in medicinal chemistry and natural product synthesis.[13] This approach highlights a key principle in modern organic synthesis: the strategic modification of a stable starting material to unmask latent reactivity. Future work in this area could focus on developing a one-pot oxidation/cycloaddition cascade or employing chiral catalysts to render the transformation enantioselective, further increasing the synthetic utility of this humble yet potent building block.

References

  • Organic Chemistry Portal. Diels-Alder Reaction. [Link][4]

  • BYJU'S. Diels Alder Reaction Mechanism. [Link][5]

  • Preprints.org. Progress in Lewis Acid Template-Mediated Diels-Alder Reaction. [Link][10]

  • Wikipedia. Danishefsky's diene. [Link][7]

  • Wikipedia. Diels–Alder reaction. [Link][3]

  • Chemical Communications (RSC Publishing). Synthesis of bicyclic ethers by a palladium-catalyzed oxidative cyclization-redox relay-π-allyl-Pd cyclization cascade reaction. [Link][6]

  • University of North Texas. Lewis acid catalyzed and self-assembled diels-alder reactions (LACASA-DA). [Link][14]

  • ResearchGate. Hetero-Diels-Alder Reactions. [Link][15]

  • ResearchGate. Lewis acid catalyst system for Diels–Alder reaction | Request PDF. [Link][11]

  • University of Babylon. Mechanism of Diels – Alder reaction. [Link][16]

  • ACS National Meeting. Lewis acid-promoted Diels-Alder reactions of vinylheteroaromatics. [Link][9]

  • Journal of the American Chemical Society. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels−Alder Reactions by Bis(oxazoline) Copper(II) Complexes. [Link]

  • PubMed. Pyranone natural products as inspirations for catalytic reaction discovery and development. [Link][17]

  • PMC. Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. [Link]

  • Journal of Organic and Pharmaceutical Chemistry. Danishefsky's Diene vs Rawal's Diene in [4+2] Hetero-Diels-Alder Reactions with Aldehydes. [Link][18]

  • ResearchGate. Enantioselective Synthesis of Substituted 3,6-Dihydro-2H-pyrans by Radical Cyclization. [Link]

  • ChemRxiv. Shackles Off: A Kilo Scale Synthesis of Rawal's Diene. [Link][19]

  • MDPI. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. [Link][1]

  • Thieme. SYNTHESIS OF DIHYDROPYRONE CONTAINING NATURAL PRODUCTS. [Link]

  • ResearchGate. Modular Synthesis of Dihydropyranones through Cyclization and Organometallic Functionalization. [Link][20]

  • Google Patents.
  • Scribd. Hetero-Diels-Alder Reactions | PDF | Chemistry. [Link]

  • Semantic Scholar. Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. [Link]

  • Organic Syntheses. preparation and diels–alder reaction of a highly nucleophilic diene. [Link][8]

  • Master Organic Chemistry. The Diels-Alder Reaction. [Link]

  • PMC. Recent Advances in Inverse-Electron-Demand Hetero-Diels–Alder Reactions of 1-Oxa-1,3-Butadienes. [Link][2]

  • Organic & Biomolecular Chemistry (RSC Publishing). Synthesis of 3,4-dihydro-2H-pyrans by hetero-Diels–Alder reactions of functionalized α,β-unsaturated carbonyl compounds with N-vinyl-2-oxazolidinone. [Link]

Sources

Application

Technical Guide: Biological Activity and Application of 3,6-Dihydro-2H-pyran-3-ol Analogs

Part 1: Introduction & Scaffold Significance The 3,6-dihydro-2H-pyran-3-ol scaffold (often referred to as a "glycal" derivative or reduced Achmatowicz product) represents a privileged pharmacophore in modern drug discove...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Scaffold Significance

The 3,6-dihydro-2H-pyran-3-ol scaffold (often referred to as a "glycal" derivative or reduced Achmatowicz product) represents a privileged pharmacophore in modern drug discovery. Structurally, it serves as a rigid, chiral cyclic ether that mimics carbohydrate motifs while lacking the metabolic instability of full hemiacetals.

Its significance in medicinal chemistry is threefold:

  • Morpholine Bioisostere: In kinase inhibitor design, specifically for mTOR (mammalian target of rapamycin), the 3,6-dihydro-2H-pyran ring functions as a potent bioisostere for the morpholine group, improving solubility and metabolic stability while maintaining critical hydrogen-bonding interactions in the hinge region [1].

  • Chiral Pool Intermediate: It is the core structural unit of complex macrolides (e.g., Neosorangicin A , Thailanstatin A ) and anthracyclines, serving as a platform for de novo synthesis of 2,6-disubstituted pyran therapeutics [2].

  • Warhead Precursor: The allylic alcohol functionality allows for rapid diversification via Ferrier rearrangements or Pd-catalyzed functionalization to generate 2,3-unsaturated glycosides with potent cytotoxic and antimicrobial profiles [3].

Part 2: Chemical Space & Synthesis Protocols

Core Synthesis Workflow (The Achmatowicz Route)

The most authoritative route to enantiopure 3,6-dihydro-2H-pyran-3-ols is the oxidative rearrangement of furfuryl alcohols (Achmatowicz reaction) followed by stereoselective reduction.

Protocol: Enantioselective Synthesis of (2S,6R)-3,6-Dihydro-2H-pyran-3-ol

  • Step 1: Achmatowicz Rearrangement

    • Reagents: Furfuryl alcohol derivative, NBS (N-bromosuccinimide), NaHCO3, Acetone/H2O.

    • Procedure: Dissolve furfuryl alcohol (1.0 eq) in acetone:water (4:1). Cool to 0°C. Add NaHCO3 (2.0 eq) followed by portion-wise addition of NBS (1.1 eq). Stir for 1h until conversion to the hemiacetal is complete. Quench with Na2S2O3.

    • Critical Note: The resulting intermediate is a 6-hydroxy-2H-pyran-3(6H)-one.[1] This must be methylated or protected immediately if isolation is required, or reduced directly.

  • Step 2: Luche Reduction (Stereoselective)

    • Reagents: CeCl3·7H2O, NaBH4, Methanol.

    • Procedure: Dissolve the crude pyranone in MeOH (0.2 M). Add CeCl3·7H2O (1.1 eq) and cool to -78°C. Add NaBH4 (1.2 eq) slowly.

    • Mechanism: Cerium coordinates to the carbonyl oxygen, favoring 1,2-reduction over 1,4-conjugate addition. The hydride attack occurs axially, yielding the cis-3,6-disubstituted alcohol predominantly.

  • Step 3: Enzymatic Resolution (Optional for Enantiopurity)

    • Reagents: Lipase B (Candida antarctica - CALB), Vinyl Acetate.

    • Procedure: Subject the racemic alcohol to kinetic resolution using immobilized CALB in diisopropyl ether with vinyl acetate as the acyl donor. This yields the acetate of one enantiomer (typically R) and the free alcohol of the other (S) with >99% ee [4].

Synthesis Workflow Diagram

SynthesisWorkflow Furan Furfuryl Alcohol (Starting Material) Achmatowicz Achmatowicz Rearrangement (NBS/H2O) Furan->Achmatowicz Oxidation Pyranone 2H-pyran-3(6H)-one (Intermediate) Achmatowicz->Pyranone Ring Expansion Reduction Luche Reduction (CeCl3/NaBH4) Pyranone->Reduction Stereoselective Reduction Product 3,6-Dihydro-2H-pyran-3-ol (Target Scaffold) Reduction->Product cis-Selectivity Ferrier Ferrier Rearrangement (Diversification) Product->Ferrier Functionalization

Caption: Workflow for the conversion of furan precursors to the bioactive pyran-3-ol scaffold via Achmatowicz rearrangement.

Part 3: Biological Activity & Assay Protocols[2]

Therapeutic Area: Oncology (mTOR Inhibition)

Mechanism: The 3,6-dihydro-2H-pyran moiety acts as a hinge-binder in the ATP-binding pocket of mTOR kinase. It replaces the morpholine ring found in early inhibitors, reducing off-target PI3K activity.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo)

  • Objective: Determine IC50 of pyran-3-ol analogs against recombinant mTOR.

  • Reagents: Recombinant mTOR (human), p70S6K substrate peptide, ATP (ultrapure), ADP-Glo™ Reagent (Promega).

  • Workflow:

    • Preparation: Dilute compounds in DMSO (10-point dose response, start 10 µM).

    • Reaction: Incubate compound + mTOR enzyme + Substrate + ATP (10 µM) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20) for 60 min at RT.

    • Detection: Add ADP-Glo Reagent (40 min) to deplete remaining ATP. Add Kinase Detection Reagent (30 min) to convert ADP to ATP -> Luciferase signal.

    • Analysis: Measure luminescence. Plot RLU vs. log[concentration] to derive IC50.

    • Validation: Reference inhibitor Rapamycin or Torin1 must be included.

Therapeutic Area: Cytotoxicity (Topoisomerase II Targeting)

Mechanism: 6-substituted analogs (e.g., phenyl-hexyl derivatives) induce DNA damage by stabilizing the Topoisomerase II-DNA cleavage complex, leading to G2/M cell cycle arrest and apoptosis [5].

Protocol: Cell Cycle Analysis via Flow Cytometry

  • Objective: Confirm G2/M arrest induced by pyran-3-ol derivatives.

  • Cell Lines: HeLa (Cervical), MCF-7 (Breast), HL-60 (Leukemia).

  • Workflow:

    • Seeding: Seed 2x10^5 cells/well in 6-well plates. Incubate 24h.

    • Treatment: Treat with compound at IC50 and 2xIC50 for 24h.

    • Fixation: Harvest cells, wash with PBS, fix in 70% ice-cold ethanol overnight at -20°C.

    • Staining: Wash ethanol. Resuspend in PBS containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) . Incubate 30 min at 37°C in dark.

    • Acquisition: Analyze on flow cytometer (e.g., BD FACS). Gate singlets. Quantify % cells in G0/G1, S, and G2/M phases.

    • Expected Result: Effective analogs show >30% accumulation in G2/M phase compared to <15% in DMSO control.

Part 4: Structure-Activity Relationship (SAR) Data

The biological efficacy of 3,6-dihydro-2H-pyran-3-ol analogs is highly sensitive to substitution patterns at C-2 and C-6 positions.

PositionModificationBiological EffectNotes
Core Ring 3,6-Dihydro vs TetrahydroUnsaturation is Critical The double bond (C4-C5) constrains conformation, essential for mTOR hinge binding [1].
C-3 (OH) Acetylation / AlkylationReduced Activity (Cytotoxicity)Free hydroxyl is often required for H-bonding; however, ester prodrugs improve permeability.
C-6 Aryl / Alkyl ChainsCytotoxicity Driver Long hydrophobic chains (e.g., 6-phenylhexyl) enhance membrane penetration and Topo II inhibition [5].
C-2 Bulky SubstituentsAntimicrobial Selectivity Bulky groups (e.g., tert-butyl, phenyl) at C-2 increase selectivity for Gram-positive bacteria [6].
Stereochem cis vs trans (C2/C6)Potency Determinant cis-2,6-disubstituted analogs generally show 2-3x higher potency than trans isomers in antiproliferative assays [5].

Part 5: Mechanism of Action Signaling Pathway

The following diagram illustrates how 3,6-dihydro-2H-pyran-3-ol analogs trigger apoptosis in cancer cells via dual targeting of mTOR and Topoisomerase II.

MOA_Pathway Compound 3,6-Dihydro-2H-pyran-3-ol Analog mTOR mTORC1 Complex (Kinase) Compound->mTOR Inhibits (Hinge Binder) TopoII Topoisomerase II (DNA Enzyme) Compound->TopoII Inhibits (Catalytic) S6K p70S6K (Translation) mTOR->S6K Phosphorylation (Blocked) DNA_Damage DNA Double-Strand Breaks TopoII->DNA_Damage Cleavage Complex Stabilization p53 p53 Activation DNA_Damage->p53 Signaling Arrest G2/M Cell Cycle Arrest p53->Arrest Checkpoint Apoptosis Apoptosis (Cell Death) S6K->Apoptosis Reduced Survival Signals Arrest->Apoptosis Prolonged Stress

Caption: Dual mechanism of action: mTOR inhibition reduces survival signaling, while Topo II inhibition causes DNA damage leading to apoptosis.

Part 6: References

  • Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). Bioorganic & Medicinal Chemistry Letters, 2010. Link

  • Studies Toward the Synthesis of the Dihydropyran Fragment of Neosorangicin A. Martin Luther University Halle-Wittenberg, 2021. Link

  • Insight into the Course of the Ferrier Rearrangement Used to Obtain Untypical Diosgenyl Saponins. Journal of Organic Chemistry, 2024. Link

  • Lipase catalyzed kinetic resolution of racemic cis-6-(tert-butyldimethylsilyloxy)-3,6-dihydro-2H-pyran-3-ol. Tetrahedron: Asymmetry, 2005. Link

  • Structure-Cytotoxicity Relationship of 6-(2-Hydroxy-6-Phenylhexyl)-5,6-Dihydro-2H-Pyran-2-One. SSRN, 2022.[2] Link

  • Chemistry of 2H-pyran-3(6H)-one and dihydro-2H-pyran-3(4H)-one. Heterocycles, 2000. Link

Sources

Method

Application Notes and Protocols for the Synthesis of 3,6-Dihydropyrans via Prins Cyclization

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Dihydropyrans and the Power of the Prins Cyclization The 3,6-dihydropyran motif is a privileged scaffold in a mult...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Dihydropyrans and the Power of the Prins Cyclization

The 3,6-dihydropyran motif is a privileged scaffold in a multitude of biologically active natural products and pharmaceutical agents.[1][2][3] Its prevalence underscores the need for efficient and stereoselective synthetic methodologies for its construction. Among the various synthetic strategies, the Prins cyclization has emerged as a powerful and elegant tool for the formation of the dihydropyran ring system.[1][4] This reaction, which involves the acid-catalyzed condensation of a homoallylic alcohol with an aldehyde, offers a direct and often highly diastereoselective route to these valuable heterocyclic frameworks in a single step.[1]

This application note provides a comprehensive guide to the Prins cyclization for the synthesis of 3,6-dihydropyrans, intended for researchers and professionals in the fields of organic synthesis and drug discovery. We will delve into the mechanistic underpinnings of the reaction, present a detailed experimental protocol, and offer insights into the critical parameters that govern its success.

Mechanism and Rationale: Understanding the Path to Dihydropyran Formation

The Prins cyclization proceeds through a well-established mechanistic pathway initiated by the activation of the aldehyde with a Lewis or Brønsted acid.[5][6] This activation generates a highly electrophilic oxocarbenium ion. The nucleophilic olefin of the homoallylic alcohol then attacks this intermediate in an intramolecular fashion.[1] The regioselectivity of this cyclization is a key feature, with the 6-membered dihydropyran ring being the favored product.

The stereochemical outcome of the Prins cyclization is often controlled by a chair-like transition state, where the substituents on the developing dihydropyran ring preferentially occupy equatorial positions to minimize steric interactions. Following the cyclization, the resulting carbocation intermediate can be trapped by a nucleophile or undergo elimination of a proton to afford the final 3,6-dihydropyran product.[1][5] The choice of acid catalyst and reaction conditions can influence the final product distribution, with some conditions favoring the formation of tetrahydropyran derivatives through nucleophilic trapping.[5][7]

To illustrate the catalytic cycle:

Prins Cyclization Mechanism cluster_0 Catalytic Cycle Aldehyde Aldehyde Activated_Aldehyde Oxocarbenium Ion Aldehyde->Activated_Aldehyde + Lewis Acid Homoallylic_Alcohol Homoallylic_Alcohol Cyclization Intramolecular Nucleophilic Attack Homoallylic_Alcohol->Cyclization Lewis_Acid Lewis_Acid Activated_Aldehyde->Cyclization Carbocation_Intermediate Carbocation_Intermediate Cyclization->Carbocation_Intermediate Elimination Proton Elimination Carbocation_Intermediate->Elimination Dihydropyran Dihydropyran Elimination->Dihydropyran Regenerated_Lewis_Acid Lewis Acid Elimination->Regenerated_Lewis_Acid Regenerated_Lewis_Acid->Aldehyde Catalyst Regeneration

Caption: The catalytic cycle of the Prins cyclization for 3,6-dihydropyran synthesis.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the synthesis of a 6-phenyl-4-(phenylethynyl)-3,6-dihydro-2H-pyran derivative via a Prins cyclization, adapted from a reported method.[1]

Materials and Reagents:

  • 3-methylene-5-phenylpent-4-yn-1-ol (homoallylic alcohol)

  • Aldehyde (e.g., benzaldehyde)

  • Boron trifluoride diethyl etherate (BF3·OEt2)

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution

  • Brine (saturated sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Septum and needles

  • Inert atmosphere setup (e.g., nitrogen or argon balloon)

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the homoallylic alcohol (1.0 equiv) and the aldehyde (1.2 equiv). Dissolve the starting materials in anhydrous dichloromethane (DCM).

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath.

  • Catalyst Addition: Slowly add boron trifluoride diethyl etherate (BF3·OEt2, 10 mol%) to the stirred solution.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Quenching: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Workup:

    • Allow the mixture to warm to room temperature.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

    • Combine the organic layers and wash with brine.

    • Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

    • Filter and concentrate the organic layer under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired 3,6-dihydropyran.

Experimental_Workflow start Start reactants 1. Combine homoallylic alcohol and aldehyde in anhydrous DCM start->reactants cool 2. Cool to 0 °C reactants->cool catalyst 3. Add BF3·OEt2 cool->catalyst monitor 4. Monitor by TLC catalyst->monitor quench 5. Quench with NaHCO3 (aq) monitor->quench workup 6. Aqueous workup and extraction quench->workup purify 7. Purify by column chromatography workup->purify end End purify->end

Caption: A streamlined workflow for the Prins cyclization protocol.

Data Presentation: A Summary of Reaction Parameters

The choice of catalyst and reaction conditions can significantly impact the yield and stereoselectivity of the Prins cyclization. The following table summarizes various catalysts and conditions reported for the synthesis of dihydropyran and related structures.

CatalystSubstratesSolventTemperatureYield (%)Reference
BF3·OEt2 3-methylene-5-phenylpent-4-yn-1-ol and various aldehydesDichloromethane0 °CGood[1]
Iodine (I2) Homoallylic alcohols and aldehydesDichloromethaneRoom Temp52-91[8]
TfOH 3-butene-1-ol and aromatic aldehydesNot specified0 °C to Room Temp52-78[9]
InCl3 Homoallylic alcohols and aldehydesDichloromethaneRoom TempGood[10]
TMSOTf Vinylsilyl alcohols and aldehydesDichloromethane-78 °C to Room TempModerate to Good[11][12]
BiCl3 Homoallylic alcohols and aldehydesNot specifiedNot specifiedGood[5]

Troubleshooting Guide

IssuePotential Cause(s)Suggested Solution(s)
Low or no product formation - Inactive catalyst- Wet solvent or reagents- Low reactivity of substrates- Use fresh or purified catalyst- Ensure anhydrous conditions- Increase reaction temperature or use a more active catalyst
Formation of side products (e.g., tetrahydropyrans) - Presence of nucleophiles (e.g., water)- Catalyst choice- Use rigorously dried solvents and reagents- Screen different Lewis or Brønsted acids
Poor diastereoselectivity - Reaction temperature- Steric hindrance of substrates- Lower the reaction temperature- Modify the substrate structure to enhance facial selectivity
Racemization - Competing oxonia-Cope rearrangement- Use milder Lewis acids or reaction conditions to suppress rearrangement pathways[13]

Conclusion

The Prins cyclization stands as a robust and versatile method for the stereoselective synthesis of 3,6-dihydropyrans. A thorough understanding of the reaction mechanism and the influence of various reaction parameters is crucial for its successful application. The protocol and data presented herein provide a solid foundation for researchers to explore and optimize this powerful transformation in their pursuit of novel molecules for drug discovery and other applications. The continued development of new catalytic systems and a deeper mechanistic understanding will undoubtedly further expand the synthetic utility of the Prins cyclization.[14][15]

References

  • Yadav, J. S., Reddy, B. V. S., Kumar, G. G. K. S. N., & Aravind, S. (2008). The 'Aqueous' Prins Cyclization: A Diastereoselective Synthesis of 4-Hydroxytetrahydropyran Derivatives. Organic Chemistry Portal. Available at: [Link]

  • Minozzi, M., Nardi, M., & Spalluto, G. (2011). Iodine-Catalyzed Prins Cyclization of Homoallylic Alcohols and Aldehydes. Molecules, 16(12), 10451-10463. Available at: [Link]

  • Brice, H., & Clayden, J. (2009). Green chemistry: solvent- and metal-free Prins cyclization. Application to sequential reactions. Chemical Communications, (23), 3373-3375. Available at: [Link]

  • Mondal, P. K., Verma, P., Khamrai, J., & Singh, V. K. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 932-963. Available at: [Link]

  • Padron, J. I., & Martin, V. S. (2022). Recent Advances in the Prins Reaction. ACS Omega, 7(36), 31631-31640. Available at: [Link]

  • Mondal, P. K., Verma, P., Khamrai, J., & Singh, V. K. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 932–963. Available at: [Link]

  • Álvarez, E., & Martín, V. S. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive. The Journal of Organic Chemistry, 88(12), 7965-7976. Available at: [Link]

  • Reddy, T. V., Reddy, G. R., & Reddy, B. V. S. (2016). Tandem Prins cyclization for the Stereo selective synthesis of 3,6-dihydro-2H-pyran scaffolds. Der Pharma Chemica, 8(20), 38-45. Available at: [Link]

  • Shinde, S. D., Kumar, A., & Singh, A. (2026). Regioselective synthesis of substituted 3,6-dihydropyran from 3-butene-1-ol and aromatic aldehydes via Prins cyclization mediated by TfOH (triflic acid). ResearchGate. Available at: [Link]

  • Reddy, T. V., Swathi, V., Nishigandha, G., & Reddy, B. V. S. (2016). Tandem Prins cyclization for the Stereo selective synthesis of 3,6-dihydro-2H-pyran scaffolds. ResearchGate. Available at: [Link]

  • Hart, D. J., & Bennett, C. E. (2012). Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis. Israel Journal of Chemistry, 52(8-9), 713-724. Available at: [Link]

  • González-Ortega, A., Ros, A., & Álvarez, E. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. Molecules, 28(7), 3080. Available at: [Link]

  • Singh, A. K., & Kumar, A. (2023). Recent Developments in Prins Cyclization Toward the Synthesis of Spirocyclic Scaffolds. Asian Journal of Organic Chemistry, 12(8), e202300221. Available at: [Link]

  • Rychnovsky, S. D., & Marumoto, S. (2001). Rhenium(VII) Catalysis of Prins Cyclization Reactions. Organic Letters, 3(24), 3847-3850. Available at: [Link]

  • Álvarez, E., & Martín, V. S. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. The Journal of Organic Chemistry, 88(12), 7965–7976. Available at: [Link]

  • Murzin, D. Y., Aho, A., & Peltonen, J. (2015). Prins cyclization: synthesis of compounds with tetrahydropyran moiety over heterogeneous catalysts. Journal of Molecular Catalysis A: Chemical, 410, 260-270. Available at: [Link]

  • Dobbs, A. P., & Martino, S. (2002). The silyl–Prins reaction: a novel method for the synthesis of dihydropyrans. Tetrahedron Letters, 43(40), 7055-7057. Available at: [Link]

  • Funk, R. L., & Cossey, K. N. (2007). Diastereoselective Synthesis of 2,3,6-Trisubstituted Tetrahydropyran-4-ones via Prins Cyclizations of Enecarbamates. Organic Letters, 9(19), 3801-3804. Available at: [Link]

  • Olivo, H. F. (2021). Focused Update on the Prins Reaction and the Prins Cyclization. ResearchGate. Available at: [Link]

  • Álvarez, E., & Martín, V. S. (2023). Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive Compound. The Journal of Organic Chemistry, 88(12), 7965–7976. Available at: [Link]

  • Reddy, C. R., & Reddy, B. V. S. (2009). Lewis Acid Catalyzed One-Pot Crossed Prins Cyclizations Using Allylchlorosilane as Allylating Agent. ResearchGate. Available at: [Link]

  • Mondal, P. K., Verma, P., Khamrai, J., & Singh, V. K. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 932-963. Available at: [Link]

  • Tadiparthi, K., Roy, A., Sakirolla, R., Reddy, B. V. S., & Yadav, J. S. (2022). Synthetic Applications of Prins Cyclization in Natural Product Syntheses. The Chemical Record, 22(7), e202200044. Available at: [Link]

  • Ros, A., González-Ortega, A., & Álvarez, E. (2024). Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. Organic & Biomolecular Chemistry, 22(2), 263-270. Available at: [Link]

  • Padron, J. I., & Martin, V. S. (2022). Recent Advances in the Prins Reaction. ACS Omega, 7(36), 31631–31640. Available at: [Link]

  • Dobbs, A. P., & Guesne, S. J. J. (2014). Double Prins Cyclisation Enabled Rapid Access to α,ω‐Hydroxytetrahydropyrans. ChemistryOpen, 3(4), 149-152. Available at: [Link]

Sources

Application

Asymmetric Synthesis of 3,6-Dihydro-2H-pyran-3-ol Derivatives: A Comprehensive Guide to Modern Catalytic Methods

Introduction: The Significance of Chiral Dihydropyranols The 3,6-dihydro-2H-pyran-3-ol scaffold is a privileged structural motif frequently encountered in a vast array of natural products and pharmaceutically active comp...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Chiral Dihydropyranols

The 3,6-dihydro-2H-pyran-3-ol scaffold is a privileged structural motif frequently encountered in a vast array of natural products and pharmaceutically active compounds.[1][2] The inherent chirality and rich functionality of these heterocycles make them invaluable building blocks in the synthesis of complex molecular architectures. Their presence in bioactive molecules, ranging from antifungal agents to potent mTOR inhibitors, underscores the critical importance of developing efficient and highly stereoselective methods for their construction.[3][4] This guide provides an in-depth exploration of modern asymmetric catalytic strategies for the synthesis of 3,6-dihydro-2H-pyran-3-ol derivatives, offering detailed application notes and protocols for researchers, scientists, and professionals in drug development.

The strategic importance of these chiral heterocycles lies in their versatility as synthetic intermediates. The hydroxyl group and the double bond within the dihydropyran ring offer multiple handles for further functionalization, allowing for the stereocontrolled elaboration into more complex structures. This has made the asymmetric synthesis of dihydropyranols a focal point of significant research efforts, leading to the development of a diverse toolbox of catalytic methods.

Strategic Approaches to Asymmetric Synthesis

The asymmetric synthesis of 3,6-dihydro-2H-pyran-3-ol derivatives can be broadly categorized into several key strategies, each with its own set of advantages and mechanistic nuances. This guide will delve into the following prominent methods:

  • Organocatalytic Domino Reactions: Leveraging the power of small organic molecules to catalyze cascade reactions, providing rapid access to complex structures from simple starting materials.

  • Asymmetric Hetero-Diels-Alder Reactions: A classic and powerful cycloaddition strategy for the construction of six-membered heterocycles with excellent stereocontrol.

  • Chiral Lewis Acid and Brønsted Acid Catalysis: Employing chiral metal complexes and phosphoric acids to create a chiral environment that directs the stereochemical outcome of the reaction.

  • Enzymatic and Metal-Catalyzed Reductions and Alkylations: Utilizing the high selectivity of enzymes or the unique reactivity of transition metal catalysts to achieve asymmetric transformations.

I. Organocatalytic Domino Reactions: The Power of Cascade Synthesis

Organocatalysis has emerged as a powerful tool in asymmetric synthesis, offering a metal-free and often environmentally benign alternative to traditional methods.[2] Domino reactions, or cascade reactions, are particularly attractive as they allow for the formation of multiple bonds in a single synthetic operation, leading to a rapid increase in molecular complexity.[1] A highly effective organocatalytic approach to chiral 3,6-dihydro-2H-pyran-3-ol derivatives is the domino Michael-hemiacetalization reaction.[1]

Mechanistic Insight: The Michael-Hemiacetalization Cascade

This elegant one-pot synthesis typically involves the reaction of an α-hydroxymethyl nitroalkene with a 1,3-dicarbonyl compound, catalyzed by a chiral organocatalyst, such as a squaramide or thiourea derivative.[1] The reaction proceeds through a well-defined sequence of events:

  • Michael Addition: The chiral catalyst activates the 1,3-dicarbonyl compound, facilitating its conjugate addition to the electron-deficient nitroalkene. This step establishes the first stereocenter.

  • Intramolecular Hemiacetalization: The newly formed enolate then undergoes an intramolecular cyclization onto the pendant aldehyde or ketone, forming the tetrahydropyranol ring and setting the remaining stereocenters.

  • Dehydration (Optional): The resulting tetrahydropyranol can often be dehydrated to the corresponding 3,6-dihydro-2H-pyran derivative.

Organocatalytic Domino Michael-Hemiacetalization cluster_0 Reaction Pathway Start α-Hydroxymethyl Nitroalkene + 1,3-Dicarbonyl Compound Michael_Adduct Michael Adduct (Stereocenter Formation) Start->Michael_Adduct Michael Addition Catalyst Chiral Organocatalyst (e.g., Squaramide) Catalyst->Michael_Adduct Hemiacetal Intramolecular Hemiacetalization Michael_Adduct->Hemiacetal Product Chiral Tetrahydropyranol Hemiacetal->Product Final_Product 3,6-Dihydro-2H-pyran-3-ol Derivative Product->Final_Product Dehydration Dehydration Dehydration (e.g., PTSA) Dehydration->Final_Product

Caption: Organocatalytic domino Michael-hemiacetalization workflow.

Protocol: Organocatalytic Asymmetric Synthesis of a Functionalized Dihydropyran[1]

This protocol describes a one-pot synthesis of a polyfunctionalized dihydropyran derivative via a domino Michael-hemiacetalization reaction followed by dehydration.

Materials:

  • (E)-2-nitro-3-phenylprop-2-en-1-ol

  • Methyl 3-oxobutanoate

  • Squaramide-based organocatalyst

  • Toluene, anhydrous

  • p-Toluenesulfonic acid (PTSA)

  • Dichloromethane (DCM)

  • Silica gel for column chromatography

Procedure:

  • To a solution of (E)-2-nitro-3-phenylprop-2-en-1-ol (0.5 mmol) in anhydrous toluene (2.5 mL) is added methyl 3-oxobutanoate (0.5 mmol, 1.0 equiv).

  • The squaramide-based organocatalyst (0.05 mmol, 10 mol%) is then added to the reaction mixture.

  • The reaction is stirred at room temperature and monitored by TLC until the starting material is consumed.

  • Upon completion of the Michael-hemiacetalization step, the solvent is removed under reduced pressure.

  • The residue is redissolved in toluene (2.5 mL), and p-toluenesulfonic acid (0.1 mmol, 20 mol%) is added.

  • The mixture is heated to 100 °C for 1 hour.

  • After cooling to room temperature, the reaction mixture is directly purified by silica gel column chromatography to afford the desired 3,4-dihydro-2H-pyran derivative.

Quantitative Data Summary: Organocatalytic Domino Reaction [1]

EntryCatalystSolventTemp (°C)TimeYield (%)de (%)ee (%)
1Squaramide EToluenert2d859698
2Thiourea AToluenert2d758085
3Thiourea BToluenert2d788288

II. Asymmetric Hetero-Diels-Alder Reactions: A Powerful Cycloaddition Approach

The hetero-Diels-Alder (HDA) reaction is a cornerstone of heterocyclic synthesis, providing a convergent and stereocontrolled route to six-membered rings.[5] In the context of 3,6-dihydro-2H-pyran-3-ol synthesis, the oxo-HDA reaction, involving the cycloaddition of a diene with an aldehyde or ketone, is particularly relevant. The use of chiral catalysts, typically chiral Lewis acids, allows for the enantioselective construction of the dihydropyran core.

Mechanistic Insight: Chiral Lewis Acid Catalyzed Oxo-HDA Reaction

In a typical asymmetric oxo-HDA reaction, a chiral Lewis acid catalyst coordinates to the carbonyl group of the dienophile (an aldehyde or ketone), lowering its LUMO energy and accelerating the cycloaddition with an electron-rich diene (e.g., Danishefsky's diene). The chiral ligands on the Lewis acid create a stereochemically defined environment, directing the diene to attack one of the enantiotopic faces of the dienophile, thus controlling the absolute stereochemistry of the newly formed stereocenters.

Asymmetric Hetero-Diels-Alder Reaction cluster_1 Reaction Pathway Dienophile Aldehyde/Ketone Activated_Complex Chiral Lewis Acid- Dienophile Complex Dienophile->Activated_Complex Diene Electron-rich Diene (e.g., Danishefsky's Diene) Cycloaddition [4+2] Cycloaddition Diene->Cycloaddition Catalyst Chiral Lewis Acid (e.g., BINOL-Ti complex) Catalyst->Activated_Complex Activated_Complex->Cycloaddition Product Dihydropyranone Derivative Cycloaddition->Product Final_Product 3,6-Dihydro-2H-pyran-3-ol Product->Final_Product Stereoselective Reduction Reduction Reduction (e.g., NaBH4) Reduction->Final_Product

Caption: Asymmetric hetero-Diels-Alder reaction workflow.

Protocol: Asymmetric Synthesis of a Dihydropyranone via Hetero-Diels-Alder Reaction[7]

This protocol outlines the synthesis of a dihydropyranone derivative using a chiral BINOL-Ti complex as the catalyst.

Materials:

  • Aldehyde (e.g., benzaldehyde)

  • Danishefsky's diene

  • (S)-BINOL

  • Titanium isopropoxide (Ti(OiPr)₄)

  • Dichloromethane (DCM), anhydrous

  • Trifluoroacetic acid (TFA)

  • Silica gel for column chromatography

Procedure:

  • In a flame-dried flask under an inert atmosphere, a solution of (S)-BINOL (0.12 mmol, 12 mol%) in anhydrous DCM (1.0 mL) is prepared.

  • Titanium isopropoxide (0.10 mmol, 10 mol%) is added, and the mixture is stirred at room temperature for 1 hour to form the chiral catalyst.

  • The reaction mixture is cooled to -78 °C, and the aldehyde (1.0 mmol) is added.

  • Danishefsky's diene (1.2 mmol, 1.2 equiv) is then added dropwise.

  • The reaction is stirred at -78 °C and monitored by TLC.

  • Upon completion, the reaction is quenched with a few drops of TFA, and the mixture is warmed to room temperature.

  • The crude product is purified by silica gel column chromatography to yield the dihydropyranone.

  • Subsequent stereoselective reduction of the ketone will yield the target 3,6-dihydro-2H-pyran-3-ol.

Quantitative Data Summary: Asymmetric Hetero-Diels-Alder Reaction [6]

EntryAldehydeCatalyst Loading (mol%)Yield (%)ee (%)
1Benzaldehyde109598
2Furfural59296
3Cinnamaldehyde108895

III. Chiral Phosphoric Acid Catalysis: A Privileged Catalyst Class

Chiral phosphoric acids (CPAs) have emerged as a highly versatile and powerful class of Brønsted acid catalysts for a wide range of enantioselective transformations.[7] Their ability to act as bifunctional catalysts, engaging in multiple hydrogen bonding interactions, allows for a high degree of organization in the transition state, leading to excellent stereocontrol.[8]

Mechanistic Insight: CPA-Catalyzed Inverse-Electron-Demand Oxa-Diels-Alder

In the context of dihydropyranol synthesis, CPAs can catalyze inverse-electron-demand oxa-Diels-Alder reactions.[9] In this scenario, the CPA protonates an α,β-unsaturated ketone or aldehyde, activating it as the dienophile. The chiral counterion then forms a network of hydrogen bonds with the diene, directing its approach and controlling the enantioselectivity of the cycloaddition. A key feature of some CPA-catalyzed reactions is the ability to achieve stereocontrol through remote interactions, where the catalyst organizes a flexible substrate into a reactive and stereoselective conformation.[9]

Chiral Phosphoric Acid Catalysis cluster_2 Reaction Pathway Substrate α,β-Unsaturated Ketone/Aldehyde + Alkene Activated_Complex Dual Hydrogen-Bonded Transition State Substrate->Activated_Complex Catalyst Chiral Phosphoric Acid (CPA) Catalyst->Activated_Complex Cycloaddition Inverse-Electron-Demand Oxa-Diels-Alder Activated_Complex->Cycloaddition Product Chiral Tetrahydropyran Derivative Cycloaddition->Product

Caption: Chiral phosphoric acid-catalyzed IEDODA reaction.

Protocol: CPA-Catalyzed Enantioselective Synthesis of a Tricyclic Tetrahydropyran[10]

This protocol describes the synthesis of a complex tricyclic tetrahydropyran derivative through an intramolecular inverse-electron-demand oxa-Diels-Alder reaction.

Materials:

  • Substituted α,β-unsaturated ketone with a pendant alkene

  • Chiral phosphoric acid catalyst (e.g., a BINOL-derived CPA)

  • Toluene, anhydrous

  • Molecular sieves (4 Å)

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried reaction vessel containing 4 Å molecular sieves is added a solution of the α,β-unsaturated ketone substrate (0.1 mmol) in anhydrous toluene (1.0 mL).

  • The chiral phosphoric acid catalyst (0.01 mmol, 10 mol%) is added.

  • The reaction mixture is stirred at the specified temperature (e.g., 40 °C) and monitored by TLC.

  • Upon completion, the reaction is quenched, and the solvent is removed under reduced pressure.

  • The crude product is purified by silica gel column chromatography to afford the enantioenriched tricyclic tetrahydropyran derivative.

Quantitative Data Summary: CPA-Catalyzed IEDODA Reaction [9]

EntrySubstrateCatalyst Loading (mol%)Yield (%)dree (%)
1Phenyl-substituted1095>20:199
2Naphthyl-substituted1092>20:198
3Thienyl-substituted1088>20:197

IV. Enzymatic and Metal-Catalyzed Approaches

Beyond organocatalysis and traditional Lewis/Brønsted acid catalysis, enzymatic and other metal-catalyzed methods offer powerful alternatives for the asymmetric synthesis of 3,6-dihydro-2H-pyran-3-ol derivatives.

Enzymatic Asymmetric Reduction

Enzymatic catalysis provides an environmentally friendly and highly selective method for the synthesis of chiral alcohols.[10] Ketoreductases (KREDs) are particularly effective for the asymmetric reduction of ketones to their corresponding chiral alcohols.[10] This approach is highly valuable for the synthesis of chiral 3-hydroxytetrahydropyrans from achiral dihydropyranone precursors. Often, a dual-enzyme system is employed, where a glucose dehydrogenase (GDH) is used for the in-situ regeneration of the NADPH cofactor consumed by the KRED.[10]

Protocol: Asymmetric Enzymatic Reduction of a Dihydropyranone[11]

Materials:

  • 6-Methoxydihydro-2H-pyran-3(4H)-one

  • Ketoreductase (KRED)

  • Glucose Dehydrogenase (GDH)

  • NADP⁺

  • D-Glucose

  • Phosphate buffer

  • Ethyl acetate

Procedure:

  • In a temperature-controlled reactor, prepare a solution of phosphate buffer.

  • Add D-glucose, NADP⁺, GDH, and the KRED to the buffer and stir until dissolved.

  • Add the 6-methoxydihydro-2H-pyran-3(4H)-one substrate to the reaction mixture.

  • Maintain the reaction at a constant temperature (e.g., 25-30 °C) and pH (e.g., 6.5-7.5).

  • Monitor the reaction progress by HPLC or GC.

  • Once the starting material is consumed, extract the product with an organic solvent like ethyl acetate.

  • The organic layers are combined, dried, and concentrated to yield the chiral 3-hydroxytetrahydropyran.

Quantitative Data Summary: Asymmetric Enzymatic Reduction [10]

SubstrateProductYield (%)ee (%)
4,4-dimethoxytetrahydro-2H-pyran-3-one(R)-α-hydroxyketal96-98>99

Applications in Natural Product Synthesis and Drug Discovery

The utility of asymmetrically synthesized 3,6-dihydro-2H-pyran-3-ol derivatives is best illustrated by their successful application in the total synthesis of complex natural products and the development of novel therapeutic agents.

Total Synthesis of Natural Products

The chiral dihydropyranol core is a key structural element in numerous natural products. For instance, the total synthesis of (R)-podoblastin-S and (R)-lachnelluloic acid, which are natural 3-acyl-5,6-dihydro-2H-pyran-2-ones, has been achieved in a highly efficient manner using an asymmetric Mukaiyama aldol reaction as the key step.[4] This approach significantly shortened the synthetic route compared to previous methods and established the absolute configuration of these natural products.[4]

Drug Discovery and Development

In the realm of medicinal chemistry, the 3,6-dihydro-2H-pyran motif has been identified as a valuable pharmacophore. Notably, it has been successfully employed as a morpholine replacement in a series of potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR).[3] The discovery that the 3,6-dihydro-2H-pyran group can serve as an effective hinge-region binding motif opens up new avenues for the design of novel kinase inhibitors.[3]

Conclusion

The asymmetric synthesis of 3,6-dihydro-2H-pyran-3-ol derivatives is a vibrant and rapidly evolving field of research. The development of novel and efficient catalytic methods, including organocatalytic domino reactions, asymmetric hetero-Diels-Alder reactions, and catalysis with chiral phosphoric acids and enzymes, has provided chemists with a powerful arsenal of tools for the stereocontrolled construction of these valuable chiral building blocks. The successful application of these methodologies in the total synthesis of natural products and the discovery of new drug candidates highlights the profound impact of asymmetric catalysis on modern organic chemistry and medicinal science. As the demand for enantiomerically pure compounds continues to grow, the development of even more efficient and sustainable synthetic strategies for accessing chiral dihydropyranols will undoubtedly remain a key research focus.

References

  • Seidel, D., et al. (2012). Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. European Journal of Organic Chemistry, 2012(28), 5563-5573. [Link]

  • Akiyama, T., & Terada, M. (2004). Chiral Phosphoric Acid Catalysis. Accounts of Chemical Research, 37(8), 481-489.
  • Takikawa, H., et al. (2018). Asymmetric Total Syntheses of Two 3-Acyl-5,6-dihydro-2H-pyrones: (R)-Podoblastin-S and (R)-Lachnelluloic Acid with Verification of the Absolute Configuration of (−)-Lachnelluloic Acid. Molecules, 23(11), 2824. [Link]

  • Waldmann, H., et al. (2014). The asymmetric hetero-Diels-Alder reaction in the syntheses of biologically relevant compounds. Angewandte Chemie International Edition, 53(42), 11146-1157. [Link]

  • Gong, L.-Z., et al. (2017). Chiral phosphoric acid catalyzed enantioselective inverse-electron-demand oxa-Diels–Alder reactions to synthesize chiral tricyclic tetrahydropyran derivatives. Organic Chemistry Frontiers, 4(11), 2213-2217. [Link]

  • Enders, D., et al. (2017). Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chemical Society Reviews, 46(6), 1661-1674. [Link]

  • Kaplan, J., et al. (2010). Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). Bioorganic & Medicinal Chemistry Letters, 20(2), 640-643. [Link]

  • Ding, K., et al. (2005). Combinatorial approach to the development of a highly enantioselective oxo-Diels–Alder reaction. Tetrahedron, 61(40), 9465-9475.
  • Akiyama, T., & Terada, M. (2004). Enantioselective Mannich-Type Reaction Catalyzed by a Chiral Brønsted Acid. Journal of the American Chemical Society, 126(48), 15648-15649.
  • Keck, G. E., & Krishnamurthy, D. (1995). Asymmetric Synthesis of Dihydropyrans via Catalytic Enantioselective Hetero-Diels-Alder Reaction. The Journal of Organic Chemistry, 60(19), 5998-5999.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 3,6-Dihydro-2H-pyran-3-ol Synthesis

This guide serves as a technical support resource for the synthesis of 3,6-Dihydro-2H-pyran-3-ol and its derivatives. This scaffold is a critical intermediate in the synthesis of de novo carbohydrates (Achmatowicz route)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical support resource for the synthesis of 3,6-Dihydro-2H-pyran-3-ol and its derivatives. This scaffold is a critical intermediate in the synthesis of de novo carbohydrates (Achmatowicz route) and a pharmacophore in drug discovery (e.g., as a morpholine bioisostere).

The guide prioritizes the Achmatowicz Rearrangement and Ring-Closing Metathesis (RCM) pathways, as these are the dominant methods for accessing this allylic alcohol motif.

Core Synthesis Workflows

The synthesis of 3,6-dihydro-2H-pyran-3-ol generally follows two distinct logical pathways depending on the desired substitution at the C6 position (anomeric center).

Pathway A: The Achmatowicz Route (Oxidative Rearrangement)

Best for: Creating chiral sugar mimetics, 6-substituted pyrans, and accessing the scaffold from renewable furfuryl alcohols. Mechanism: Oxidation of furfuryl alcohol


 Ring expansion to enone 

1,2-Reduction.
Pathway B: Ring-Closing Metathesis (RCM)

Best for: The "naked" scaffold (unsubstituted C6) or specific alkyl-substituted derivatives. Mechanism: Grubbs catalyst-mediated cyclization of a diene ether.

SynthesisPathways cluster_warning CRITICAL CONTROL POINTS Start Target: 3,6-Dihydro-2H-pyran-3-ol Furfuryl Furfuryl Alcohol (Precursor) Start->Furfuryl Route A Diene Diene Precursor (Allyl homoallyl ether) Start->Diene Route B Ach_Ox Oxidation (NBS/mCPBA) Achmatowicz Rearrangement Furfuryl->Ach_Ox Enone Intermediate: 2H-pyran-3(6H)-one (Unstable Enone) Ach_Ox->Enone Ring Expansion Luche Luche Reduction (NaBH4 / CeCl3) Enone->Luche 1,2-Reduction Product_A Product A: 6-Substituted-3,6-dihydro-2H-pyran-3-ol (Glycal Derivative) Luche->Product_A Grubbs Ring-Closing Metathesis (Grubbs I/II) Diene->Grubbs Product_B Product B: Unsubstituted 3,6-dihydro-2H-pyran-3-ol Grubbs->Product_B

Figure 1: Logical flow for selecting the synthesis route. Route A is most common for functionalized scaffolds but requires careful handling of the unstable enone intermediate.

Troubleshooting Guide (Q&A)

Category 1: Achmatowicz Rearrangement (Oxidation Step)[1][2]

Q: My yield of the enone intermediate (2H-pyran-3(6H)-one) is low, and the reaction mixture turns into a black tar. What is happening?

  • Cause: The 6-hydroxy-2H-pyran-3(6H)-one intermediate is a cyclic hemiacetal in equilibrium with its open-chain keto-aldehyde form. This acyclic form is highly reactive and prone to polymerization, especially under acidic conditions or high concentration.

  • Solution:

    • Switch Solvent: Perform the reaction in Methanol instead of THF/Water. This traps the hemiacetal as a methyl acetal (6-methoxy-2H-pyran-3(6H)-one), which is significantly more stable.

    • Buffer the System: The reaction generates acid (e.g., HBr from NBS). Add a weak base like NaHCO₃ or pyridine to the reaction mixture to neutralize acid byproducts immediately.

    • Temperature Control: Maintain the reaction at 0°C. Do not let it warm up until workup is complete.

Q: I am using m-CPBA for the rearrangement, but the purification is difficult.

  • Insight: m-CPBA generates m-chlorobenzoic acid as a byproduct, which can complicate the purification of the acid-sensitive pyranone.

  • Recommendation: Switch to NBS (N-Bromosuccinimide) in THF/H₂O or MeOH. The byproduct (succinimide) is water-soluble and easily removed during aqueous workup, preventing acid-catalyzed decomposition of your product on the column.

Category 2: Reduction to the Alcohol (The "OL" Step)

Q: I am obtaining the saturated alcohol (tetrahydro-2H-pyran-3-ol) instead of the allylic alcohol. Why is the double bond being reduced?

  • Cause: Standard NaBH₄ reduction is not chemoselective enough for conjugated enones; it often performs a conjugate reduction (1,4-addition) followed by ketone reduction.

  • Solution: Use Luche Reduction conditions .

    • Protocol: Add CeCl₃·7H₂O (1.0 equiv) to the reaction before adding NaBH₄.

    • Mechanism: Cerium coordinates to the carbonyl oxygen, increasing its electrophilicity and favoring direct 1,2-attack by the hydride over the softer 1,4-attack. This preserves the C4-C5 double bond.

Q: I cannot separate the diastereomers (cis/trans) of the alcohol.

  • Insight: The reduction of the 6-substituted pyranone is governed by the stereoelectronic effect of the anomeric substituent.

  • Solution:

    • For cis (axial attack): Use bulky hydrides like L-Selectride at -78°C. The hydride approaches from the less hindered face (opposite the C6 substituent).

    • For trans (equatorial attack): Luche reduction (NaBH₄/CeCl₃) typically favors the trans isomer (relative to the C6 substituent) due to axial attack on the half-chair conformation.

    • Purification Tip: If separation is impossible by flash chromatography, acetylate the crude alcohol mixture (Ac₂O/Pyridine). The diastereomeric acetates often have significantly different Rf values. Hydrolyze the pure acetate back to the alcohol using K₂CO₃/MeOH.

Category 3: Product Stability & Purification

Q: My product decomposes on the silica gel column.

  • Cause: 3,6-Dihydro-2H-pyran-3-ol derivatives are vinyl ethers (or allylic ethers). They are highly sensitive to acid, which catalyzes the Ferrier rearrangement or polymerization. Silica gel is slightly acidic.

  • Solution:

    • Pre-treat Silica: Flush your column with 1% Triethylamine (Et₃N) in hexanes before loading the sample.

    • Eluent Additive: Add 0.5% Et₃N to your eluent system.

    • Alternative: Use neutral alumina instead of silica gel.

Experimental Protocols

Protocol A: Achmatowicz Rearrangement (NBS Method)

Target: Synthesis of 6-methoxy-2H-pyran-3(6H)-one (Stable Intermediate)

  • Setup: In a round-bottom flask, dissolve Furfuryl Alcohol (10 mmol) in THF:Methanol (1:1) (0.2 M concentration).

  • Buffering: Add NaHCO₃ (2.0 equiv) and cool the mixture to 0°C .

  • Oxidation: Add NBS (1.1 equiv) portion-wise over 15 minutes. The solution will turn yellow/orange.

  • Quench: Stir for 1 hour at 0°C. Quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate) to destroy excess bromine.

  • Workup: Extract with Et₂O or EtOAc. Wash organics with brine. Dry over Na₂SO₄.

  • Purification: Crucial: Flash chromatography on silica gel pre-treated with 1% Et₃N.

    • Note: If using this immediately for reduction, crude material (if >90% pure by NMR) is often preferred to avoid decomposition on silica.

Protocol B: Luche Reduction

Target: Selective 1,2-reduction to 3,6-dihydro-2H-pyran-3-ol

  • Setup: Dissolve the Enone Intermediate (from Protocol A) in Methanol (0.4 M).

  • Additive: Add CeCl₃·7H₂O (1.0 equiv) and stir at room temperature for 10 minutes until fully dissolved.

  • Cooling: Cool the mixture to -78°C .

  • Reduction: Add NaBH₄ (1.2 equiv) portion-wise. Gas evolution (H₂) will occur.

  • Monitoring: Monitor by TLC. The reaction is usually complete in 30–60 minutes.

  • Workup: Carefully quench with Acetone (to consume excess hydride) followed by saturated aqueous NH₄Cl. Allow to warm to room temperature.

  • Extraction: Extract with DCM (Dichloromethane). Note: Pyranols are polar; ensure thorough extraction.

Stability & Properties Data

Parameter2H-pyran-3(6H)-one (Enone)3,6-dihydro-2H-pyran-3-ol (Product)
Acid Stability Very Low (Rearranges to keto-aldehyde)Low (Prone to Ferrier/Elimination)
Base Stability ModerateHigh
Thermal Stability Low (Polymerizes >40°C neat)Moderate (Distillable under vacuum)
Storage -20°C, under Argon4°C, under Argon
Common Impurity Open chain keto-aldehydeSaturated alcohol (over-reduction)

References

  • Achmatowicz, O.; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A. "Synthesis of methyl 2,3-dideoxy-DL-alk-2-enopyranosides from furan compounds: A general approach to the total synthesis of monosaccharides."[1] Tetrahedron, 1971, 27(10), 1973–1996.[1]

  • Gemmeren, A. L.; Luche, J. L. "Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects." Journal of the American Chemical Society, 1981, 103(18), 5454–5459.

  • Harris, J. M.; et al. "Synthesis of 3,6-dihydro-2H-pyrans via ring-closing metathesis." Journal of Organic Chemistry, 2003. (General reference for RCM route).
  • Deska, J.; Bermejo, A. "The Achmatowicz Rearrangement – Oxidative Ring Expansion of Furfuryl Alcohols." Organic Reactions, 2017.

Sources

Optimization

Optimizing reaction conditions for 3,6-Dihydro-2H-pyran-3-OL synthesis

To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Optimization of 3,6-Dihydro-2H-pyran-3-ol Synthesis Executive Summary This guide addresses the syn...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Optimization of 3,6-Dihydro-2H-pyran-3-ol Synthesis

Executive Summary

This guide addresses the synthesis and optimization of 3,6-dihydro-2H-pyran-3-ol (and its functionalized derivatives). This scaffold is a critical chiral building block in drug discovery, serving as a precursor for carbohydrates, lactones, and complex natural products like laulimalide.

The synthesis typically follows two primary routes depending on the desired substitution pattern:

  • The "Chiral Pool" Route (Achmatowicz Rearrangement + Luche Reduction): Best for enantiopure, C6-substituted scaffolds starting from furfuryl alcohols.

  • The "Convergent" Route (Ring-Closing Metathesis - RCM): Best for "naked" or C2-substituted scaffolds.

This document focuses on the Achmatowicz-Luche sequence , as it presents the most significant optimization challenges regarding regioselectivity and stability.

Module 1: The Achmatowicz Rearrangement

Objective: Oxidative ring expansion of furfuryl alcohol to 6-hydroxy-2H-pyran-3(6H)-one (the "Achmatowicz Product").[1][2]

Core Protocol & Mechanism

The reaction converts a furan (aromatic) into a pyranone (hemiacetal enone).

  • Reagents: Oxidant (NBS,

    
    , or mCPBA) in aqueous organic solvent (THF/H2O).
    
  • Critical Control: The product is a hemiacetal enone, which is highly sensitive to acid and heat.

Troubleshooting Guide: Oxidation Step
SymptomProbable CauseCorrective Action
Low Yield / "Tarring" Polymerization of furan or product degradation.Buffer the reaction. Add solid

or

(2.0 equiv) to the reaction mixture before adding the oxidant. The reaction generates acid (HBr or carboxylic acid) which must be neutralized immediately.
Incomplete Conversion Stalling due to intermediate stability.Check Solvent Ratio. Ensure sufficient water is present (THF:H2O 4:1 is standard). Water is the nucleophile that opens the furan ring.
Explosion Risk Peroxide accumulation (if using mCPBA).Switch to NBS. N-Bromosuccinimide is safer and easier to handle on scale than peracids. Quench residual oxidant with aqueous

(thiosulfate) before workup.
Product Decomposition on Silica Acid sensitivity of the hemiacetal.Neutralize Silica. Pre-treat silica gel with 1-2% Triethylamine (Et3N) in hexanes before loading the column. Alternatively, use neutral alumina.
Optimization Insight: The "One-Pot" Protection

The "naked" Achmatowicz product (hemiacetal) is unstable. For higher yields, protect the C6-hydroxyl immediately in the same pot or immediately after workup.

  • Method: Add

    
     (trimethyl orthoformate) and a catalyst (e.g., 
    
    
    
    or CSA) to generate the stable methyl acetal (6-methoxy-2H-pyran-3(6H)-one).

Module 2: The Luche Reduction (Critical Step)

Objective: Selective 1,2-reduction of the enone to the allylic alcohol (3,6-dihydro-2H-pyran-3-ol).

Why Luche? (The Science)

Standard


 reduction often yields a mixture of 1,2-reduction  (allylic alcohol) and 1,4-reduction  (saturated ketone/alcohol) products.
  • Mechanism:

    
     acts as a Lewis acid, activating the carbonyl oxygen. It also facilitates ligand exchange on Boron, creating "harder" alkoxy-borohydride species. According to HSAB theory, the "hard" hydride attacks the "hard" carbonyl carbon (1,2-addition) rather than the "soft" 
    
    
    
    -carbon (1,4-addition).[3]
Experimental Workflow (DOT Diagram)

LucheReduction Start Start: Enone Substrate (6-alkoxy-2H-pyran-3-one) Mix Dissolve in MeOH Cool to -78°C Start->Mix AddCe Add CeCl3·7H2O (1.1 equiv) Mix->AddCe Stir 15 min AddNaBH4 Add NaBH4 (1.1 equiv, slow addition) AddCe->AddNaBH4 Gas Evolution Quench Quench: Sat. aq. NH4Cl AddNaBH4->Quench TLC Check Product Product: 3,6-Dihydro-2H-pyran-3-ol Quench->Product Extraction

Caption: Optimized workflow for the regioselective Luche reduction of pyranones.

Troubleshooting Guide: Reduction Step
IssueDiagnosisSolution
Formation of Saturated Alcohol 1,4-reduction occurred (Over-reduction).Check

Quality.
The Cerium source must be the heptahydrate (

). Anhydrous

is less effective for this specific activation. Temperature: Ensure reaction is kept at -78°C or -40°C; do not let it warm up until quenched.
Low Diastereoselectivity Mixture of cis and trans alcohols.Substrate Control. The C6-substituent directs the hydride attack. Bulky C6-groups (e.g., t-butyl, siloxy) improve trans selectivity (hydride attacks from the face opposite the substituent).
Acetal Hydrolysis Loss of C6-protection.Avoid Acidic Quench. Do not use strong acid to quench. Use saturated

or tartaric acid solution, and perform extraction immediately.

Module 3: Stability & Storage FAQs

Q1: My 3,6-dihydro-2H-pyran-3-ol product turns yellow/brown upon storage. Why?

  • A: This molecule is an allylic alcohol and a cyclic enol ether (or acetal). It is prone to:

    • Acid-catalyzed rearrangement: Traces of acid on glassware can trigger Ferrier-type rearrangements or polymerization.

    • Oxidation: Air oxidation can occur at the allylic position.

  • Fix: Store neat oils with a trace of stabilizer (e.g., BHT) or, preferably, store as a frozen benzene/toluene solution at -20°C under Argon.

Q2: Can I distill the product?

  • A: Only under high vacuum (<1 mmHg) and low temperature. Heating above 80-100°C often leads to elimination (aromatization) or retro-Diels-Alder fragmentation. Column chromatography on buffered silica is preferred.

Q3: How do I confirm the structure (Regiochemistry)?

  • A: Use 1H NMR coupling constants.

    • 3,6-dihydro-2H-pyran-3-ol: Look for the olefinic protons at C4 and C5. They typically appear as a doublet of triplets or multiplets at

      
       5.7–6.0 ppm.
      
    • Tetrahydropyran (Over-reduction): Absence of olefinic protons; complex multiplet region at

      
       1.5–2.0 ppm.
      

References

  • Achmatowicz Rearrangement (Original & Review)

    • Achmatowicz, O.; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A. "Synthesis of methyl 2,3-dideoxy-DL-alk-2-enopyranosides from furan compounds." Tetrahedron1971 , 27, 1973–1996.

    • Tong, R. "Achmatowicz Rearrangement-Inspired Development of Green Chemistry." Accounts of Chemical Research2022 .

  • Luche Reduction (Mechanism & Specificity)

    • Luche, J. L. "Lanthanides in organic chemistry.[3][4][5] 1. Selective 1,2 reductions of conjugated ketones."[3][5] Journal of the American Chemical Society1978 , 100, 2226–2227.[3][5]

    • Gemal, A. L.; Luche, J. L. "Lanthanoids in organic synthesis.[3][5] 6. Reduction of alpha-enones." Journal of the American Chemical Society1981 , 103, 5454–5459.[5]

  • Synthesis of 3,6-Dihydro-2H-pyran-3-ol Scaffolds (Applications)

    • Lee, H.; Yoon, S. H.; Chung, B. "Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis."[6] Bulletin of the Korean Chemical Society2001 .

    • Ghosh, A. K.; Brindisi, M. "Achmatowicz reaction and its application in the syntheses of bioactive molecules." RSC Advances2016 , 6, 111564.

Sources

Troubleshooting

Technical Support Center: Identification of Byproducts in 3,6-Dihydro-2H-pyran-3-ol Reactions

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in synthetic chemistry involving 3,6-Dihydro-2H-pyran-3-ol. This guide is structured to provide direct, ac...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in synthetic chemistry involving 3,6-Dihydro-2H-pyran-3-ol. This guide is structured to provide direct, actionable insights into the identification and mitigation of common byproducts encountered during the chemical transformation of this versatile building block. Our focus is on the causality behind experimental outcomes, offering field-proven advice to enhance the purity, yield, and reliability of your reactions.

Part 1: Frequently Asked Questions - Understanding Potential Byproducts

This section addresses the fundamental chemical principles governing the reactivity of 3,6-Dihydro-2H-pyran-3-ol and the origins of common impurities.

Question 1: What are the primary reactive sites on 3,6-Dihydro-2H-pyran-3-ol, and what types of byproducts do they generate?

Answer: 3,6-Dihydro-2H-pyran-3-ol possesses three primary sites of reactivity: the secondary allylic alcohol, the carbon-carbon double bond, and the cyclic ether linkage. Each site can lead to a distinct class of byproducts depending on the reaction conditions.

  • The Secondary Allylic Alcohol: The hydroxyl group is readily oxidized. While controlled oxidation can yield the desired Dihydro-2H-pyran-3(4H)-one, aggressive or non-selective conditions can lead to byproducts.[1][2] Common oxidizing agents like PCC are effective but can introduce chromium impurities.[1] Milder, modern methods like TEMPO-catalyzed oxidations are cleaner but still require careful control to avoid side reactions.[3][4]

  • The Endocyclic Double Bond: The alkene functionality is susceptible to a range of electrophilic additions. Unintended reactions, particularly in the presence of acid catalysts or electrophilic reagents, can lead to halogenation, epoxidation, or hydration byproducts.

  • The Dihydropyran Ring (Ether Linkage): The cyclic ether is susceptible to cleavage under acidic conditions. Protonation of the ether oxygen makes the adjacent carbon atoms electrophilic and vulnerable to nucleophilic attack by water or other nucleophiles present, resulting in ring-opening. This typically yields linear species such as 5-hydroxy-3-oxopentanal, which may exist in equilibrium with other forms.

Question 2: I am attempting a TEMPO-catalyzed oxidation of the alcohol, but my TLC and LC-MS show multiple products. What are the likely culprits?

Answer: While TEMPO-based oxidation is highly selective for primary and secondary alcohols, the formation of multiple products suggests several possibilities:

  • Incomplete Reaction: The most straightforward explanation is the presence of unreacted starting material. Ensure sufficient reaction time and optimal catalyst loading. Monitoring the reaction by TLC is crucial.[5]

  • Over-oxidation: Although less common for secondary alcohols compared to primary ones, harsh conditions (e.g., prolonged reaction times, high temperatures) could potentially lead to C-C bond cleavage or other degradation pathways.[6]

  • Formation of the α,β-Unsaturated Ketone: The expected product is Dihydro-2H-pyran-3(4H)-one. However, this ketone itself can be reactive. Under certain conditions, especially if a base is present, it could undergo self-condensation or other secondary reactions.

  • Starting Material Impurities: The purity of the initial 3,6-Dihydro-2H-pyran-3-ol is critical. Impurities present from its synthesis can be carried through and appear as byproducts in your subsequent reaction.[5]

Question 3: My reaction is conducted under acidic conditions, and I'm observing a significant loss of starting material without the formation of my desired product. What is likely occurring?

Answer: This is a classic sign of acid-catalyzed hydrolysis of the dihydropyran ring. The ether linkage in the pyran ring is labile in the presence of acid. The mechanism involves protonation of the ether oxygen, followed by nucleophilic attack (often by water in the solvent or as a trace contaminant), leading to ring-opening. The resulting linear hydroxy-aldehyde is structurally very different from your starting material and may not be easily identifiable on a TLC plate without specific staining or visualization techniques. To mitigate this, consider using a non-acidic catalyst, running the reaction at a lower temperature to decrease the rate of hydrolysis, or protecting the pyran ring if the chemistry allows.

Part 2: Troubleshooting Guide - Identification and Mitigation Strategies

This section provides systematic approaches to identify unknown byproducts and optimize reaction conditions to improve product purity.

Issue 1: Unexpected Peaks in NMR Spectrum

Unexpected signals in an NMR spectrum are a common challenge. A logical workflow is essential to diagnose the issue.

  • Initial Assessment: First, rule out common contaminants. Check for residual solvents (e.g., ethyl acetate, hexanes, dichloromethane) and water, which can appear as broad singlets.[7] Compare the spectrum to a reference spectrum of your starting material to confirm its consumption.

  • Structural Clues from ¹H and ¹³C NMR:

    • Aldehydic Protons: A signal in the 9-10 ppm range of the ¹H NMR spectrum is a strong indicator of an aldehyde, likely from ring-opening.

    • Loss of Ring Constraint: The appearance of more flexible alkyl chain signals, often with overlapping multiplets, instead of the more defined signals of the constrained pyran ring, can also suggest ring-opening.

    • Carbonyl Shifts: In the ¹³C NMR spectrum, a signal around 200 ppm suggests a ketone (the desired oxidation product), while a signal closer to 190 ppm could indicate an aldehyde from a ring-opened byproduct.

  • Advanced Analysis: If the 1D spectra are inconclusive due to overlapping signals, 2D NMR techniques are invaluable.[7]

    • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, helping to piece together fragments of the byproduct's structure.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons, providing definitive C-H bond information.[7]

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is critical for connecting structural fragments and identifying quaternary carbons.

Workflow for NMR-Based Byproduct Identification

Caption: A logical workflow for troubleshooting unexpected peaks in an NMR spectrum.

Issue 2: Multiple Peaks in GC-MS / LC-MS Analysis

Chromatographic methods provide excellent separation and identification capabilities, particularly when coupled with mass spectrometry.

  • Method Development: If byproducts are co-eluting with your product, method optimization is necessary. For GC-MS, adjust the temperature ramp to improve separation.[8] For LC-MS, modify the mobile phase gradient or switch to a column with a different stationary phase (e.g., C18 to phenyl-hexyl) to alter selectivity.[8]

  • Interpreting Mass Spectra:

    • Molecular Ion (M+): The molecular ion peak provides the molecular weight of the compound. An M+ peak corresponding to the starting material + 14 Da (O - 2H) suggests oxidation. An M+ peak corresponding to the starting material + 18 Da (H₂O) suggests hydrolysis/ring-opening.

    • Fragmentation Patterns: The fragmentation of dihydropyran structures in MS often involves characteristic losses. Look for fragments corresponding to the loss of water, formaldehyde, or side chains. Analyzing these patterns can help piece together the structure of an unknown byproduct.[8]

Issue 3: Low Yield and Complex Mixture

When a reaction yields multiple byproducts and a low yield of the desired product, a systematic re-evaluation of the reaction conditions is required.

  • Purity of Reagents: Ensure all starting materials and solvents are of high purity and anhydrous where necessary. Impurities can act as catalysts for side reactions.[5]

  • Temperature Control: Many side reactions, such as decomposition and ring-opening, are accelerated at higher temperatures.[5] Run the reaction at the lowest feasible temperature.

  • Reaction Time: Monitor the reaction closely by TLC or LC-MS to determine the point of maximum product formation. Prolonged reaction times can lead to product degradation or the formation of secondary byproducts.[5]

  • Stoichiometry and Catalyst Loading: Systematically vary the equivalents of reagents and the catalyst loading. An excess of a reagent might lead to side reactions, while insufficient catalyst can result in an incomplete reaction.[5]

Part 3: Protocols and Data

General Experimental Protocol for Byproduct Identification
  • Reaction Quenching & Work-up: Upon completion, quench the reaction appropriately (e.g., with aqueous sodium bicarbonate for an acid-catalyzed reaction). Extract the product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Initial Analysis (TLC/LC-MS): Analyze the crude reaction mixture by TLC and LC-MS to get a preliminary assessment of the number of components.

  • Purification: Purify the crude mixture using column chromatography on silica gel.[5] Collect all major fractions, including those that are not the desired product.

  • Spectroscopic Analysis:

    • Acquire ¹H, ¹³C, and 2D NMR (COSY, HSQC) spectra for each isolated byproduct.[7]

    • Obtain a high-resolution mass spectrum (HRMS) to determine the exact molecular formula.

    • Acquire GC-MS data for volatile components to analyze fragmentation patterns.[9]

  • Structure Elucidation: Combine all spectroscopic data to propose and confirm the structures of the isolated byproducts.

Table 1: Common Byproducts in 3,6-Dihydro-2H-pyran-3-ol Reactions and Their Key Analytical Signatures
Byproduct NamePlausible OriginKey ¹H NMR Signals (ppm)Key MS Fragments (m/z)
Dihydro-2H-pyran-3(4H)-one Oxidation of alcoholAbsence of -OH proton; Aliphatic signals (2.0-4.5)M+ at 100; Loss of CO (m/z 72)
5-Hydroxy-3-oxopentanal Acid-catalyzed ring-openingAldehyde proton (9.5-9.8); Broad -OH signalsM+ at 118; Fragments from cleavage adjacent to carbonyls
Unreacted Starting Material Incomplete reactionAllylic -OH proton; Vinylic protons (5.5-6.0)M+ at 102; Loss of H₂O (m/z 84)
Over-oxidation/Degradation Products Harsh reaction conditionsComplex aliphatic signals; potential carboxylic acid proton (>10)Various smaller fragments depending on the structure
Byproduct Formation Pathways

G cluster_0 Reaction Conditions cluster_1 Products & Byproducts A 3,6-Dihydro-2H-pyran-3-ol B Mild Oxidation (e.g., TEMPO) A->B [O] C Acid Catalyst (e.g., H+) A->C H₂O D Incomplete Reaction A->D E Desired Product: Dihydro-2H-pyran-3(4H)-one B->E F Byproduct: 5-Hydroxy-3-oxopentanal (Ring-Opened) C->F G Byproduct: Unreacted Starting Material D->G

Caption: Common reaction pathways for 3,6-Dihydro-2H-pyran-3-ol leading to the desired product and major byproducts.

References

  • BenchChem. (2025). Troubleshooting guide for the synthesis of pyran derivatives.
  • BenchChem. (2025). Technical Support Center: Synthesis of 2H-Pyran Derivatives.
  • SLT CHEMICAL. (2025, May 8). Can Allylic Alcohol Be Oxidized By Pcc.
  • Wikipedia. (n.d.). Alcohol oxidation.
  • BenchChem. (2025). Troubleshooting Guide for Dihydro-2H-pyran-3(4H)-one NMR Spectrum Interpretation.
  • BenchChem. (2025). Byproduct identification in pyrazolyl pyrazinamine synthesis.
  • ACS Publications. (2002, June 20). Green, Catalytic Oxidations of Alcohols. Accounts of Chemical Research.
  • Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements.
  • BenchChem. (2025). Stability of "Dihydro-2H-pyran-3(4H)-one" under acidic conditions.
  • BenchChem. (2025). Synthesis of Dihydro-2H-pyran-3(4H)-one: An Application Note and Experimental Protocol.
  • BenchChem. (2025). Analytical methods for detecting byproducts in propiophenone reactions.
  • Kim, H., & Lee, S. (2019). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. Applied Sciences, 9(24), 5532.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 3,6-Dihydro-2H-pyran-3-ol

This technical guide addresses the stability, handling, and troubleshooting of 3,6-Dihydro-2H-pyran-3-ol (also referred to as 2H-pyran-3-ol derivatives or reduced Achmatowicz products). Executive Summary & Molecule Profi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the stability, handling, and troubleshooting of 3,6-Dihydro-2H-pyran-3-ol (also referred to as 2H-pyran-3-ol derivatives or reduced Achmatowicz products).

Executive Summary & Molecule Profile[1][2]

3,6-Dihydro-2H-pyran-3-ol is a cyclic allylic alcohol often derived from the reduction of Achmatowicz rearrangement products (pyranones). It serves as a chiral scaffold for the synthesis of carbohydrates, prostaglandins, and macrolides.

  • Core Characteristic: It contains an allylic alcohol motif embedded within a cyclic ether.

  • Stability Verdict:

    • Acidic Conditions: HIGH RISK. Prone to allylic rearrangement, dehydration, and ring contraction.

    • Basic Conditions: STABLE. Resistant to hydrolysis; suitable for alkylation/protection.

Acidic Stability: The Danger Zone

The Mechanism of Failure

Under acidic conditions, this molecule faces two primary degradation pathways. Because the hydroxyl group is allylic (adjacent to the C4=C5 double bond), it is easily protonated and lost as water, generating a resonance-stabilized allylic carbocation.

  • Allylic Transposition/Substitution: The carbocation reacts with weak nucleophiles (solvent, water), leading to racemization or transposition of the oxygen functionality.

  • Ring Contraction/Opening: Stronger acids can protonate the ring oxygen, leading to ring-opening to form linear keto-aldehydes or contraction to furan derivatives (Achmatowicz-type reversals).

Troubleshooting Guide: Acidic Scenarios
IssueProbable CauseCorrective Action
Product vanished during chromatography. Silica gel is naturally acidic (

). The compound decomposed or rearranged on the column.
Protocol A: Pre-treat silica with 1-2% Triethylamine (Et

N) in the eluent to neutralize acidic sites. Use neutral alumina if decomposition persists.
NMR spectrum shows broad/new peaks. CDCl

often contains traces of HCl (forms phosgene/HCl upon aging).
Filter CDCl

through basic alumina or use C

D

(Benzene-d6) which is non-acidic.
Low yield during protection (e.g., THP ether). Catalytic acid (pTSA/CSA) was too strong or reaction time too long.Switch to mild catalysts like PPTS (Pyridinium p-toluenesulfonate) or perform reaction at 0°C.
Visualization: Acid-Catalyzed Degradation Pathway

AcidDegradation Start 3,6-Dihydro-2H-pyran-3-ol Protonated Protonated Alcohol (-OH2+) Start->Protonated Rapid Equilibrium Acid + H+ (Acid) Acid->Protonated Cation Allylic Cation (Resonance Stabilized) Protonated->Cation -H2O (Rate Limiting) Path1 Nucleophilic Attack (Solvolysis/Racemization) Cation->Path1 Path2 Ring Contraction (Furan Derivatives) Cation->Path2 Path3 Dehydration (Polymerization) Cation->Path3

Figure 1: Mechanistic pathway of acid-catalyzed decomposition. The formation of the allylic cation is the critical failure point.

Basic Stability: The Safe Zone

Operational Resilience

The cyclic ether linkage and the secondary alcohol are chemically robust in basic media. The molecule resists hydrolysis even at elevated pH.

  • Alkylation: Can be safely treated with NaH/KH and alkyl halides (e.g., Benzyl bromide) to form stable ethers.

  • Nucleophilic Displacement: Resistant to S

    
    2 attack at the ring carbons due to steric and electronic shielding.
    
Troubleshooting Guide: Basic Scenarios
QuestionAnswer/Guidance
Can I use NaH/DMF for benzylation? Yes. The molecule is stable. Ensure the reaction is kept anhydrous to prevent side reactions with the solvent, but the pyran ring will remain intact.
Is the molecule stable to aqueous workup (NaOH)? Yes. Washing organic extracts with 1M NaOH or saturated NaHCO

is the recommended method to remove acidic impurities.
Can I use organolithiums (n-BuLi)? Generally Yes. However, the allylic proton (H3) has slightly increased acidity. Use exactly 1 equivalent if deprotonating the alcohol. Excess base might cause deprotonation at the allylic position (C2 or C4), leading to isomerization.

Experimental Protocols

Protocol A: Neutralized Silica Gel Chromatography

Standard silica gel destroys this compound. Use this protocol for purification.

  • Preparation: Slurry Silica Gel 60 (230-400 mesh) in the starting eluent (e.g., Hexanes/EtOAc).

  • Neutralization: Add 1% v/v Triethylamine (Et

    
    N)  to the slurry. Stir for 5 minutes.
    
  • Packing: Pour the column. Flush with 2 column volumes of eluent containing 0.5% Et

    
    N.
    
  • Loading: Load the crude material.

  • Elution: Run the column with eluent containing 0.5% Et

    
    N .
    
  • Post-Column: Rotovap fractions immediately. The Et

    
    N will evaporate, leaving the pure, stable product.
    
Protocol B: Safe Storage
  • State: Store as a concentrated oil or solid (if applicable). Avoid storing in dilute chlorinated solvents (CDCl

    
    , DCM) for long periods as they can become acidic.
    
  • Temperature: -20°C is optimal to prevent slow oxidation of the double bond.

  • Atmosphere: Argon or Nitrogen backfill is required.

Decision Tree: Purification & Handling

HandlingLogic Start Crude Reaction Mixture CheckPH Check pH of Crude Start->CheckPH IsAcidic Is Acidic? CheckPH->IsAcidic Neutralize Quench with sat. NaHCO3 or Et3N IsAcidic->Neutralize Yes Purification Select Purification Method IsAcidic->Purification No Neutralize->Purification Silica Standard Silica Purification->Silica High Risk NeutSilica Et3N-Buffered Silica Purification->NeutSilica Recommended Alumina Neutral Alumina Purification->Alumina Alternative Decomp DECOMPOSITION (Ring Opening/Rearrangement) Silica->Decomp Success Stable Product Isolated NeutSilica->Success Alumina->Success

Figure 2: Decision logic for processing crude mixtures containing 3,6-dihydro-2H-pyran-3-ol.

References

  • Achmatowicz, O.; Bukowski, P.; Szechner, B.; Zwierzchowska, Z.; Zamojski, A. (1971).[1] Synthesis of methyl 2,3-dideoxy-DL-alk-2-enopyranosides from furan compounds: A general approach to the total synthesis of monosaccharides. Tetrahedron, 27(10), 1973–1996.[1] Link

    • Foundational text describing the synthesis and stability of the pyranone precursors and their deriv
  • Tong, R.; Achmatowicz, O. (2022). Achmatowicz Rearrangement-Inspired Development of Green Chemistry, Organic Methodology, and Total Synthesis of Natural Products. Accounts of Chemical Research. Link

    • Modern review covering the handling and functionalization of Achm
  • Sigma-Aldrich. (n.d.). Technical Information: Dihydropyran and Derivatives Stability. Link

    • General stability data for dihydropyran class compounds (surrogate d
  • PubChem. (2025).[2] Compound Summary: 3,6-dihydro-2H-pyran-3-ol.[2] National Library of Medicine. Link

    • Chemical and physical property data.[2]

Sources

Troubleshooting

Technical Support Center: Synthesis of 3,6-Dihydro-2H-pyran-3-OL

Welcome to the technical support center for the synthesis of 3,6-Dihydro-2H-pyran-3-OL. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis,...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 3,6-Dihydro-2H-pyran-3-OL. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. We will explore the causality behind experimental choices, provide validated protocols, and address frequently asked questions with scientifically-grounded solutions.

Section 1: General Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses broad challenges that can be encountered across various synthetic routes.

FAQ 1: My overall yield is consistently low, regardless of the synthetic route. What are the primary factors to investigate?

Low yields are often multifactorial. Before optimizing a specific reaction step, it's crucial to assess foundational parameters:

  • Starting Material Purity: The quality of your precursors is paramount. For instance, in a Hetero-Diels-Alder reaction, the diene must be free of polymerization inhibitors and isomers. The aldehyde component should be pure and, if prone to oxidation, freshly distilled or purified.

  • Solvent and Atmosphere Control: Many intermediates in pyran synthesis are sensitive to air and moisture. Ensure all solvents are rigorously dried, and conduct reactions under an inert atmosphere (Nitrogen or Argon). Oxygen can lead to undesired side products, while water can quench catalysts or react with intermediates.

  • Thermal Stability: Dihydropyran rings can be thermally labile.[1] Prolonged heating can lead to decomposition or isomerization. Monitor your reaction closely and avoid unnecessarily long reaction times or excessive temperatures. Consider purification methods that do not require high heat, such as column chromatography over distillation where appropriate.[2]

FAQ 2: I'm observing a mixture of isomers in my final product. How can I improve regioselectivity and stereoselectivity?

Isomeric impurities are a common challenge, particularly in cycloaddition reactions.

  • For Hetero-Diels-Alder Reactions: The regioselectivity is governed by the electronic properties of the diene and dienophile (the aldehyde).[3] An electron-donating group on the diene and an electron-withdrawing group on the dienophile generally accelerates the reaction and enhances selectivity.[4] Lewis acid catalysts not only increase the reaction rate but also significantly improve diastereoselectivity by coordinating to the dienophile.[4]

  • For Prins Cyclizations: The stereochemical outcome is highly dependent on the reaction conditions and the nature of the catalyst. The reaction proceeds through an oxocarbenium ion intermediate, and the subsequent cyclization can lead to different stereoisomers.[5] Careful selection of a Lewis acid and control of the reaction temperature are critical for directing the stereoselectivity.

FAQ 3: Purification of the final alcohol is difficult. The compound seems to decompose on silica gel. What are my options?

3,6-Dihydro-2H-pyran-3-OL contains both an acid-sensitive enol ether moiety and an alcohol. Standard silica gel chromatography can lead to decomposition.

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like neutral or basic alumina. Alternatively, deactivated silica gel (pre-treated with a base like triethylamine) can be effective.[6]

  • Distillation: If the compound is thermally stable and volatile enough, vacuum distillation can be an excellent purification method, avoiding contact with solid supports.[7]

  • Chemical Extraction: For related ketones, purification via a bisulfite adduct is possible.[2] While not directly applicable to the alcohol, this highlights that non-chromatographic methods can be employed. Consider protecting the alcohol as a silyl ether before chromatography and deprotecting it afterward.

Section 2: Troubleshooting by Synthetic Route

Route 1: Hetero-Diels-Alder Reaction

This is one of the most powerful and atom-economical methods for constructing the dihydropyran ring.[3] It involves a [4+2] cycloaddition between a conjugated diene and a carbonyl compound (a heterodiene).

HDA_Workflow Diene Conjugated Diene (e.g., 1-alkoxy-1,3-butadiene) Reaction [4+2] Cycloaddition Diene->Reaction Dienophile Dienophile (e.g., Acrolein derivative) Dienophile->Reaction Catalyst Lewis Acid Catalyst (e.g., SnCl4, Cu(II)-Box) Catalyst->Reaction catalysis Adduct Cycloadduct (Enol Ether) Reaction->Adduct Hydrolysis Workup / Hydrolysis (if necessary) Adduct->Hydrolysis Product 3,6-Dihydro-2H-pyran-3-OL (or precursor) Hydrolysis->Product

Caption: Hetero-Diels-Alder reaction workflow.

Troubleshooting this Route
  • Question: My Diels-Alder reaction is very slow or not proceeding at all. Why?

    • Answer: This is often an issue of reactivity, governed by molecular orbital theory.[3] The reaction rate is fastest when the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile is small.

      • Solution 1: Enhance Diene Reactivity: Use a more electron-rich diene. Dienes with electron-donating groups (e.g., alkoxy or silyloxy groups) are significantly more reactive.[8] Danishefsky's diene is a classic example of a highly reactive diene for these transformations.

      • Solution 2: Activate the Dienophile: Use a Lewis acid catalyst. The catalyst coordinates to the carbonyl oxygen of the aldehyde, withdrawing electron density and lowering its LUMO energy, which accelerates the reaction.[4]

      • Solution 3: Check Diene Conformation: The diene must be in the s-cis conformation to react.[4] Dienes that are locked in an s-trans conformation due to steric hindrance will not participate in the reaction.

  • Question: I'm getting significant amounts of a polymerized byproduct. How can I prevent this?

    • Answer: Both the diene and the aldehyde dienophile can be prone to polymerization, especially under acidic or high-temperature conditions.

      • Solution 1: Temperature Control: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. For highly reactive dienes, this can be as low as -78 °C.

      • Solution 2: Gradual Addition: Add the more polymerization-prone component (often the diene) slowly to the reaction mixture to keep its instantaneous concentration low.

      • Solution 3: Use Fresh Reagents: Aldehydes can self-condense (aldol reaction), and dienes can dimerize or polymerize on storage. Use freshly purified reagents for best results.

Route 2: Silyl-Prins Cyclization

This method involves the reaction of an alkenol with an aldehyde, promoted by a Lewis acid, to form the dihydropyran ring. It is a powerful tool for constructing these oxacycles.[5][9]

Prins_Workflow cluster_reactants Reactants Alkenol Homoallylic or Vinylsilyl Alcohol Activation Oxocarbenium Ion Formation Alkenol->Activation Aldehyde Aldehyde Aldehyde->Activation Catalyst Lewis Acid (e.g., TMSOTf) Catalyst->Activation Cyclization Intramolecular Cyclization Activation->Cyclization Quench Quench / Workup Cyclization->Quench Product cis-2,6-Disubstituted Dihydropyran Derivative Quench->Product

Caption: General workflow for Prins cyclization.

Troubleshooting this Route
  • Question: My Prins cyclization yields the desired dihydropyran along with significant elimination or rearrangement byproducts. How can I improve the selectivity?

    • Answer: The oxocarbenium intermediate in a Prins cyclization is highly reactive and can undergo several competing reaction pathways, such as Peterson elimination or oxonia-Cope rearrangements, especially with allylsilyl alcohols.[9]

      • Solution 1: Substrate Choice: The use of vinylsilyl alcohols instead of allylsilyl alcohols can favor the desired cyclization pathway and suppress side reactions, leading to higher yields of the cis-2,6-dihydropyrans.[9]

      • Solution 2: Optimize Lewis Acid and Temperature: The choice and stoichiometry of the Lewis acid are critical. A milder Lewis acid or lower temperatures can reduce the rate of undesired pathways. Conversely, some rearrangements are reversible, and thermodynamic control (higher temperatures) might favor the desired product. Careful screening of conditions is necessary.

  • Question: The reaction is not diastereoselective. How can I control the formation of the cis vs. trans product?

    • Answer: The diastereoselectivity is determined during the cyclization step. The use of vinylsilyl alcohols has been shown to afford cis-2,6-disubstituted dihydropyrans with high diastereoselectivity.[9] This is a result of a favorable chair-like transition state during the cyclization event. If you are not observing this selectivity, re-examine the structure and purity of your starting alkenol.

Section 3: Experimental Protocols & Data

Protocol 1: Catalytic Asymmetric Hetero-Diels-Alder Reaction

This protocol is adapted from methodologies used for the asymmetric synthesis of dihydropyranones, which are direct precursors to the target alcohol via reduction.[10]

  • Catalyst Preparation: In an oven-dried flask under an inert atmosphere, dissolve the chiral Lewis acid catalyst (e.g., a chiral bis(oxazoline) copper(II) complex) in dry dichloromethane.

  • Reaction Setup: Cool the catalyst solution to the specified reaction temperature (e.g., -20 °C).

  • Reactant Addition: To the catalyst solution, add the aldehyde dienophile (1.0 equivalent) that will become the C2 and C3 positions of the pyranol. A suitable choice is acrolein or a derivative.

  • Diene Addition: Slowly add the electron-rich diene (e.g., Danishefsky's diene, 1.2 equivalents) to the reaction mixture over 30 minutes.

  • Monitoring: Stir the reaction at the same temperature and monitor its progress by TLC.

  • Quench and Workup: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on deactivated silica gel.

  • Reduction: The resulting dihydropyranone can be reduced to the target 3,6-Dihydro-2H-pyran-3-OL using a selective reducing agent like sodium borohydride.

Data Summary: Comparison of Synthetic Routes
Synthetic RouteKey ReagentsTypical YieldsProsCons
Hetero-Diels-Alder Conjugated Diene, AldehydeGood to Excellent[8]Atom economical, high convergence, well-established for asymmetric synthesis.Can be sensitive to substrate electronics; risk of polymerization.
Prins Cyclization Homoallylic/Vinylsilyl Alcohol, AldehydeModerate to Good[9]Powerful for constructing substituted pyrans; good diastereoselectivity.Can be prone to side reactions (elimination, rearrangement); requires careful optimization.
Ring-Closing Metathesis (RCM) Diene Precursor, Grubbs' CatalystGood[11]Tolerant of many functional groups; reliable for complex substrates.Requires expensive ruthenium catalyst; involves multi-step precursor synthesis.

References

  • CEM. (2008). Temperature and Time Optimization of Diels-Alder Reactions in the CEM Microwave. Available at: [Link]

  • Lee, H., Yoon, S. H., & Chung, B. (2001). Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. Bulletin of The Korean Chemical Society. Available at: [Link]

  • Guo, et al. (2025). Efficient Synthesis of 3,6‐Dihydro‐2H‐pyrans via [3+2+1] Annulation Based on the Heteroatom‐free Tri‐atom Donor. ResearchGate. Available at: [Link]

  • Synthesis of dihydro-2H-pyran-3(4H)-one. (2012). Arkivoc. Available at: [Link]

  • Google Patents. (n.d.). Pyran derivatives and their preparation.
  • Development of an efficient process for 3,6-dihydro-2h-pyran-4-boronic acid pinacol ester. (2015). HETEROCYCLES. Available at: [Link]

  • Al-Saeedi, S. I., et al. (2015). Rapid four-component synthesis of dihydropyrano[2,3-c]pyrazoles using nano-eggshell/Ti(IV) as a highly compatible natural based catalyst. PMC. Available at: [Link]

  • Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6.... (2021). PMC. Available at: [Link]

  • Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

  • Google Patents. (n.d.). 3,4-Dihydro-2H-pyranes and process for their preparation.
  • Diels-Alder Reaction. Organic Chemistry Portal. Available at: [Link]

  • Ferreira, M. J., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. PMC. Available at: [Link]

  • Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part I. (2025). ResearchGate. Available at: [Link]

  • El-borai, M. A., et al. (2016). Synthesis of new pyran and pyranoquinoline derivatives. Arabian Journal of Chemistry. Available at: [Link]

  • Synthesis of therapeutic dihydropyrano[2,3-c]pyrazoles. (n.d.). ResearchGate. Available at: [Link]

  • Ferreira, M. J., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. MDPI. Available at: [Link]

  • Catalyst-free green synthesis of dihydropyrano[2,3-c]pyrazole scaffolds assisted by ethylene glycol (E-G) as a reusable and biod. (n.d.). Journal of the Indian Chemical Society. Available at: [Link]

  • OCTAHYDRO-6,6'-BI-2H-PYRAN-2,2'-DIYL)-α-D-GALACTOPYRANOSIDE. Organic Syntheses Procedure. Available at: [Link]

Sources

Optimization

Technical Support Center: Overcoming Low Yield in Dihydropyran Synthesis

Welcome to the technical support center for dihydropyran synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with achieving optimal yields in...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for dihydropyran synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with achieving optimal yields in their synthetic routes. Dihydropyrans are a vital class of heterocyclic compounds, forming the core of numerous natural products and pharmaceuticals. However, their synthesis can be fraught with challenges leading to disappointing yields.

This resource provides in-depth troubleshooting guides in a practical question-and-answer format, detailed experimental protocols, and the causal-based explanations needed to not only solve immediate synthetic problems but also to build a deeper understanding of your chemical system.

Part 1: Troubleshooting Guide & FAQs

This section directly addresses common issues encountered during dihydropyran synthesis. Each question is followed by a detailed explanation of the underlying causes and a set of actionable solutions.

Issue 1: Low or No Product Yield

Question: My dihydropyran synthesis is resulting in a very low yield or no desired product at all. What are the primary factors I should investigate?

Answer: Low product yield is the most common challenge and can stem from several interrelated factors. A systematic approach to troubleshooting is crucial. The most likely culprits fall into three categories: the catalyst, the reaction conditions, or the starting materials.

1. Catalyst Activity & Stability:

  • Inactive Catalyst: The catalyst may be inherently inactive or may not have been properly activated. For instance, N-heterocyclic carbene (NHC) catalysts are generated in situ from a precatalyst (an azolium salt) and a base. If the base is too weak or sterically hindered, it may not efficiently deprotonate the precatalyst to form the active carbene, thus halting the catalytic cycle before it even begins.[1]

  • Catalyst Fouling: Heterogeneous catalysts, such as activated alumina used in the dehydration of tetrahydrofurfuryl alcohol, can become fouled. Over time, their surfaces can be coated with a brown tar or carbonaceous deposits (coking), which physically blocks the active sites.[2]

  • Catalyst Poisoning: Trace impurities in your reactants or solvent can act as poisons, binding strongly to the catalyst's active sites and rendering them inactive. Common poisons for metal catalysts (e.g., Palladium, Platinum) include sulfur and nitrogen compounds.[2] For biomass-derived feedstocks, alkali metals like potassium can accumulate on the catalyst surface and cause deactivation.[3]

2. Sub-optimal Reaction Conditions:

  • Incorrect Base Selection: In base-mediated reactions, particularly NHC-catalyzed annulations, the choice of base is critical. The base's role extends beyond just activating the precatalyst; it also facilitates key proton transfer steps in the mechanism, such as the formation of the Breslow intermediate. A comprehensive screening of bases with varying strengths and steric properties (e.g., DBU, DABCO, Cs₂CO₃, KOAc, NEt₃) is often necessary to find the optimal choice for a specific substrate combination.[1][4]

  • Solvent Effects: The solvent can significantly influence reaction rates and equilibria. For instance, in syntheses of 2H-pyrans, which can exist in equilibrium with their open-chain dienone isomers, polar aprotic solvents may stabilize the undesired open form, thus lowering the yield of the cyclic product. Common solvents for dihydropyran synthesis include THF, toluene, and CH₂Cl₂.[1][2]

  • Temperature: Temperature is a double-edged sword. While higher temperatures can increase reaction rates, they can also promote side reactions or catalyst degradation. For many asymmetric syntheses, lowering the temperature is crucial for achieving high enantioselectivity, though this may require longer reaction times.[2] Conversely, some reactions, like the dehydration of tetrahydrofurfuryl alcohol over alumina, require high temperatures (300–400°C) to proceed efficiently.

  • Missing Additives: Some reactions benefit significantly from additives. For example, the addition of a Lewis acid, such as LiCl, can dramatically improve the efficiency and yield in certain NHC-catalyzed syntheses of dihydropyran derivatives.[2] Lewis acids can accelerate hetero-Diels-Alder reactions by coordinating to the dienophile (the carbonyl compound), which reduces the Pauli repulsion between the reacting partners.[5]

3. Starting Material Quality and Reactivity:

  • Purity of Reactants and Solvents: Impurities in starting materials are a frequent cause of low yields. This is especially true for catalyst poisons, as mentioned above. It is also critical to use dry solvents, as water can interfere with many catalysts and reagents.

  • Substrate Electronic Effects: The electronic nature of your substrates is fundamental to the success of many dihydropyran syntheses, particularly the hetero-Diels-Alder reaction. A "normal-electron-demand" hetero-Diels-Alder reaction is most efficient when the dienophile (e.g., an α,β-unsaturated carbonyl compound) is electron-poor and the diene is electron-rich. This is because it lowers the energy gap between the HOMO of the diene and the LUMO of the dienophile, facilitating orbital overlap.[4][6] If your substrates have mismatched electronic properties, the reaction will be sluggish and low-yielding.

  • Steric Hindrance: Bulky substituents on either the diene or dienophile can sterically hinder the approach of the two components, slowing down the reaction or preventing it altogether.

Issue 2: My Catalyst is Deactivating Quickly

Question: My reaction works initially, but the catalyst loses activity over subsequent runs or even during a single prolonged reaction. What are the common causes of deactivation and how can I address them?

Answer: Catalyst deactivation is a significant issue in both academic and industrial settings. The primary mechanisms are fouling, poisoning, and thermal degradation. Understanding which mechanism is at play is key to finding a solution.

  • Fouling: This is a physical blockage of active sites. As mentioned, tar or coke deposition on solid catalysts is a common example.

    • Solution: Regeneration is often possible. For catalysts like activated alumina, high-temperature calcination (e.g., 450°C) with a slow stream of air can burn off the carbonaceous deposits and restore activity.[2]

  • Poisoning: This is a chemical deactivation where molecules bind strongly to active sites.

    • Solution: The first line of defense is ensuring the purity of all reactants, solvents, and gases.[2] If poisoning is suspected, identifying the poison is crucial. Techniques like ICP-MS can detect trace metal contaminants.[7] In some cases, a poisoned catalyst can be regenerated. For example, potassium poisoning on some catalysts can be mitigated by a simple water washing process.[3]

  • Thermal Degradation: High reaction temperatures can cause irreversible changes to the catalyst structure, such as the sintering of metal nanoparticles (where small particles coalesce into larger, less active ones) or the collapse of a porous support structure.

    • Solution: This is often irreversible. The best course of action is to optimize the reaction to run at the lowest possible temperature that still provides a reasonable reaction rate.

Issue 3: I am observing multiple products and byproducts.

Question: My reaction is messy, and I'm having trouble isolating the desired dihydropyran. What are the likely side reactions?

Answer: The formation of multiple products points to a lack of selectivity or the occurrence of undesired side reactions. Identifying these byproducts can provide valuable clues about what is going wrong.

  • Knoevenagel Condensation Byproducts: In multi-component reactions that start with an aldehyde and an active methylene compound (like malononitrile or ethyl acetoacetate), the first step is often a Knoevenagel condensation. If the subsequent Michael addition and cyclization to form the dihydropyran are slow, you may isolate the intermediate Knoevenagel adduct.[2]

  • Homo-coupling or Polymerization: Aldehydes, especially enals, can undergo self-condensation or polymerization, particularly under basic conditions or at elevated temperatures.

  • Retro-Diels-Alder Reaction: The Diels-Alder reaction is reversible. At high temperatures, the equilibrium can shift back toward the starting diene and dienophile, reducing the overall yield of the dihydropyran adduct.[6]

  • Isomerization: Depending on the substitution pattern and reaction conditions, the double bond in the dihydropyran ring may migrate to a more thermodynamically stable position, leading to a mixture of isomers.

To identify these byproducts, it is essential to characterize the crude reaction mixture using techniques like ¹H NMR, ¹³C NMR, and LC-MS before purification.

Part 2: Data-Driven Optimization

To overcome low yields, a systematic optimization of reaction parameters is often required. The following tables provide examples of how different components can affect the outcome of a dihydropyran synthesis.

Table 1: Effect of Catalyst and Solvent on a Multi-Component Dihydropyran Synthesis

This table summarizes the optimization of the synthesis of a 1,4-dihydropyran derivative from 4-nitrobenzaldehyde, ethyl acetoacetate, and malononitrile.

EntryCatalyst (amount)SolventTemperature (°C)Time (min)Yield (%)
1NoneEthanol5012040
2Ta-MOF (4 mg)Ethanol502085
3Ta-MOF (4 mg)Water502580
4Ta-MOF (4 mg)Water:Ethanol (1:1)Room Temp.1095
5Ta-MOF (4 mg)Acetonitrile503075
6Ta-MOF (4 mg)No Solvent501095

Data adapted from a study on Ta-MOF nanostructures as reusable catalysts.[8][9] This data clearly shows that while the catalyst is effective in various solvents, a solvent-free approach or a water:ethanol mixture at room temperature provides the highest yield in the shortest time.

Table 2: Screening of Bases in an NHC-Catalyzed Annulation

This table illustrates the critical role of the base in the synthesis of a bicyclic dihydropyranothiazole from an α,β-substituted aldehyde and a 5-alkylthiazolone, using an imidazolium salt as the NHC precatalyst.

EntryBaseYield (%)
1DMAP97
2DIPEA97
3DABCO92
4K₂CO₃98
5NaOAc94

Data adapted from a review on NHC-catalyzed synthesis of dihydropyranones.[1] This screening reveals that while several organic and inorganic bases are effective, K₂CO₃ provides a marginally higher yield for this specific transformation.

Part 3: Experimental Protocols & Workflows

Protocol 1: General Procedure for Screening Reaction Conditions (Base & Solvent)

This protocol provides a framework for systematically optimizing conditions for a low-yielding reaction on a small scale.

Objective: To identify the optimal base and solvent for the synthesis of a target dihydropyran.

Materials:

  • Starting materials (e.g., aldehyde, active methylene compound)

  • NHC precatalyst (if applicable)

  • A panel of bases (e.g., DBU, DABCO, K₂CO₃, NEt₃)

  • A panel of anhydrous solvents (e.g., THF, Toluene, CH₂Cl₂, Acetonitrile)

  • An array of small reaction vials with stir bars

  • Inert atmosphere setup (e.g., nitrogen or argon manifold)

  • TLC plates and appropriate eluent system

Procedure:

  • Setup: Arrange and label a series of reaction vials, one for each condition to be tested. For example, to test 4 bases in 3 solvents, you will need 12 vials.

  • Reactant Addition: To each vial, add the starting materials and catalyst (if used) in the correct stoichiometry. It is often easiest to prepare a stock solution of the reactants and dispense it into each vial.

  • Solvent Addition: Add the designated anhydrous solvent to each vial under an inert atmosphere.

  • Base Addition: Add the designated base to each vial.

  • Reaction: Stir all reactions at the desired temperature (e.g., room temperature) for a set period (e.g., 12-24 hours).

  • Monitoring: At regular intervals, take a small aliquot from each reaction vial and analyze it by TLC to monitor the consumption of starting materials and the formation of the product.

  • Analysis: Once the reactions are complete (or have reached a steady state), compare the TLC plates to visually assess which conditions gave the highest conversion to the product. For a more quantitative analysis, the crude reaction mixtures can be analyzed by ¹H NMR or LC-MS with an internal standard.

  • Scale-up: Once the optimal conditions are identified, the reaction can be scaled up to produce the desired quantity of the dihydropyran.

Protocol 2: Regeneration of a Fouled Alumina Catalyst

Objective: To restore the activity of an activated alumina catalyst that has been deactivated by carbonaceous deposits.

Materials:

  • Deactivated alumina catalyst

  • Tube furnace with temperature control

  • Air or oxygen supply with flow control

Procedure:

  • Loading: Carefully load the deactivated (brown/black) alumina catalyst into the tube furnace.

  • Heating and Oxidation: Begin heating the furnace to 450-500°C. Once the temperature has stabilized, introduce a slow, controlled stream of air through the tube.

  • Incineration: Maintain this temperature and airflow until the tar and carbon deposits are burned off and the catalyst returns to its original white or off-white color. This may take several hours.

  • Cooling: Turn off the furnace and allow the catalyst to cool to room temperature under a continued slow stream of air or an inert gas like nitrogen.

  • Storage: Once cooled, store the regenerated catalyst in a desiccator to prevent moisture absorption before its next use.

Part 4: Mechanistic Insights & Visualizations

Understanding the reaction mechanism is paramount for rational troubleshooting. Below are diagrams illustrating key concepts in dihydropyran synthesis.

General Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve low-yield issues.

G start Low Yield Observed check_reactants 1. Verify Reactant & Solvent Purity (NMR, GC, Karl Fischer) start->check_reactants check_catalyst 2. Assess Catalyst - Correct Precatalyst/Base? - Is it Active/Poisoned? check_reactants->check_catalyst If pure optimize_conditions 3. Screen Reaction Conditions - Base - Solvent - Temperature check_catalyst->optimize_conditions If active analyze_byproducts 4. Analyze Byproducts (NMR, LC-MS of crude) optimize_conditions->analyze_byproducts success Yield Improved analyze_byproducts->success Problem Identified failure Yield Still Low analyze_byproducts->failure Problem Unclear re_evaluate Re-evaluate Synthetic Route - Different Catalyst Class? - Alternative Reaction? failure->re_evaluate

Caption: A systematic workflow for troubleshooting low yields.

Catalyst Deactivation and Regeneration Cycle

This diagram illustrates the common pathways for catalyst deactivation and the corresponding regeneration strategies.

G cluster_deactivation Deactivation Pathways cluster_regeneration Regeneration Strategies active_catalyst Active Catalyst Pristine Active Sites fouling Fouling (e.g., Tar/Coke Deposition) active_catalyst->fouling Use in Reaction poisoning Poisoning (e.g., Sulfur, Metals) active_catalyst->poisoning Impurity Exposure deactivated_catalyst Deactivated Catalyst Blocked/Altered Sites calcination Thermal Treatment (Calcination in Air) deactivated_catalyst->calcination For Fouling washing Chemical Washing (e.g., Acid/Base/Water Wash) deactivated_catalyst->washing For Poisoning fouling->deactivated_catalyst poisoning->deactivated_catalyst calcination->active_catalyst Restores Activity washing->active_catalyst Restores Activity

Caption: Common catalyst deactivation and regeneration cycles.

Mechanism: The Role of the Base in NHC Catalysis

This diagram highlights the crucial steps where a base participates in the catalytic cycle for the formation of a dihydropyranone via a [4+2] cycloaddition.

G cluster_activation 1. Catalyst Activation cluster_cycle 2. Catalytic Cycle precatalyst NHC Precatalyst (Azolium Salt) active_nhc Active NHC (Carbene) precatalyst->active_nhc Deprotonation base1 Base base1->precatalyst breslow Breslow Intermediate active_nhc->breslow Nucleophilic Attack aldehyde α,β-Unsaturated Aldehyde aldehyde->breslow homoenolate Homoenolate Intermediate breslow->homoenolate Proton Transfer base2 Base base2->breslow cycloadduct Cycloadduct homoenolate->cycloadduct [4+2] Cycloaddition dienophile Dienophile (e.g., Enone) dienophile->cycloadduct product Dihydropyranone Product cycloadduct->product Ring Closing & Catalyst Ejection catalyst_regen Catalyst Regeneration catalyst_regen->active_nhc

Caption: Key roles of the base in an NHC-catalyzed reaction.

References

  • Gomez-Gomez, M., et al. (2023). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. Molecules, 28(9), 3815. [Link]

  • US Patent US5162551A. (1992). Process for the preparation of dihydropyrans.
  • McNulty, L. (2010). Dihydropyran Formation by a Two Step Process. Digital Commons @ Butler University. [Link]

  • Ahmad, P., et al. (2022). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Frontiers in Chemistry, 10, 967111. [Link]

  • Organic Chemistry Portal. Diels-Alder Reaction. [Link]

  • Sari, Y., et al. (2022). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. International Journal of Health & Medical Sciences, 5(1), 125-132. [Link]

  • University of Rochester Chemistry Department. Troubleshooting: How to Improve Yield. [Link]

  • Kaur, P., et al. (2014). Synthesis and interpretation of NMR & IR for 1, 4-dihydropyridine Derivatives. International Journal of Research Culture Society, 1(8), 242-246. [Link]

  • Wikipedia. (2023). Diels–Alder reaction. [Link]

  • U.S. Department of Energy. (2022). Unlocking the Mystery of Catalyst Poisoning. Office of Energy Efficiency & Renewable Energy. [Link]

  • Biju, A. T., et al. (2023). NHC-Catalyzed Chemoselective Reactions of Enals and Cyclopropylcarbaldehydes for Access to Chiral Dihydropyranone Derivatives. The Journal of Organic Chemistry. [Link]

  • Liu, Y., et al. (2024). DFT investigation of the mechanism and role of N-heterocyclic carbene (NHC) in constructing asymmetric organosilanes using NHC-catalyzed [4+2] cycloaddition reaction. RSC Advances, 14, 33832-33841. [Link]

  • Quora. (2018). What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride? [Link]

  • Zhu, X-Q., et al. (2022). Comparison between 1,2-Dihydropyridine and 1,4-Dihydropyridine on Hydride-Donating Ability and Activity. Molecules, 27(17), 5483. [Link]

  • Wang, Z-Y., et al. (2021). NHC‐Catalyzed Oxidative Annulation of α,β‐unsaturated Aldehydes with Benzyl Ketones: Direct Access to 4,5,6‐Trisubstituted Dihydropyranones. Chemistry – An Asian Journal, 16(10), 1278-1282. [Link]

  • Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. [Link]

  • Kobayashi, S., & Jørgensen, K. A. (Eds.). (2009). Hetero-Diels-Alder Reactions. Scribd. [Link]

  • Kysil, A., et al. (2012). Synthesis of dihydro-2H-pyran-3(4H)-one. Arkivoc, 2012(8), 226-230. [Link]

  • Li, G-Q., et al. (2013). N-heterocyclic carbene catalyzed [4+2] cycloaddition of nitroalkenes with oxodienes. Organic & Biomolecular Chemistry, 11(22), 3592-3595. [Link]

  • Bickelhaupt, F. M., et al. (2014). How Lewis Acids Catalyze Diels–Alder Reactions. Journal of the American Chemical Society, 136(28), 9933–9941. [Link]

  • Ahmad, P., et al. (2022). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Frontiers in Chemistry, 10. [Link]

  • Chemistry Steps. (2024). Diels Alder Reaction in Organic Synthesis Practice Problems. [Link]

  • Dilman, A. D. (2024). Editorial: Heterodienes in organic synthesis. Frontiers in Chemistry, 12. [Link]

Sources

Troubleshooting

Technical Support Center: Stereoselective Dihydropyran Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for Stereoselective Dihydropyran Synthesis. The dihydropyran scaffold is a privileged structural motif found...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Stereoselective Dihydropyran Synthesis. The dihydropyran scaffold is a privileged structural motif found in numerous natural products and pharmaceutically active compounds.[1] However, controlling the stereochemistry during its synthesis presents significant challenges that can impact yield, purity, and biological activity. This guide, structured as a series of troubleshooting questions and detailed protocols, is designed to provide practical, in-depth solutions to common issues encountered in the laboratory.

Troubleshooting Guide: Common Experimental Challenges

This section addresses specific problems that may arise during the stereoselective synthesis of dihydropyrans, offering insights into potential causes and actionable solutions.

Issue 1: Low or No Product Yield

Question: My reaction is resulting in a disappointingly low yield or no desired dihydropyran product. What are the potential causes and how can I improve the outcome?

Answer: Low product yield is a multifaceted problem that can originate from the catalyst, starting materials, or reaction conditions. A systematic approach is crucial for diagnosis.

  • Catalyst Inactivity: The catalyst, whether it's a Lewis acid, an organocatalyst, or a metal complex, may have reduced activity. This can be due to improper storage, contamination, or decomposition. For catalysts that are sensitive to air or moisture, ensure they are handled under an inert atmosphere.[2] In some cases, catalyst regeneration may be possible; for example, alumina catalysts can be regenerated by heating to burn off adsorbed tars.[3]

  • Purity of Starting Materials: The purity of your substrates is critical. Impurities in starting materials, such as tetrahydrofurfuryl alcohol, can drastically reduce yields and may require initial purification.[2][3] Recovered starting materials from a previous reaction may not be suitable for reuse without re-purification.[3]

  • Suboptimal Reaction Conditions:

    • Temperature: While lower temperatures often favor higher stereoselectivity, they can also decrease the reaction rate. A careful optimization of temperature is necessary to balance selectivity and yield.[2]

    • Solvent and Base: The choice of solvent and base is highly dependent on the specific reaction and catalyst system. For N-Heterocyclic Carbene (NHC)-catalyzed reactions, a screening of different bases (e.g., Cs₂CO₃, DBU) and solvents (e.g., THF, toluene) is often required to find the optimal combination for your substrates.[2]

  • Equilibrium Issues: For certain substitution patterns, the desired 2H-pyran product can exist in equilibrium with its open-chain dienone isomer. This equilibrium can be influenced by substituents, solvent, and temperature, potentially leading to low yields of the cyclic product.[4]

G start Low Product Yield check_catalyst Verify Catalyst Activity - Check storage - Run positive control - Consider regeneration start->check_catalyst check_sm Assess Starting Material Purity - Re-purify substrates - Analyze by NMR/GC-MS check_catalyst->check_sm If catalyst is active success Improved Yield check_catalyst->success If catalyst was inactive optimize_cond Optimize Reaction Conditions - Screen solvents & bases - Vary temperature - Adjust concentrations check_sm->optimize_cond If materials are pure check_sm->success If materials were impure check_equil Investigate Equilibrium - Analyze crude mixture for isomers - Modify substrate to favor cyclization optimize_cond->check_equil If yield is still low optimize_cond->success If conditions were suboptimal check_equil->success If equilibrium shifted

Caption: Key experimental factors that control stereochemical outcomes.

Issue 3: Formation of Diastereomers with Protecting Groups

Question: I am using dihydropyran (DHP) to protect a chiral alcohol, but I am forming a mixture of diastereomers. How can I avoid this?

Answer: This is a classic and often overlooked challenge. The reaction of DHP with a chiral alcohol introduces a new stereocenter at the anomeric carbon of the resulting tetrahydropyranyl (THP) ether, leading to a mixture of diastereomers. [5][6]This can complicate purification and subsequent characterization (e.g., NMR analysis).

  • Mechanism Insight: The acid-catalyzed protection proceeds through a planar, resonance-stabilized oxocarbenium ion intermediate. [5]The alcohol can attack this intermediate from either face, leading to both diastereomers.

  • Solution: While separating the diastereomers is an option, a more elegant solution is to use a symmetrical DHP derivative that does not generate a new stereocenter. For example, using 4-methoxytetrahydropyran can circumvent this problem. [6]

Frequently Asked Questions (FAQs)

Q1: What are the most common classes of catalysts for stereoselective dihydropyran synthesis?

A1: Several classes of catalysts are widely employed:

  • Lewis Acids: These are frequently used to catalyze cycloaddition reactions like the Hetero-Diels-Alder and Prins cyclizations. Examples include SnCl₄, Sc(OTf)₃, and Cu(II) complexes with chiral ligands (e.g., bis(oxazoline)). [2][7][8]* Organocatalysts: N-Heterocyclic Carbenes (NHCs) are exceptionally versatile for synthesizing dihydropyranones through various annulation strategies. [9]Chiral Brønsted acids, such as imidodiphosphoric acids, have also proven effective in promoting asymmetric Prins cyclizations. [10][11]* Heterogeneous Catalysts: Immobilized catalysts, such as metal-organic frameworks (MOFs) or catalysts on solid supports like zeolites, offer advantages in terms of recyclability and ease of purification. [7][12][13] Q2: How do I choose the optimal solvent and base for my NHC-catalyzed dihydropyran synthesis?

A2: The optimal choice is highly substrate-dependent, and a systematic screening is almost always necessary. A good starting point is to consult the literature for similar transformations. For example, in the synthesis of certain dihydropyranones, NEt₃ in THF was found to be effective, while in other cases, a stronger base like Cs₂CO₃ in toluene provided the best results. [2]The interplay between the base, solvent, and NHC catalyst dictates the formation and reactivity of key intermediates like the Breslow intermediate and the homoenolate. [9] Q3: Can side reactions other than poor stereoselectivity be an issue?

A3: Yes, several side reactions can compete with the desired dihydropyran formation. In silyl-Prins cyclizations, for instance, a Peterson elimination can occur as an alternative pathway. [14]In other syntheses, intermolecular Michael additions can compete with the desired intramolecular cyclization, leading to oligomeric byproducts. [15]Understanding the potential reactivity of your intermediates is key to minimizing these undesired pathways.

Experimental Protocols
Protocol 1: General Procedure for NHC-Catalyzed [4+2] Annulation

This protocol describes a general method for the synthesis of dihydropyranones from α,β-unsaturated aldehydes and a suitable reaction partner.

  • To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the chiral NHC precatalyst (10-20 mol%).

  • Add the appropriate base (e.g., Cs₂CO₃, DBU, typically 1.0-1.5 equivalents) and a dry solvent (e.g., THF, toluene, or CH₂Cl₂).

  • Stir the mixture at the specified temperature (this can range from room temperature to elevated temperatures) for a short period to generate the active NHC catalyst in situ.

  • Add the α,β-unsaturated aldehyde (1.0 equivalent) and the coupling partner (e.g., a selenyl vinyl ketone, 1.2 equivalents) to the reaction mixture. [9]5. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Once the reaction is complete, quench the reaction if necessary (e.g., with saturated aq. NH₄Cl) and perform a standard aqueous workup.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired dihydropyranone. [2]

Protocol 2: Multicomponent Synthesis Using a Heterogeneous Catalyst

This protocol, adapted from a procedure using a Ta-MOF nanostructure catalyst, illustrates a green chemistry approach to 1,4-dihydropyran derivatives. [13]

  • In a reaction vessel, combine the aromatic aldehyde (1 mmol), malononitrile (1 mmol), and ethyl acetoacetate (1 mmol).

  • Add the Ta-MOF nanostructure catalyst (4 mg).

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by TLC.

  • Upon completion, add ethanol to the reaction mixture and filter to separate and recover the catalyst.

  • Wash the recovered catalyst with ethanol for reuse.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Recrystallize the crude product from ethanol to obtain the pure 1,4-dihydropyran derivative. [2]

References
  • Technical Support Center: Optimization of Catalysts for Dihydropyran Synthesis. (2025). BenchChem.
  • Application Notes and Protocols: Dihydropyran (DHP) as a Protecting Group for Alcohols. (2025). BenchChem.
  • Wuts, P. G. M. (n.d.). THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. wuts.net.
  • Price, P. M., et al. (2003). Heterogeneous enantioselective synthesis of a dihydropyran using Cu-exchanged microporous and mesoporous materials modified by bis(oxazoline).
  • Budakoti, A., et al. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry. [Link]

  • Ghorai, M. K., et al. (2014).
  • Al-Warhi, T., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. PMC. [Link]

  • Common side reactions in the synthesis of 2H-pyran-2-ones. (2025). BenchChem.
  • Sawyer, R. L., & Andrus, D. W. (n.d.). Dihydropyran. Organic Syntheses. [Link]

  • Technical Support Center: methods to improve diastereoselectivity in 4-Chloro-2-methyl-tetrahydro-pyran synthesis. (n.d.). BenchChem.
  • Romero-Bastida, J. A., et al. (2023). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. MDPI. [Link]

  • Ghorbani-Choghamarani, A., & Shiri, L. (2024). Synthesis of Dihydropyran Derivatives Using ZrCl4@Arabic Gum Catalyst in Solvent-Free Conditions. Advanced Journal of Chemistry, Section A.
  • Technical Support Center: Synthesis of 2H-Pyran Deriv
  • Herrero-García, N., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. MDPI. [Link]

  • Herrero-García, N., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. PMC. [Link]

  • Bagiyan, S. H., et al. (2016). Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein Journal of Organic Chemistry. [Link]

  • Ghorbani-Choghamarani, A., & Shiri, L. (2022). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. PMC. [Link]

Sources

Optimization

Technical Support Center: Deprotection Strategies for 3,6-Dihydro-2H-pyran-3-ol Derivatives

Welcome to the technical support center for synthetic challenges involving 3,6-dihydro-2H-pyran-3-ol and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for synthetic challenges involving 3,6-dihydro-2H-pyran-3-ol and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the critical, and often challenging, step of hydroxyl group deprotection in their synthetic pathways. The allylic nature of the hydroxyl group in this pyran system introduces specific considerations that must be addressed for successful and high-yielding transformations.

This resource provides in-depth, field-proven insights in a question-and-answer format, followed by detailed troubleshooting guides and experimental protocols. Our goal is to explain not just the "how," but the fundamental "why" behind each experimental choice, empowering you to overcome common hurdles in your research.

Frequently Asked Questions (FAQs) - General Principles

Q1: Why is choosing the right protecting group strategy so critical in the chemistry of dihydropyrans?

A1: The choice of a protecting group is a foundational decision in any multi-step synthesis.[1][2] For molecules like 3,6-dihydro-2H-pyran-3-ol, which are common scaffolds in carbohydrate and natural product chemistry, this choice is paramount.[3][4][5] The presence of multiple reactive sites, including the alkene and the allylic alcohol, necessitates a strategy that allows for selective modification of other parts of the molecule.[6] A poorly planned protecting group strategy can lead to stalled syntheses, difficult purifications, and low overall yields. The key is to employ an "orthogonal" protection strategy, where each protecting group can be removed under specific conditions that do not affect the others.[3][4][7]

Q2: What does "orthogonal protection" mean in this context?

A2: Orthogonal protection is a strategy that allows for the selective removal of one protecting group in a molecule that has multiple protected functional groups, without affecting the others.[3] For example, a molecule might have a silyl ether (removed by fluoride), a benzyl ether (removed by hydrogenolysis), and an ester (removed by base). You can cleave any one of these without disturbing the others. This is essential for the sequential construction of complex molecules like oligosaccharides, where many similar hydroxyl groups must be differentiated.[4][8][9]

Q3: My deprotection reaction is not going to completion. What are the first things I should check?

A3: Incomplete conversion is a common issue. Before making drastic changes, consider these initial troubleshooting steps:

  • Reagent Quality: Are your reagents fresh? For example, TBAF solutions can absorb water, affecting their efficacy, and hydrogenolysis catalysts can lose activity over time.[10]

  • Solvent Purity: Ensure your solvents are anhydrous and free of impurities, especially for reactions sensitive to trace acid or water.

  • Reaction Temperature: Some deprotections are sluggish at room temperature, particularly with sterically hindered substrates.[10] A modest increase in temperature may be required.

  • Stoichiometry: Double-check the equivalents of your deprotection reagent. For stubborn substrates, an increased excess may be necessary.

Protecting Group-Specific Troubleshooting Guides

This section is dedicated to the most common hydroxyl protecting groups used for 3,6-dihydro-2H-pyran-3-ol and provides specific troubleshooting advice.

1. Silyl Ethers (TBDMS, TIPS, TBDPS)

Silyl ethers are among the most versatile and widely used protecting groups for alcohols due to their ease of installation and tunable stability.[1][11] The tert-butyldimethylsilyl (TBDMS or TBS) group is a workhorse in this class.

dot

Caption: Mechanism of fluoride-mediated silyl ether cleavage.

FAQs for Silyl Ether Deprotection

  • Q: What are the standard conditions for TBDMS removal?

    • A: The most common methods are fluoride-based reagents like tetrabutylammonium fluoride (TBAF) in THF, or acidic conditions such as acetic acid in a THF/water mixture or HCl in methanol.[10] The choice depends on the stability of other functional groups in your molecule.[12]

  • Q: My TBAF deprotection is very slow. Why?

    • A: Steric hindrance around the silyl ether is a primary cause of slow reactions.[10] Additionally, the water content of the TBAF solution can be a factor; while some water is often present, completely anhydrous TBAF can act as a strong base, leading to side reactions, while too much water can slow the desired reaction.[10]

  • Q: Can I selectively deprotect one silyl ether in the presence of another?

    • A: Yes. This is a powerful feature of silyl ethers. Their stability to acidic hydrolysis generally follows the order: TMS < TES < TBDMS < TIPS < TBDPS.[13] This allows for the selective removal of a more labile group (like TMS) while leaving a more robust one (like TBDPS) intact.[12][13]

Troubleshooting Guide: Silyl Ether Deprotection

Problem Probable Cause(s) Suggested Solutions
Incomplete Deprotection Insufficient reagent; Steric hindrance; Low temperature.Increase equivalents of TBAF or acid.[10] Switch to a less hindered fluoride source like HF-Pyridine (use with caution in plasticware).[12] Increase reaction temperature moderately (e.g., to 40-50 °C).
Side Reactions (e.g., elimination, ester cleavage) TBAF solution is too basic (anhydrous); Substrate is acid-sensitive.Use TBAF with 1 equivalent of acetic acid to buffer the solution.[10] If using acid, switch to a milder buffered system like pyridinium p-toluenesulfonate (PPTS).[12]
Low Yield / Difficult Purification Poor solubility of the substrate in THF.Consider using a co-solvent like DMF to improve solubility.[10] Ensure complete neutralization during workup to prevent product loss on silica gel.
2. Benzyl Ethers (Bn)

Benzyl ethers are valued for their robustness, as they are stable to a wide range of acidic and basic conditions, making them excellent "permanent" protecting groups that are often removed at the end of a synthesis.[4][8]

dot

Caption: Decision workflow for benzyl ether deprotection.

FAQs for Benzyl Ether Deprotection

  • Q: What is the most common method for benzyl ether cleavage?

    • A: The premier method is catalytic hydrogenolysis, which involves using hydrogen gas (H₂) in the presence of a palladium catalyst, such as palladium on carbon (Pd/C).[14][15] This method is exceptionally clean, typically yielding only the desired alcohol and toluene as a byproduct.[15]

  • Q: My hydrogenolysis reaction has stalled or is very slow. What's wrong?

    • A: Catalyst poisoning is a frequent culprit. Sulfur-containing compounds, and sometimes amines or phosphines, can deactivate the palladium catalyst. Another possibility is poor catalyst quality or insufficient agitation, which is crucial for solid-liquid phase reactions. The choice of solvent can also significantly impact the reaction rate, with THF and ethanol often being effective.[16]

  • Q: I have an alkene in my molecule that I want to preserve. Can I still use hydrogenolysis?

    • A: Standard hydrogenolysis will likely reduce the alkene. In this case, you should switch to a "transfer hydrogenation" protocol, which uses a hydrogen donor like ammonium formate or 1,4-cyclohexadiene instead of H₂ gas.[14][15] These conditions can sometimes be more selective. Alternatively, oxidative cleavage (e.g., with DDQ for p-methoxybenzyl ethers) or Lewis acid-mediated cleavage (e.g., BCl₃) are non-reductive options.[8][14][17]

Troubleshooting Guide: Catalytic Hydrogenolysis

Problem Probable Cause(s) Suggested Solutions
Stalled/Slow Reaction Catalyst poisoning (sulfur, etc.); Poor catalyst activity; Insufficient H₂ pressure.Purify the substrate to remove potential poisons. Use a fresh, high-quality catalyst (Pearlman's catalyst, Pd(OH)₂/C, is often more active).[16] Ensure adequate H₂ pressure (balloon pressure is often sufficient, but some substrates require higher pressures).
Incomplete Reaction Catalyst deactivation over time; Steric hindrance.Filter the reaction mixture and add a fresh batch of catalyst. Consider switching to a more reactive Lewis acid-based deprotection if the substrate is highly hindered.[16]
Undesired Side Reactions (e.g., reduction of other groups) Non-selective reaction conditions.Switch to transfer hydrogenation.[14] If the group to be preserved is an ester, be aware that benzyl esters will also be cleaved. Consider an alternative deprotection method like oxidative or Lewis acid cleavage.[14][17]
3. Acetal Ethers (MOM, THP)

Methoxymethyl (MOM) and tetrahydropyranyl (THP) ethers are classic examples of acetal protecting groups.[18][19] Their key feature is stability to basic and nucleophilic conditions but lability under acidic conditions.[20][21]

FAQs for Acetal Ether Deprotection

  • Q: What are the typical conditions for removing a MOM or THP group?

    • A: Mild acidic hydrolysis is the standard procedure.[18][22] This can be achieved with a variety of acids, such as HCl in methanol, trifluoroacetic acid (TFA) in dichloromethane, or pyridinium p-toluenesulfonate (PPTS) in an alcohol solvent.[22]

  • Q: My molecule has other acid-sensitive groups. How can I selectively remove a MOM ether?

    • A: The lability of acetal groups can be tuned. THP ethers are generally more acid-labile than MOM ethers.[18][20] For very sensitive substrates, extremely mild conditions like PPTS in tert-butanol can be effective.[22] Lewis acids, such as ZnBr₂ in the presence of a soft nucleophile like propanethiol, can also offer high selectivity for MOM ether cleavage.[23]

  • Q: I sometimes see my MOM group fall off unexpectedly during chromatography. Why?

    • A: This is a common issue caused by the acidic nature of standard silica gel.[24] The trace acidity on the silica surface can be sufficient to catalyze the hydrolysis of a labile MOM group. To prevent this, you can use silica gel that has been pre-treated (neutralized) with a base like triethylamine.[24]

Troubleshooting Guide: Acid-Catalyzed Acetal Deprotection

Problem Probable Cause(s) Suggested Solutions
Incomplete Deprotection Acid catalyst is too weak; Insufficient reaction time or temperature.Switch to a stronger acid (e.g., from PPTS to HCl).[22] Gently heat the reaction (e.g., to 40 °C). Ensure no basic impurities are quenching the acid catalyst.
Decomposition of Substrate Acid is too strong; Substrate contains other highly acid-labile groups (e.g., a tert-butyl ester).Use a milder, buffered acid system like PPTS or acetic acid.[25] Perform the reaction at a lower temperature (e.g., 0 °C). Consider a Lewis acid-mediated deprotection which can be milder.[24]
Formation of Diastereomers (for THP) The introduction of a THP group on a chiral alcohol creates a new stereocenter, leading to diastereomers.This is an inherent feature of the THP group.[21] While this doesn't affect deprotection, be aware that you may see two spots on TLC for the protected material. The deprotection will remove this stereocenter, yielding a single product.
Experimental Protocols
Protocol 1: TBDMS Deprotection with TBAF
  • Preparation: Dissolve the TBDMS-protected 3,6-dihydro-2H-pyran-3-ol derivative (1.0 equiv) in anhydrous tetrahydrofuran (THF) to a concentration of approximately 0.1 M.

  • Reagent Addition: Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.2-1.5 equiv) dropwise to the stirred solution at room temperature.

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

  • Workup: Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[10]

Protocol 2: Benzyl Ether Deprotection by Catalytic Hydrogenolysis
  • Preparation: Dissolve the benzyl-protected substrate (1.0 equiv) in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate) to a concentration of 0.05-0.1 M in a round-bottom flask equipped with a stir bar.

  • Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C) (5-10 mol % by weight) to the solution.

  • Hydrogenation: Seal the flask, and purge it with nitrogen or argon, followed by hydrogen gas (H₂). Maintain a positive pressure of hydrogen (a balloon is often sufficient) and stir the suspension vigorously.

  • Reaction Monitoring: Monitor the reaction by TLC. The reaction time can vary from 2 hours to overnight.

  • Workup: Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with the reaction solvent.

  • Purification: Concentrate the filtrate under reduced pressure. The resulting crude alcohol is often pure, but can be further purified by column chromatography if necessary.[15]

Protocol 3: MOM Ether Deprotection with Acid
  • Preparation: Dissolve the MOM-protected compound (1.0 equiv) in methanol (MeOH) to a concentration of 0.1 M.

  • Acid Addition: Add a few drops of concentrated hydrochloric acid (HCl) or use a pre-prepared solution of 2M HCl in MeOH.

  • Reaction: Stir the reaction at room temperature. The reaction is often complete within 1-3 hours. Monitor by TLC.

  • Workup: Once the starting material is consumed, neutralize the reaction by carefully adding saturated aqueous sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

  • Purification: Remove the methanol under reduced pressure. Extract the aqueous residue with an organic solvent (e.g., dichloromethane or ethyl acetate). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected alcohol.[24]

References
  • Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

  • Iadonisi, A., Schiattarella, M., & Barone, G. (2002). Chemoselective Cleavage of Benzyl Ether Protecting Groups in the Presence of Benzyloxycarbonyl Functions. Synlett, 2002(11), 1877-1879.
  • Congreve, M. S., Davison, E. C., Fuhry, M. A. M., Holmes, A. B., Payne, A. N., Robinson, R. A., & Ward, S. E. (1993). Selective Cleavage of Benzyl Ethers. Synlett, 1993(09), 663-664.
  • BenchChem. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.
  • Wikipedia. (2023). Protecting group. Retrieved from [Link]

  • Suzhou Highfine Biotech. (2024, March 25). Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I).
  • University of Bristol. (n.d.).
  • Pfrengle, F. (2020). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 22(12), 4840-4844.
  • BenchChem. (2025). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.
  • Crich, D., & Li, H. (2010). A Versatile Set of Orthogonal Protecting Groups for the Preparation of Highly Branched Oligosaccharides. Journal of the American Chemical Society, 132(16), 5586-5587.
  • Zhu, X., & Schmidt, R. R. (2009). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations.
  • ResearchGate. (2025, August 7).
  • Atlanchim Pharma. (2021, October 6). Science About O-Benzyl protecting groups.
  • Lystrom, L. M., & Vlachos, D. G. (2021). Mechanocatalytic hydrogenolysis of benzyl phenyl ether over supported nickel catalysts. Catalysis Science & Technology, 11(2), 565-574.
  • University of Windsor. (n.d.). Alcohol Protecting Groups.
  • Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

  • BenchChem. (2025). Technical Support Center: Achieving Complete Deprotection of the TBDMS Group.
  • ResearchGate. (2025, August 10). A Facile, Efficient and Selective Deprotection of Methoxy Methyl (MOM) Ethers Using Zinc (II)
  • Muthusamy, S., & Gunanathan, C. (2003). KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. Tetrahedron Letters, 44(37), 7003-7006.
  • Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

  • Siril, P. F., et al. (2024, December 23). Hydrogenolysis of Benzyl Phenyl Ether Using Nickel–Molybdenum Clay Catalysts—A Model for Cleaving Ether Linkages in Lignin. MDPI.
  • Mitsui, S., et al. (2006, March 27). Stereochemistry and Mechanism of Catalytic Hydrogenation and Hydrogenolysis. III. Catalytic Hydrogenolysis of Benzyl-type Alcohols and Their Derivatives. Bulletin of the Chemical Society of Japan.
  • SciSpace. (2023, January 23).
  • Han, J. H., Kwon, Y. E., Sohn, J.-H., & Ryu, D. H. (2010). A Facile Method for the Rapid and Selective Deprotection of Methoxymethyl (MOM) Ethers. Tetrahedron, 66(9), 1673-1677.
  • Rossi, R., et al. (2003, December 12). Protection (and Deprotection)
  • Organic Chemistry Tutor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

  • Scribd. (n.d.). TBDMS Ether Deprotection with CuCl2 | PDF.
  • Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols.
  • Ready, J. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern Medical Center.
  • ResearchGate. (n.d.). Selective Deprotection of Silyl Ethers | Request PDF.
  • Gelest. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library.
  • BenchChem. (2025). Application Notes and Protocols: Dihydropyran (DHP) as a Protecting Group for Alcohols.
  • ResearchGate. (2025, August 7). Selective Hydroxyl Protection and Deprotection | Request PDF.
  • BenchChem. (2025).
  • Organic Chemistry Portal. (n.d.). Allyl Ethers - Protecting Groups. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Protecting Groups For Alcohols. Retrieved from [Link]

  • Yadav, J. S., Srinivas, D., & Reddy, G. S. (1998). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 63(17), 5857-5858.
  • Willingdon College, Sangli. (n.d.). Protection and deprotection.
  • Kim, H., & Lee, D. (2022). Sustainable Approaches for the Protection and Deprotection of Functional Groups. ChemSusChem, 15(1), e202101991.
  • Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis.
  • Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link.
  • Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Fmoc Solid Phase Peptide Synthesis: A Practical Approach (pp. 65-81). Oxford University Press.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthesis of 3,6-Dihydro-2H-pyran-3-ol: Protocols, Performance, and Alternatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the 3,6-dihydro-2H-pyran scaffold is a recurring motif in a variety of biologically active molecules. Its ut...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the 3,6-dihydro-2H-pyran scaffold is a recurring motif in a variety of biologically active molecules. Its utility as a versatile building block, particularly as a morpholine replacement in drug discovery, has led to its incorporation in therapeutic candidates such as ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR).[1] This guide provides a comprehensive validation of a robust two-step synthesis protocol for 3,6-dihydro-2H-pyran-3-ol, a key derivative of this important heterocyclic system. We will delve into the underlying chemical principles, present detailed experimental procedures, and compare this primary route with alternative synthetic strategies.

Strategic Approach to 3,6-Dihydro-2H-pyran-3-ol: A Two-Step Synthesis

The most prevalent and scalable approach to 3,6-dihydro-2H-pyran-3-ol involves a two-step sequence: the synthesis of the precursor ketone, dihydro-2H-pyran-3(4H)-one, followed by its reduction to the desired alcohol.

Part 1: Synthesis of Dihydro-2H-pyran-3(4H)-one

Two primary, well-documented methods exist for the preparation of dihydro-2H-pyran-3(4H)-one, starting from either the readily available α-ketoglutaric acid or 3-hydroxytetrahydropyran.[2][3]

Method A: Multi-step Synthesis from α-Ketoglutaric Acid

This pathway involves a four-step sequence: ketalization, reduction, cyclization, and deprotection.[2][3]

Experimental Protocol: Synthesis of Dihydro-2H-pyran-3(4H)-one from α-Ketoglutaric Acid [3]

  • Step 1: Ketalization: To a solution of α-ketoglutaric acid (150 g, 1.03 mol) and trimethyl orthoformate (400 mL) in methanol (1.2 L), add sulfuric acid (25 mL). Reflux the mixture for 15-20 hours. After cooling, neutralize with saturated aqueous sodium bicarbonate. Evaporate the solvent and extract the residue with ethyl acetate. The crude product, dimethyl 2,2-dimethoxypentanedioate, is purified by vacuum distillation.

  • Step 2: Reduction: Add a solution of dimethyl 2,2-dimethoxypentanedioate (205 g, 0.93 mol) in dry THF (450 mL) dropwise to a suspension of LiAlH₄ (73 g) in dry THF (1.4 L). Reflux the mixture for an additional 2 hours. After cooling, quench the reaction by the dropwise addition of 10% aqueous KOH (90 mL) followed by water (140 mL). Reflux for 30 minutes, cool, and filter. The precipitate is washed with hot THF, and the combined filtrates are evaporated to yield 2,2-dimethoxypentane-1,5-diol.

  • Step 3: Cyclization: Dissolve the diol (96.8 g, 0.590 mol) in absolute THF (450 mL). Add sodium hydride (NaH) to form the dianion, followed by the dropwise addition of a solution of mesyl chloride (69 g, 0.602 mol) in THF (450 mL) at room temperature over 5 hours. Stir for an additional 24 hours and then quench with water. After solvent removal, the residue is dissolved in dichloromethane, filtered, and evaporated. The resulting 3,3-dimethoxytetrahydro-2H-pyran is purified by vacuum distillation.

  • Step 4: Deprotection (Hydrolysis): Dissolve 3,3-dimethoxytetrahydro-2H-pyran (23.5 g, 0.161 mol) in dry dichloromethane (80 mL) and add this solution to a solution of trifluoroacetic acid (40 mL) in dry dichloromethane (40 mL). Stir the mixture overnight and then evaporate the solvent to yield dihydro-2H-pyran-3(4H)-one.

Method B: Oxidation of 3-Hydroxytetrahydropyran

This method offers a more direct, one-step synthesis to the ketone.[2]

Experimental Protocol: Oxidation of 3-Hydroxytetrahydropyran [2]

  • Dissolve 3-hydroxytetrahydropyran (300 g, 2.9 mol) in dichloromethane (3,000 g).

  • Add sodium acetate (287 g, 3.5 mol) and TEMPO (6 g).

  • Add sodium dichloroisocyanurate (374 g, 1.7 mol) in batches at 25 °C and stir for 2 hours.

  • After the reaction is complete, filter the mixture.

  • Dry the organic phase with anhydrous sodium sulfate (200 g), filter again, and concentrate under reduced pressure.

  • The crude product is then purified by distillation.

Comparative Analysis of Ketone Synthesis Protocols

FeatureMethod A (from α-Ketoglutaric Acid)Method B (from 3-Hydroxytetrahydropyran)
Starting Material α-Ketoglutaric acid3-Hydroxytetrahydropyran
Number of Steps 41
Key Reagents LiAlH₄, NaH, MsCl, TFATEMPO, Sodium dichloroisocyanurate
Overall Yield ~31%[3]Good to excellent
Scalability Scalable, with purification by distillation in all steps.[3]Scalable
Considerations Multi-step process requires more time and resources.More direct and potentially more atom-economical.

Visualizing the Synthetic Pathways to Dihydro-2H-pyran-3(4H)-one

G cluster_0 Method A: From α-Ketoglutaric Acid cluster_1 Method B: From 3-Hydroxytetrahydropyran A_start α-Ketoglutaric Acid A_step1 Ketalization (Trimethyl orthoformate, H₂SO₄) A_start->A_step1 A_intermediate1 Dimethyl 2,2-dimethoxypentanedioate A_step1->A_intermediate1 A_step2 Reduction (LiAlH₄) A_intermediate1->A_step2 A_intermediate2 2,2-Dimethoxypentane-1,5-diol A_step2->A_intermediate2 A_step3 Cyclization (NaH, MsCl) A_intermediate2->A_step3 A_intermediate3 3,3-Dimethoxytetrahydro-2H-pyran A_step3->A_intermediate3 A_step4 Deprotection (TFA) A_intermediate3->A_step4 A_end Dihydro-2H-pyran-3(4H)-one A_step4->A_end B_start 3-Hydroxytetrahydropyran B_step1 Oxidation (TEMPO, NaDCC) B_start->B_step1 B_end Dihydro-2H-pyran-3(4H)-one B_step1->B_end

Caption: Synthetic routes to Dihydro-2H-pyran-3(4H)-one.

Part 2: Reduction of Dihydro-2H-pyran-3(4H)-one to 3,6-Dihydro-2H-pyran-3-ol

The reduction of the ketone functionality in dihydro-2H-pyran-3(4H)-one to the corresponding secondary alcohol yields the target molecule, 3,6-dihydro-2H-pyran-3-ol. Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for this transformation.[4]

Chemical Principle: Hydride Reduction of a Ketone

The reduction of a ketone with sodium borohydride involves the nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon. The resulting alkoxide is then protonated during the workup to give the alcohol.

Experimental Protocol: Reduction of Dihydro-2H-pyran-3(4H)-one

To a solution of dihydro-2H-pyran-3(4H)-one (1 equivalent) in methanol or ethanol at 0 °C, add sodium borohydride (1.2 equivalents) portion-wise. Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction by thin-layer chromatography. Upon completion, quench the reaction by the addition of aqueous ammonium chloride or 1N HCl at 0 °C and stir for 2 hours. Extract the product with dichloromethane. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford the desired 3,6-dihydro-2H-pyran-3-ol.[4]

Expected Performance and Characterization

Expected Spectroscopic Data for 3,6-Dihydro-2H-pyran-3-ol:

  • ¹H NMR: The spectrum is expected to show signals for the vinyl protons, the protons on the carbon bearing the hydroxyl group, and the methylene protons of the pyran ring.

  • ¹³C NMR: The spectrum should display signals for the two sp² carbons of the double bond, the carbon attached to the hydroxyl group, and the other sp³ carbons of the ring.

  • IR Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching vibration of the alcohol is expected, along with C-O stretching and C=C stretching absorptions.

  • Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of 3,6-dihydro-2H-pyran-3-ol (100.12 g/mol ).[5]

Alternative Synthetic Strategies

While the two-step synthesis via the ketone is a robust method, other strategies for the formation of the 3,6-dihydro-2H-pyran ring system exist and could be adapted for the synthesis of the target molecule or its derivatives.

  • Ring-Closing Metathesis (RCM): This powerful reaction has been used to synthesize 3,6-dihydro-2H-pyran subunits for complex natural products like laulimalide.[6] This method involves the formation of the dihydropyran ring from an acyclic diene precursor.

  • [3+2+1] Annulation: A strategy based on the three-component cyclization of 2-substituted propylenes, aldehydes, and dimethyl sulfoxide has been developed for the synthesis of various 3,6-dihydro-2H-pyrans.[7]

  • Prins Cyclization: The reaction of homoallylic alcohols with aldehydes can lead to the formation of dihydropyran rings. A streamlined one-pot method using 3-butene-1-ol and various aromatic aldehydes mediated by triflic acid has been reported to yield substituted 3,6-dihydro-2H-pyrans.[8]

These alternative methods often provide access to substituted dihydropyrans and may be advantageous for the synthesis of analogs of 3,6-dihydro-2H-pyran-3-ol.

Conclusion

The synthesis of 3,6-dihydro-2H-pyran-3-ol is most reliably achieved through a two-step process involving the formation of dihydro-2H-pyran-3(4H)-one, followed by its reduction. The synthesis of the ketone precursor is well-established, with scalable protocols available from either α-ketoglutaric acid or 3-hydroxytetrahydropyran. The subsequent reduction with sodium borohydride is a standard and efficient transformation. For drug discovery and development professionals, this validated synthetic route provides a dependable and scalable method for accessing this important heterocyclic building block. Further exploration of alternative methods like ring-closing metathesis and Prins cyclization may offer opportunities for the synthesis of novel, substituted analogs for structure-activity relationship studies.

References

  • General Procedures. 1H and 13C NMR spectra were recorded at 25 °C using a 400 MHz Bruker Avance III HD spectrometer. Available at: [Link]

  • PubChem. (n.d.). 3,6-Dihydro-2H-pyran. National Center for Biotechnology Information. Available at: [Link]

  • Lee, H., Yoon, S. H., & Chung, B. (2001). Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. Bulletin of The Korean Chemical Society, 22(9), 975-978.
  • Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Available at: [Link]

  • ResearchGate. (2026, February 19). Regioselective synthesis of substituted 3,6-dihydropyran from 3-butene-1-ol and aromatic aldehydes via Prins cyclization mediated by TfOH (triflic acid). Available at: [Link]

  • 1H NMR 2 3 2 3 13C{1H} NMR. Available at: [Link]

  • ResearchGate. (n.d.). Chemistry of 2H-pyran-3 (6H)-one and dihydro-2H-pyran-3 (4H)-one. Available at: [Link]

  • ResearchGate. (2025, August 9). Efficient Synthesis of 3,6-Dihydro-2H-pyrans via [3+2+1] Annulation Based on the Heteroatom-free Tri-atom Donor. Available at: [Link]

  • Scientific & Academic Publishing. (n.d.). Reduction of a Ketone by Sodium Tetrahydridoborate – A Comprehensive Experiment of Common Laboratory Techniques for Organic Chemistry Reaction. Available at: [Link]

  • HETEROCYCLES. (2015). development of an efficient process for 3,6-dihydro-2h-pyran-4-boronic acid pinacol. Available at: [Link]

  • Mityuk, A. P., Denisenko, A. V., Grygorenko, O. O., & Tolmachev, A. A. (2012). Synthesis of dihydro-2H-pyran-3(4H)-one. ARKIVOC, 2012(8), 226-230.
  • PubChem. (n.d.). 3,6-dihydro-2H-pyran-3-ol. National Center for Biotechnology Information. Available at: [Link]

  • GOUA, M., et al. (2020). Application of 1H and 13C NMR Fingerprinting as a Tool for the Authentication of Maltese Extra Virgin Olive Oil. Foods, 9(6), 708.
  • MDPI. (2024, October 2). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

  • WebAssign. (n.d.). Experiment 3 - Reduction of a Ketone. Available at: [Link]

  • Kaplan, J., et al. (2010). Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). Bioorganic & medicinal chemistry letters, 20(2), 640–643.
  • Scifiniti. (2024, December 26). Study of the 3-(3,3-Dimethylbutanoyl)-4-hydroxy-6-neopentyl-2H-pyran-2-one by IR, Raman spectroscopy, and DFT. Available at: [Link]

Sources

Comparative

A Comparative Guide to 3,6-Dihydro-2H-pyran-3-OL and Other Chiral Synthons in Asymmetric Synthesis

Introduction: The Central Role of Chirality in Modern Chemistry In the realm of organic synthesis, particularly within pharmaceutical and materials science, the three-dimensional arrangement of atoms in a molecule—its st...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Central Role of Chirality in Modern Chemistry

In the realm of organic synthesis, particularly within pharmaceutical and materials science, the three-dimensional arrangement of atoms in a molecule—its stereochemistry—is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different biological activities. Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of modern drug development and fine chemical manufacturing.[1][2] Asymmetric synthesis, the process of creating chiral molecules with a high degree of enantiomeric purity, relies heavily on the use of chiral synthons. These are readily available, enantiomerically pure compounds that serve as building blocks, introducing chirality into a target molecule in a predictable and controlled manner.[2]

This guide provides a comprehensive comparison of 3,6-Dihydro-2H-pyran-3-OL, a versatile heterocyclic chiral synthon, with other widely employed classes of chiral building blocks, including those derived from tartaric acid, amino acids, and carbohydrates. We will delve into their respective synthetic utilities, advantages, and limitations, supported by experimental data and established protocols to inform researchers in their selection of the most appropriate chiral synthon for their synthetic endeavors.

3,6-Dihydro-2H-pyran-3-OL: A Versatile and Reactive Chiral Synthon

3,6-Dihydro-2H-pyran-3-OL and its derivatives are valuable chiral building blocks due to the presence of multiple functionalities within a conformationally well-defined six-membered ring. The hydroxyl group, the double bond, and the ether linkage offer a variety of handles for subsequent chemical transformations.

1.1. Synthesis and Availability

The enantioselective synthesis of substituted 3,6-dihydro-2H-pyrans can be achieved through various methods, including radical cyclization of β-iodo ethers derived from cinnamic acid esters.[3] These methods often yield dihydropyrans with high enantioselectivity. The starting materials are often readily available, making this class of synthons accessible for a range of applications.

1.2. Key Reactions and Synthetic Utility

The dihydropyran ring system is a precursor to a variety of other useful structures. The double bond can be functionalized through reactions such as epoxidation, dihydroxylation, and hydrogenation. The hydroxyl group can be oxidized to the corresponding ketone, dihydro-2H-pyran-3(4H)-one, which is a versatile intermediate for the synthesis of various biologically active molecules.[4][5] For instance, derivatives of 3,6-dihydro-2H-pyran have been utilized as replacements for morpholine in the development of potent and selective inhibitors of the mammalian target of rapamycin (mTOR).[6]

The utility of dihydropyran derivatives is further exemplified in the synthesis of complex natural products. For example, subunits of laulimalide, a potent microtubule-stabilizing agent, have been synthesized using olefinic ring-closing metathesis starting from precursors that establish the 3,6-dihydro-2H-pyran core.[7][8]

Comparative Analysis with Other Major Chiral Synthons

The choice of a chiral synthon is dictated by several factors, including the desired stereochemistry, the required functional group transformations, and the overall synthetic strategy. Below is a comparison of 3,6-Dihydro-2H-pyran-3-OL with other prominent classes of chiral synthons.

2.1. Tartaric Acid and its Derivatives

Tartaric acid, a naturally occurring dicarboxylic acid, is an inexpensive and readily available chiral building block with C₂ symmetry.[9] Its derivatives have been extensively used in asymmetric synthesis as chiral auxiliaries, ligands for metal-catalyzed reactions, and as starting materials for the synthesis of a wide array of bioactive molecules.[9][10][11]

Key Advantages of Tartaric Acid Derivatives:

  • Low Cost and Availability: Both L-(+)- and D-(-)-tartaric acid are commercially available in large quantities.

  • C₂ Symmetry: This feature is particularly useful in the design of chiral ligands for asymmetric catalysis, often leading to high levels of enantioselectivity.[9]

  • Versatile Functionality: The two carboxylic acid and two hydroxyl groups can be selectively modified to generate a diverse range of chiral synthons.[9][11]

Comparative Performance:

Feature3,6-Dihydro-2H-pyran-3-OLTartaric Acid Derivatives
Chiral Scaffold Heterocyclic, conformationally definedAcyclic, flexible C₂-symmetric
Key Functionalities Allylic alcohol, ether, alkeneDicarboxylic acid, 1,2-diol
Primary Applications Synthesis of natural products, privileged scaffoldsChiral ligands, auxiliaries, synthesis of diols and epoxides
Stereochemical Control Control over multiple stereocentersExcellent control in C-C bond formations

One of the most celebrated applications of tartaric acid derivatives is in the Sharpless Asymmetric Epoxidation, where diethyl tartrate is used as a chiral ligand to achieve high enantioselectivity in the epoxidation of allylic alcohols.[12][13]

Experimental Protocol: Sharpless Asymmetric Epoxidation

This protocol is a standard procedure for the enantioselective epoxidation of an allylic alcohol.[14]

dot

Caption: Workflow for Sharpless Asymmetric Epoxidation.

Methodology:

  • A solution of titanium(IV) isopropoxide in dichloromethane is cooled to -20°C.

  • The chiral diethyl tartrate ligand is added, followed by the allylic alcohol substrate.

  • tert-Butyl hydroperoxide is added dropwise, and the reaction is stirred at -20°C until completion.

  • Workup with a solution of iron(II) sulfate and tartaric acid, followed by extraction and purification, yields the enantiomerically enriched epoxy alcohol.

2.2. Amino Acids

The 20 proteinogenic amino acids represent a vast and diverse chiral pool.[15] Their ready availability in enantiomerically pure form, coupled with the presence of both an amine and a carboxylic acid group, makes them exceptionally versatile chiral synthons.[16][17]

Key Advantages of Amino Acid-Derived Synthons:

  • Diversity: A wide range of side chains (R groups) provides a variety of functionalities and steric environments.

  • Bifunctionality: The presence of both amino and carboxyl groups allows for the synthesis of peptides, as well as a multitude of other chiral molecules through selective modifications.[15]

  • Organocatalysis: Proline and its derivatives are powerful organocatalysts for a range of asymmetric transformations.[18]

Comparative Performance:

Feature3,6-Dihydro-2H-pyran-3-OLAmino Acid Derivatives
Chiral Scaffold HeterocyclicAcyclic with varied side chains
Key Functionalities Allylic alcohol, ether, alkeneAmine, carboxylic acid, diverse R groups
Primary Applications Natural product synthesis, heterocyclic chemistryPeptide synthesis, organocatalysis, synthesis of chiral amines and heterocycles
Stereochemical Control Defined ring conformationExcellent control at the α-carbon

A common application of amino acids is their use as chiral auxiliaries, such as in the Evans asymmetric alkylation, where an amino acid-derived oxazolidinone directs the stereoselective alkylation of an enolate.[19]

dot

Caption: Workflow for Evans Asymmetric Alkylation.

2.3. Carbohydrates

Carbohydrates, or sugars, are abundant, inexpensive, and enantiomerically pure natural products, making them highly attractive as chiral synthons.[20][21] They possess a high density of functional groups and multiple stereocenters, offering a rich platform for the synthesis of complex chiral molecules.[20][22]

Key Advantages of Carbohydrate-Derived Synthons:

  • Abundance and Low Cost: Sugars like glucose, fructose, and mannose are readily available and inexpensive.[20]

  • High Functionality: The polyhydroxylated nature of carbohydrates provides numerous sites for chemical modification.[20][21]

  • Defined Stereochemistry: The multiple contiguous stereocenters are well-defined, allowing for their transfer into target molecules.

Comparative Performance:

Feature3,6-Dihydro-2H-pyran-3-OLCarbohydrate Derivatives
Chiral Scaffold HeterocyclicPolyhydroxylated acyclic and cyclic structures
Key Functionalities Allylic alcohol, ether, alkeneMultiple hydroxyl groups, aldehydes/ketones
Primary Applications Synthesis of natural products, heterocyclesSynthesis of complex natural products, chiral ligands, and polymers
Stereochemical Control Defined ring conformationMultiple pre-existing stereocenters

Carbohydrates can be transformed into a wide array of chiral building blocks, such as furanosides and pyranosides, which can be further elaborated into complex target molecules.[21] For example, "Perlin's aldehyde," an α,β-unsaturated enal derived from carbohydrates, is a versatile synthon for the synthesis of natural products and other biologically significant compounds.[23]

Conclusion

The selection of a chiral synthon is a critical decision in the design of an asymmetric synthesis. 3,6-Dihydro-2H-pyran-3-OL offers a unique combination of a conformationally defined heterocyclic scaffold with versatile functionalities, making it a valuable tool for the synthesis of complex molecules, particularly those containing pyran rings.

In comparison, tartaric acid derivatives excel in applications requiring C₂ symmetry, such as in the design of chiral ligands for asymmetric catalysis. Amino acids provide a diverse array of side chains and are fundamental to peptide synthesis and organocatalysis. Carbohydrates offer an unparalleled density of stereochemical information and functional groups, making them ideal starting materials for the synthesis of highly complex natural products.

Ultimately, the optimal choice of a chiral synthon will depend on the specific synthetic challenge at hand. A thorough understanding of the reactivity and synthetic potential of each class of building block, as presented in this guide, will enable researchers to make informed decisions and devise efficient and elegant solutions to the challenges of asymmetric synthesis.

References

  • Toward a Carbohydrate-Based Chemistry: Progress in the Development of General-Purpose Chiral Synthons from Carbohydrates. Chemical Reviews. [Link]

  • Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules. Molecules. [Link]

  • Carbohydrate Derived α,β-Unsaturated Enals (Perlin's Aldehyde) as Chiral Synthon for the Synthesis of Privileged Scaffolds. Bentham Science. [Link]

  • Cyclopropyl carbohydrate as a synthon for various chemical transformations: Crtical insights to Synthesis and Applications. SSRN. [Link]

  • Carbohydrate Synthons in Natural Products Chemistry. ACS Publications. [Link]

  • Tartaric acid derivatives as chiral sources for enantioseparation in liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

  • Synthesis and applications of carbohydrate based chiral ionic liquids as chiral recognition agents and organocatalysts. Academia.edu. [Link]

  • How to Use Tartaric Acid in Pharmaceutical Synthesis. Patsnap. [Link]

  • Synthesis and applications of tartaric acid in asymmetric catalysis. Deep Science Publishing. [Link]

  • Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. ResearchGate. [Link]

  • Recent advances in catalytic asymmetric synthesis. Frontiers. [Link]

  • Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part II. Semantic Scholar. [Link]

  • Catalytic asymmetric synthesis of all-carbon quaternary stereocenters. PNAS. [Link]

  • Enantioselective Synthesis of Substituted 3,6-Dihydro-2H-pyrans by Radical Cyclization. ResearchGate. [Link]

  • Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews. [Link]

  • Chiral synthons for the total synthesis of fluoro amino acids and fluoro analogs of antibiotic sugars. The Journal of Organic Chemistry. [Link]

  • Chiral recognition of tartaric acid derivatives by a synthetic receptor. RSC Publishing. [Link]

  • Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. [Link]

  • Catalytic asymmetric synthesis and synthetic application of heteroatom-substituted axially chiral allenes. Organic Chemistry Frontiers. [Link]

  • Amino acids weave organic molecules into chiral knots. Chemistry World. [Link]

  • Recent Advances in Catalytic Asymmetric Synthesis. Chiralpedia. [Link]

  • Sharpless Epoxidation of Divinylcarbinol. Organic Syntheses. [Link]

  • Chiral Amino Acids: A Versatile Tool in the Synthesis of Pharmaceuticals and Fine Chemicals. CHIMIA. [Link]

  • .alpha.-Amino acids as chiral educts for asymmetric products. The synthesis of .alpha.'-amino-.alpha.,.beta.-ynones. The Journal of Organic Chemistry. [Link]

  • Efficient Synthesis of 3,6-Dihydro-2H-pyrans via [3+2+1] Annulation Based on the Heteroatom-free Tri-atom Donor. ResearchGate. [Link]

  • Approaches to the Asymmetric Synthesis of Unusual Amino Acids. link.springer.com. [Link]

  • Synthesis of dihydro-2H-pyran-3(4H)-one. Arkivoc. [Link]

  • Asymmetric Synthesis. University of York. [Link]

  • Pyran derivatives and their preparation.
  • DEVELOPMENT OF AN EFFICIENT PROCESS FOR 3,6-DIHYDRO-2H-PYRAN-4-BORONIC ACID PINACOL ESTER. HETEROCYCLES. [Link]

  • Reactions of 5-formyl- and 5-acyl-3,4-dihydro-2H-pyrans and their annelated analogs with nucleophiles. ScienceDirect. [Link]

  • Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part I. ResearchGate. [Link]

  • Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. Molecules. [Link]

  • Sharpless Asymmetric Epoxidation. Dalal Institute. [Link]

  • An efficient protocol for Sharpless-style racemic dihydroxylation. SciSpace. [Link]

  • Sharpless Epoxidation. Organic Chemistry Portal. [Link]

  • Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. European Journal of Organic Chemistry. [Link]

  • Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). PubMed. [Link]

  • Synthesis of 2H-pyran-3-ol derivatives. ResearchGate. [Link]

  • Synthesis of 3,4-dihydro-2H-pyrans. Organic Chemistry Portal. [Link]

  • Chemistry of 2H-pyran-3 (6H)-one and dihydro-2H-pyran-3 (4H)-one. ResearchGate. [Link]

  • Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)methanol: Application to the Stereospecific Preparation of the Natural Flavor Linaloyl Oxide. MDPI. [Link]

Sources

Validation

A Comparative Guide to the Biological Efficacy of 3,6-Dihydro-2H-pyran Derivatives as Novel mTOR Inhibitors

For distribution to: Researchers, scientists, and drug development professionals Introduction: The Evolving Landscape of mTOR Inhibition The mechanistic target of rapamycin (mTOR) is a highly conserved serine/threonine k...

Author: BenchChem Technical Support Team. Date: February 2026

For distribution to: Researchers, scientists, and drug development professionals

Introduction: The Evolving Landscape of mTOR Inhibition

The mechanistic target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that serves as a central regulator of cell growth, proliferation, metabolism, and survival.[1] It integrates signals from various upstream pathways, including growth factors and nutrient availability, to control essential cellular processes.[2][3][4][5] Dysregulation of the mTOR signaling pathway is a hallmark of numerous human diseases, most notably cancer, which has made it a prime target for therapeutic intervention.[6][7]

The first generation of mTOR inhibitors, such as rapamycin and its analogs (rapalogs), are allosteric inhibitors that form a complex with FKBP12 to target mTOR Complex 1 (mTORC1).[7][8][9][10] While clinically successful for certain indications, rapalogs exhibit incomplete inhibition of mTORC1 and have limited effects on mTOR Complex 2 (mTORC2), often leading to feedback activation of survival pathways and limiting their therapeutic efficacy.[7][8] This has spurred the development of second-generation ATP-competitive mTOR kinase inhibitors (TORKinibs) that target the catalytic site of mTOR, thereby inhibiting both mTORC1 and mTORC2.[11]

This guide provides a technical comparison of a novel class of potential mTOR inhibitors incorporating a 3,6-dihydro-2H-pyran moiety with established, clinically relevant mTOR inhibitors. We will delve into their biological efficacy, supported by experimental data, and provide detailed methodologies to facilitate further research and development in this critical area of drug discovery.

The Rise of 3,6-Dihydro-2H-pyran as a Bioisostere in mTOR Inhibitors

In the quest for novel, potent, and selective TORKinibs, medicinal chemists often employ bioisosteric replacement strategies to optimize the pharmacological properties of lead compounds. A notable advancement in this area has been the successful replacement of the commonly used morpholine group in pyrazolopyrimidine and thienopyrimidine-based mTOR inhibitors with a 3,6-dihydro-2H-pyran (DHP) moiety.[12] This substitution has yielded compounds with equivalent potency and selectivity against PI3K, demonstrating the utility of the DHP group as a valuable hinge-region binding motif in the design of next-generation mTOR inhibitors.[12]

Comparative Biological Efficacy

The following table presents a comparative analysis of the biological efficacy of a representative 3,6-dihydro-2H-pyran-containing mTOR inhibitor against first and second-generation known inhibitors.

Compound ClassRepresentative CompoundMechanism of ActionmTOR IC₅₀ (nM)PI3Kα IC₅₀ (nM)Selectivity (PI3Kα/mTOR)Reference(s)
3,6-Dihydro-2H-pyran Derivative 6-Aryl-1H-pyrazolo[3,4-d]pyrimidine with DHPATP-competitiveEquivalent to morpholine counterpartsEquivalent to morpholine counterpartsHigh[12]
First-Generation (Rapalog) Rapamycin (Sirolimus)Allosteric mTORC1 inhibitor~0.1 (in HEK293 cells)Not applicableHighly selective for mTORC1
First-Generation (Rapalog) Everolimus (RAD001)Allosteric mTORC1 inhibitor1.6 - 2.4Not applicableHighly selective for mTORC1
Second-Generation (TORKinib) Torin 1ATP-competitive mTORC1/2 inhibitor2 (mTORC1), 10 (mTORC2)>1,000>1000-fold for mTOR over PI3K
Second-Generation (TORKinib) AZD8055ATP-competitive mTORC1/2 inhibitor0.8>1,000~1,000-fold for mTOR over PI3K isoforms
Second-Generation (TORKinib) OSI-027ATP-competitive mTORC1/2 inhibitor22 (mTORC1), 65 (mTORC2)>2,200 (PI3Kα)>100-fold for mTOR over PI3Kα

Note: Specific IC₅₀ values for the DHP-containing compounds from the primary literature were not publicly available in detail. The reference indicates "equivalent potency and selectivity" to their morpholine counterparts, which have been reported with subnanomolar mTOR inhibition.[12]

The mTOR Signaling Pathway and Inhibition Strategy

The mTOR pathway is a complex signaling network. mTOR exists in two distinct complexes, mTORC1 and mTORC2, which regulate different downstream effectors.[7][9]

mTOR_Pathway GrowthFactors Growth Factors (e.g., Insulin, IGF-1) RTK Receptor Tyrosine Kinase (RTK) GrowthFactors->RTK PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTORC2 mTORC2 PI3K->mTORC2 TSC1_2 TSC1/TSC2 Akt->TSC1_2 CellSurvival Cell Survival Akt->CellSurvival Rheb Rheb-GTP TSC1_2->Rheb mTORC1 mTORC1 Rheb->mTORC1 S6K1 S6K1 mTORC1->S6K1 FourEBP1 4E-BP1 mTORC1->FourEBP1 Autophagy Autophagy mTORC1->Autophagy ProteinSynthesis Protein Synthesis & Cell Growth S6K1->ProteinSynthesis FourEBP1->ProteinSynthesis mTORC2->Akt Actin Actin Cytoskeleton mTORC2->Actin DHP_Inhibitor 3,6-Dihydro-2H-pyran Derivatives (TORKinib) DHP_Inhibitor->mTORC1 DHP_Inhibitor->mTORC2 Rapalogs Rapalogs Rapalogs->mTORC1

Caption: Simplified mTOR signaling pathway and points of inhibition.

The 3,6-dihydro-2H-pyran derivatives, as ATP-competitive inhibitors, are designed to block the kinase activity of both mTORC1 and mTORC2, offering a more comprehensive pathway inhibition compared to rapalogs which primarily target mTORC1.[11][12]

Experimental Methodologies

To ensure the reproducibility and validation of the biological data, detailed experimental protocols are crucial.

In Vitro mTOR Kinase Assay

This assay is fundamental for determining the direct inhibitory activity of a compound against the mTOR kinase.

Objective: To quantify the IC₅₀ value of a test compound against mTOR.

Materials:

  • Active mTOR enzyme

  • Inactive p70S6K protein (as substrate)

  • ATP

  • Kinase assay buffer (e.g., 25 mmol/L Tris-HCl pH 7.5, 5 mmol/L β-glycerophosphate, 2 mmol/L DTT, 0.1 mmol/L Na₃VO₄, 10 mmol/L MgCl₂, 5 mmol/L MnCl₂)

  • Test compounds (e.g., 3,6-dihydro-2H-pyran derivatives, known inhibitors)

  • SDS-PAGE and Western blotting reagents

  • Anti-phospho-p70S6K antibody

Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a reaction tube, combine the active mTOR enzyme, inactive p70S6K substrate, and the test compound in the kinase assay buffer.

  • Initiate the kinase reaction by adding ATP (e.g., to a final concentration of 100 μmol/L).

  • Incubate the reaction mixture at 30°C for 30 minutes.

  • Terminate the reaction by adding SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-phospho-p70S6K antibody to detect the phosphorylated substrate.

  • Quantify the band intensities to determine the extent of inhibition at each compound concentration.

  • Calculate the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Cell-Based Proliferation Assay (MTT Assay)

This assay assesses the cytotoxic and anti-proliferative effects of the compounds on cancer cell lines.

Objective: To determine the IC₅₀ value of a test compound in a cellular context.

Procedure:

  • Seed cancer cells (e.g., MCF-7, U87-MG) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the IC₅₀ value from the dose-response curve.

Workflow for Novel Inhibitor Discovery and Evaluation

The discovery and validation of novel mTOR inhibitors, such as those containing a 3,6-dihydro-2H-pyran moiety, follow a structured workflow.

Workflow Design Rational Design & Bioisosteric Replacement (e.g., Morpholine to DHP) Synthesis Chemical Synthesis of Derivative Library Design->Synthesis BiochemAssay In Vitro Biochemical Assay (mTOR Kinase Assay) Synthesis->BiochemAssay CellAssay Cell-Based Assays (Proliferation, Western Blot) BiochemAssay->CellAssay SAR Structure-Activity Relationship (SAR) Analysis CellAssay->SAR LeadOpt Lead Optimization SAR->LeadOpt LeadOpt->Synthesis InVivo In Vivo Efficacy & Toxicology Studies LeadOpt->InVivo

Caption: A typical drug discovery workflow for novel mTOR inhibitors.

Conclusion and Future Directions

The successful use of a 3,6-dihydro-2H-pyran group as a morpholine bioisostere in ATP-competitive mTOR inhibitors represents a significant step forward in the design of this important class of anticancer agents.[12] These novel derivatives have demonstrated comparable potency and selectivity to their established counterparts, highlighting the potential of this scaffold for further optimization.

Future research should focus on the detailed characterization of these DHP-containing compounds, including comprehensive profiling against a panel of kinases to confirm their selectivity, evaluation in various cancer cell lines with different genetic backgrounds, and in vivo efficacy studies in relevant animal models. The ultimate goal is to develop highly potent, selective, and orally bioavailable mTOR inhibitors with improved therapeutic windows for the treatment of a wide range of cancers and other mTOR-driven diseases.

References

  • Rapamycin and mTOR kinase inhibitors. PMC. [Link]

  • Kaplan, J., Verheijen, J. C., Brooijmans, N., Toral-Barza, L., Hollander, I., Yu, K., & Zask, A. (2010). Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR). Bioorganic & medicinal chemistry letters, 20(2), 640–643. [Link]

  • Tissue-restricted inhibition of mTOR using chemical genetics. PNAS. [Link]

  • Zask, A., Verheijen, J. C., Curran, K., Kaplan, J., Richard, D. J., Nowak, P., Malwitz, D. J., Brooijmans, N., Bard, J., Toral-Barza, L., Hollander, I., Gibbons, J. J., Abraham, R. T., Ayral-Kaloustian, S., & Yu, K. (2009). Discovery of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as highly potent and selective ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR): optimization of the 6-aryl substituent. Journal of medicinal chemistry, 52(24), 8010–8024. [Link]

  • Recent advances and limitations of mTOR inhibitors in the treatment of cancer. PMC. [Link]

  • In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol. MyJoVE Corporation. [Link]

  • Tissue-Restricted Inhibition of mTOR Using Chemical Genetics. bioRxiv. [Link]

  • Guertin, D. A., & Sabatini, D. M. (2009). The pharmacology of mTOR inhibition. Science signaling, 2(67), pe24. [Link]

  • mTOR signaling pathway. Cusabio. [Link]

  • Discovery of the Novel mTOR Inhibitor and Its Antitumor Activities In Vitro and In Vivo. American Association for Cancer Research. [Link]

  • New perspectives on mTOR inhibitors (rapamycin, rapalogs and TORKinibs) in transplantation. PMC. [Link]

  • Milken Institute and Ann Theodore Foundation fund mTOR inhibitor trial for sarcoidosis. News-Medical.net. [Link]

  • Mechanisms of action of three distinct generations of mTOR inhibitors... ResearchGate. [Link]

  • Rapalogs and mTOR inhibitors as anti-aging therapeutics. JCI. [Link]

  • A Phase II Trial of The Oral Mtor Inhibitor Everolimus in Relapsed Hodgkin Lymphoma. PMC. [Link]

  • Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry. [Link]

  • Combining mTOR Inhibition with Radiation Improves Antitumor Activity in Bladder Cancer Cells In Vitro and In Vivo: A Novel Strategy for Treatment. ResearchGate. [Link]

  • Therapeutic potential of mTOR inhibitors for targeting cancer stem cells. PMC. [Link]

  • Unveiling the Role of Mechanistic Target of Rapamycin Kinase (MTOR) Signaling in Cancer Progression and the Emergence of MTOR Inhibitors as Therapeutic Strategies. ACS Pharmacology & Translational Science. [Link]

  • mTOR signaling at a glance. PMC. [Link]

  • Understanding the mTOR Signaling Pathway: A Key Player in Cell Growth and Metabolism. LinkedIn. [Link]

  • What is the mTOR Signaling Pathway?. News-Medical.net. [Link]

  • mTOR. Wikipedia. [Link]

Sources

Comparative

Spectroscopic comparison of 3,6-Dihydro-2H-pyran-3-OL diastereomers

Spectroscopic Distinction of 6-Substituted 3,6-Dihydro-2H-pyran-3-ol Diastereomers: A Technical Guide Part 1: Executive Summary & Structural Context The Challenge: 3,6-Dihydro-2H-pyran-3-ols are critical scaffolds in dru...

Author: BenchChem Technical Support Team. Date: February 2026

Spectroscopic Distinction of 6-Substituted 3,6-Dihydro-2H-pyran-3-ol Diastereomers: A Technical Guide

Part 1: Executive Summary & Structural Context

The Challenge: 3,6-Dihydro-2H-pyran-3-ols are critical scaffolds in drug discovery, serving as intermediates for de novo carbohydrate synthesis (via the Achmatowicz rearrangement) and as pharmacophores in mTOR inhibitors. While the core unsubstituted molecule possesses only enantiomers, the 6-substituted derivatives (common in synthesis) generate distinct cis- and trans- diastereomers upon reduction of the pyranone precursor. Distinguishing these diastereomers is non-trivial due to the conformational mobility of the half-chair pyran ring.

The Solution: This guide outlines a self-validating spectroscopic protocol to assign relative stereochemistry (C3 vs. C6) using a combination of


C NMR Axial Shielding Analysis , 

H NMR Coupling Constants (

-values)
, and 1D-NOE experiments.

Part 2: Experimental Workflow & Synthesis

To generate the diastereomers for comparison, one typically reduces the corresponding enone (Achmatowicz product). The choice of reducing agent dictates the diastereomeric ratio (DR), providing an internal control for spectral assignment.

Stereocontrolled Synthesis Protocol
  • Substrate: 6-substituted-2H-pyran-3(6H)-one.

  • Pathway A (Cis-Selective): Reduction with bulky hydrides (e.g., L-Selectride) typically favors the cis-isomer (1,3-diaxial attack avoidance).

  • Pathway B (Trans-Selective): Luche reduction (NaBH

    
    /CeCl
    
    
    
    ) often yields the trans-isomer (1,2-axial attack) or a 1:1 mixture depending on the C6 substituent size.
Workflow Diagram (Graphviz)

Achmatowicz_Stereocontrol Start Furfuryl Alcohol Inter Achmatowicz Rearrangement (Oxidation) Start->Inter NBS or mCPBA Pyranone 2H-pyran-3(6H)-one (Racemic or Chiral) Inter->Pyranone Red_A Reagent A: L-Selectride (-78°C) Pyranone->Red_A Red_B Reagent B: NaBH4 / CeCl3 (Luche) Pyranone->Red_B Prod_Cis Cis-Diastereomer (Major) Red_A->Prod_Cis Steric Control Prod_Trans Trans-Diastereomer (Major/Mix) Red_B->Prod_Trans Chelation Control

Caption: Stereodivergent reduction pathways for generating cis- and trans-3,6-dihydro-2H-pyran-3-ol diastereomers.

Part 3: Spectroscopic Characterization Protocol

H NMR Analysis: Conformational Locking

The 3,6-dihydro-2H-pyran ring exists in a half-chair equilibrium (


). The C6 substituent generally prefers the pseudo-equatorial  position to minimize steric strain. This "locks" the conformation, allowing 

-value analysis of the C3 proton.
  • Trans-Isomer (Pseudo-equatorial OH):

    • The C3 proton is pseudo-axial .

    • Expect large vicinal coupling (

      
       Hz) between H3 and H2
      
      
      
      (if resolved).
  • Cis-Isomer (Pseudo-axial OH):

    • The C3 proton is pseudo-equatorial .

    • Expect small vicinal couplings (

      
       Hz) due to gauche relationships with C2 protons.
      
C NMR: The Axial Shielding Effect

This is the most reliable method for this scaffold. As established in recent literature (see Vertex and PubMed results), the cis-isomer (where C3-OH and C6-R are on the same face) experiences greater steric compression (gamma-gauche effect).

  • Diagnostic Rule: The carbon signals for C3 and C6 in the cis-isomer are typically shielded (upfield, lower ppm) by 2–5 ppm compared to the trans-isomer.

Comparative Data Table

The following table summarizes the expected spectroscopic differences for a generic 6-alkyl-3,6-dihydro-2H-pyran-3-ol.

FeatureParameterTrans-Isomer (Anti)Cis-Isomer (Syn)Causality

C NMR

C3 (ppm)
64.0 – 68.0 61.0 – 65.0

-gauche steric compression shields cis.

C NMR

C6 (ppm)
72.0 – 76.0 69.0 – 73.0 Axial shielding effect.

H NMR
H3 Multiplicity ddd (Large

)
Narrow multiplet (Small

)
H3 is pseudo-axial (trans) vs. pseudo-equatorial (cis).

H NMR

(Allylic)
~1.5 - 2.0 Hz< 1.0 HzAllylic strain geometry.
NOESY H3

H6
No Correlation Strong Correlation H3 and H6 are on the same face in the cis isomer (diaxial-like).

Part 4: Detailed Experimental Protocol

To ensure reproducibility, follow this self-validating protocol for unknown diastereomers.

Step 1: Sample Preparation

  • Dissolve 10-15 mg of the isolated product in 0.6 mL of CDCl

    
      (neutralized with basic alumina to prevent acid-catalyzed rearrangement/decomposition).
    
  • Note: If signals overlap, switch to C

    
    D
    
    
    
    (Benzene-d6), which often induces dramatic shift dispersion in pyran systems due to magnetic anisotropy.

Step 2: Data Acquisition

  • 1H NMR: Acquire with sufficient scans (ns=16) and a long relaxation delay (d1=2s) to ensure accurate integration of the H3/H4 alkene protons.

  • 13C NMR: Acquire proton-decoupled spectrum (ns=256+).

  • NOESY1D: Irradiate the H6 signal (usually a doublet of doublets or quartet at 3.8–4.5 ppm).

    • Positive Result (Cis): Enhancement of the H3 signal (3.8–4.2 ppm).

    • Negative Result (Trans): No enhancement of H3; possible enhancement of H2 or H4.

Step 3: Validation (The "Mosher" Check) If the relative stereochemistry remains ambiguous (e.g., in flexible derivatives), derivatize the alcohol with (R)- and (S)-MTPA-Cl (Mosher's acid chloride) .

  • Calculate

    
     (
    
    
    
    ).
  • A consistent sign pattern (+/-) across the ring protons confirms the absolute configuration of C3, which, combined with the known C6 (from starting material), defines the diastereomer.

Part 5: References

  • Vertex Pharmaceuticals / NIH . (2014). 13C NMR analysis of 3,6-dihydro-2H-pyrans: assignment of remote stereochemistry using axial shielding effects. PubMed. [Link]

  • Talybov, G. M. (2023). Enantioselective Synthesis of Substituted 3,6-Dihydro-2H-pyrans by Radical Cyclization. Russian Journal of Organic Chemistry. [Link]

  • Tong, R., et al. (2023).[1][2] Ru-Catalyzed Isomerization of Achmatowicz Derivatives: A Sustainable Route to Biorenewables. ACS Publications. [Link]

  • O'Doherty, G. A., et al. (2020). De Novo Asymmetric Achmatowicz Approach to Oligosaccharide Natural Products. Royal Society of Chemistry / PMC. [Link]

Sources

Validation

Confirming the absolute stereochemistry of 3,6-Dihydro-2H-pyran-3-OL

A Senior Application Scientist's Guide to Confirming the Absolute Stereochemistry of 3,6-Dihydro-2H-pyran-3-ol In the landscape of drug discovery and development, the unambiguous assignment of absolute stereochemistry is...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Confirming the Absolute Stereochemistry of 3,6-Dihydro-2H-pyran-3-ol

In the landscape of drug discovery and development, the unambiguous assignment of absolute stereochemistry is not merely a regulatory formality but a cornerstone of efficacy and safety. For a molecule like 3,6-Dihydro-2H-pyran-3-ol, a chiral building block with significant potential in medicinal chemistry, confirming the three-dimensional arrangement of its atoms is paramount. This guide provides a comparative analysis of established analytical techniques, offering researchers, scientists, and drug development professionals the insights needed to select the most fitting method for their specific needs. We will delve into the causality behind experimental choices, presenting self-validating protocols and supporting data to ensure scientific integrity.

The Imperative of Stereochemical Integrity

Different enantiomers of a chiral molecule can exhibit vastly different pharmacological and toxicological profiles.[1] Therefore, the ability to definitively assign the absolute configuration of a chiral center, such as the hydroxyl-bearing carbon in 3,6-Dihydro-2H-pyran-3-ol, is a critical step in advancing a chemical entity through the development pipeline. This guide will compare and contrast four powerful techniques for this purpose: Mosher's Ester Analysis, Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Single-Crystal X-ray Crystallography.

Comparative Overview of Analytical Methods

Method Principle Sample Requirements Strengths Limitations
Mosher's Ester Analysis NMR analysis of diastereomeric esters formed with a chiral derivatizing agent.[2][3][4][5]Small quantities (mg) of the alcohol, must be amenable to esterification.Widely accessible (NMR), reliable for many secondary alcohols.[6][7]Requires derivatization, potential for misinterpretation with complex molecules.
Vibrational Circular Dichroism (VCD) Differential absorption of left and right circularly polarized infrared light by a chiral molecule.[8][9][10]Milligram quantities, sample must be in solution.Non-destructive, applicable to a wide range of molecules without chromophores.[9][10]Requires specialized equipment, interpretation relies on computational modeling.[11][12]
Electronic Circular Dichroism (ECD) Differential absorption of left and right circularly polarized UV-Vis light by a chiral molecule.[13][14][15]Microgram to milligram quantities, requires a chromophore near the stereocenter.High sensitivity, can be used for enantiopurity determination.[13]Limited to molecules with suitable chromophores, conformationally sensitive.[14][15]
X-ray Crystallography Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.[16][17][18]A suitable single crystal of the compound or a derivative.Provides unambiguous, definitive assignment of absolute configuration.[1][16][17][18]Crystal growth can be a significant bottleneck.[6][17]

In-Depth Analysis and Experimental Protocols

Mosher's Ester Analysis: A Classic NMR Approach

Expertise & Experience: Mosher's method is a cornerstone of stereochemical analysis due to its reliance on widely available NMR spectroscopy. The causality behind this technique lies in converting a pair of enantiomers into diastereomers by reaction with an enantiomerically pure chiral derivatizing agent, most commonly α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[5] These diastereomers exhibit distinct NMR spectra, allowing for the determination of the absolute configuration. The choice of both (R)- and (S)-MTPA esters is a self-validating system; the consistency of the observed chemical shift differences (Δδ) across various protons provides confidence in the assignment.[2][3][4]

Experimental Protocol: Mosher's Ester Analysis of 3,6-Dihydro-2H-pyran-3-ol

Materials:

  • (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)[5]

  • (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride)[5]

  • 3,6-Dihydro-2H-pyran-3-ol (enantiomerically enriched)

  • Anhydrous pyridine

  • Anhydrous deuterated chloroform (CDCl₃)

  • NMR tubes

Procedure:

  • Preparation of the (R)-MTPA Ester:

    • In a clean, dry NMR tube, dissolve ~2.5 mg of 3,6-Dihydro-2H-pyran-3-ol in 0.5 mL of anhydrous CDCl₃.

    • Add a small excess of anhydrous pyridine (~5 µL).

    • Add a slight molar excess (~1.2 equivalents) of (R)-Mosher's acid chloride.

    • Cap the tube and gently mix. The reaction is typically rapid.

  • Preparation of the (S)-MTPA Ester:

    • In a separate, clean, dry NMR tube, repeat the procedure from step 1 using (S)-Mosher's acid chloride.

  • NMR Analysis:

    • Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples.

    • Carefully assign the proton signals for both diastereomers. For a molecule like 3,6-Dihydro-2H-pyran-3-ol, 2D NMR techniques like COSY may be beneficial for unambiguous assignment.

    • Calculate the chemical shift differences (Δδ = δS - δR) for protons on either side of the newly formed ester linkage.

Data Interpretation:

A positive Δδ value for a set of protons indicates they are on one side of the Mosher ester plane, while a negative Δδ value indicates they are on the other. By applying the established mnemonic for Mosher ester analysis, the absolute configuration of the alcohol can be deduced.

Workflow for Mosher's Ester Analysis:

Mosher_Workflow cluster_prep Ester Preparation cluster_analysis NMR Analysis & Interpretation Alcohol 3,6-Dihydro-2H-pyran-3-ol R_Ester (R)-MTPA Ester Alcohol->R_Ester S_Ester (S)-MTPA Ester Alcohol->S_Ester R_Chloride (R)-Mosher's Acid Chloride R_Chloride->R_Ester S_Chloride (S)-Mosher's Acid Chloride S_Chloride->S_Ester NMR Acquire ¹H NMR Spectra R_Ester->NMR S_Ester->NMR Assign Assign Proton Signals NMR->Assign Delta_Calc Calculate Δδ = δS - δR Assign->Delta_Calc Assign_Config Assign Absolute Configuration Delta_Calc->Assign_Config

Caption: Workflow for Mosher's Ester Analysis.

Vibrational Circular Dichroism (VCD): A Chiroptical Approach

Expertise & Experience: VCD measures the differential absorption of left and right circularly polarized infrared light, providing a stereochemistry-sensitive vibrational spectrum.[8][10] Its power lies in its applicability to a broad range of molecules, including those without a UV chromophore. The causality for its effectiveness stems from the fact that enantiomers have mirror-image VCD spectra.[9] A self-validating aspect of this technique is the comparison of the experimental spectrum with computationally predicted spectra for both enantiomers. A good match with one of the calculated spectra provides a high degree of confidence in the absolute configuration assignment.[11]

Experimental Protocol: VCD Analysis of 3,6-Dihydro-2H-pyran-3-ol

Materials:

  • 3,6-Dihydro-2H-pyran-3-ol (enantiomerically pure)

  • Suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to minimize solvent interference.[9]

  • VCD spectrometer

Procedure:

  • Sample Preparation:

    • Prepare a solution of 3,6-Dihydro-2H-pyran-3-ol in the chosen deuterated solvent at a concentration suitable for VCD measurement (typically in the range of 0.01 to 0.1 M).

  • VCD Spectrum Acquisition:

    • Acquire the VCD and IR spectra of the sample according to the instrument's operating procedures.

    • Acquire a background spectrum of the solvent for subtraction.

  • Computational Modeling:

    • Perform quantum mechanical calculations (e.g., using Density Functional Theory, DFT) to predict the VCD spectra for both the (R)- and (S)-enantiomers of 3,6-Dihydro-2H-pyran-3-ol.[9]

  • Data Analysis:

    • Compare the experimental VCD spectrum with the computationally predicted spectra.

    • The enantiomer whose calculated spectrum matches the experimental spectrum in terms of sign and relative intensity of the key vibrational bands is assigned as the absolute configuration of the sample.

Workflow for VCD Analysis:

VCD_Workflow cluster_exp Experimental Measurement cluster_comp Computational Prediction cluster_comp_assign Comparison & Assignment Sample 3,6-Dihydro-2H-pyran-3-ol Solution VCD_Spec Acquire Experimental VCD Spectrum Sample->VCD_Spec Compare Compare Experimental and Calculated Spectra VCD_Spec->Compare R_Model Model (R)-Enantiomer R_Calc Calculate VCD Spectrum of (R) R_Model->R_Calc S_Model Model (S)-Enantiomer S_Calc Calculate VCD Spectrum of (S) S_Model->S_Calc R_Calc->Compare S_Calc->Compare Assign Assign Absolute Configuration Compare->Assign

Caption: Workflow for VCD-based stereochemical assignment.

Electronic Circular Dichroism (ECD): Leveraging Electronic Transitions

Expertise & Experience: ECD spectroscopy measures the differential absorption of circularly polarized UV-Vis light and is highly sensitive to the stereochemistry of molecules containing chromophores.[13][15] For 3,6-Dihydro-2H-pyran-3-ol, which lacks a strong intrinsic chromophore, derivatization with a chromophoric group (e.g., forming a benzoate ester) may be necessary to elicit a measurable ECD signal. The causality is similar to VCD: enantiomers produce mirror-image ECD spectra. The self-validating nature of ECD also lies in the comparison of the experimental spectrum to quantum-chemically calculated spectra.[14][19]

Experimental Protocol: ECD Analysis of a Chromophoric Derivative of 3,6-Dihydro-2H-pyran-3-ol

Materials:

  • Chromophoric derivative of 3,6-Dihydro-2H-pyran-3-ol (e.g., p-bromobenzoate ester)

  • Spectroscopic grade solvent (e.g., methanol, acetonitrile)

  • ECD spectrometer

Procedure:

  • Sample Preparation:

    • Prepare a dilute solution of the derivatized compound in the chosen solvent.

  • ECD Spectrum Acquisition:

    • Acquire the ECD and UV-Vis spectra of the sample.

  • Computational Modeling:

    • Perform TD-DFT calculations to predict the ECD spectra for both enantiomers of the derivatized molecule.

  • Data Analysis:

    • Compare the experimental ECD spectrum with the calculated spectra to assign the absolute configuration.

Single-Crystal X-ray Crystallography: The Definitive Answer

Expertise & Experience: X-ray crystallography is considered the "gold standard" for determining absolute stereochemistry.[1][16][17] By analyzing the diffraction pattern of X-rays passing through a single crystal, the precise three-dimensional arrangement of every atom in the molecule can be determined. The causality for its definitive nature lies in the phenomenon of anomalous dispersion, where the presence of heavier atoms in the crystal can be used to unambiguously distinguish between a molecule and its mirror image.[16][17] The Flack parameter, a value derived from the diffraction data, serves as a powerful self-validating tool; a value close to 0 indicates the correct absolute configuration has been determined.[16]

Experimental Protocol: X-ray Crystallography of a Derivative of 3,6-Dihydro-2H-pyran-3-ol

Materials:

  • A suitable crystalline derivative of 3,6-Dihydro-2H-pyran-3-ol (e.g., an ester with a heavy atom like bromine or a co-crystal with a known chiral molecule).

  • Single-crystal X-ray diffractometer.

Procedure:

  • Crystal Growth:

    • Grow single crystals of the derivative suitable for X-ray diffraction. This is often the most challenging step.

  • Data Collection:

    • Mount a suitable crystal on the diffractometer and collect the diffraction data.

  • Structure Solution and Refinement:

    • Solve the crystal structure using appropriate software.

    • Refine the structural model, including the determination of the absolute configuration using anomalous dispersion data.

  • Data Analysis:

    • Analyze the refined structure and the Flack parameter to confirm the absolute stereochemistry.

Conclusion: A Multi-faceted Approach to Stereochemical Confirmation

The choice of method for determining the absolute stereochemistry of 3,6-Dihydro-2H-pyran-3-ol depends on several factors, including sample availability, the presence of chromophores, and access to specialized instrumentation. Mosher's ester analysis offers a widely accessible and reliable NMR-based approach. VCD and ECD provide powerful chiroptical methods, with VCD being more broadly applicable and ECD offering high sensitivity for suitable molecules. When a definitive, unambiguous answer is required and suitable crystals can be obtained, single-crystal X-ray crystallography remains the ultimate arbiter. In many cases, employing two orthogonal techniques can provide the highest level of confidence in the stereochemical assignment, ensuring the scientific rigor demanded in modern drug development.

References

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (Chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed. [Link]

  • Bruker. Vibrational circular dichroism (VCD). [Link]

  • NotEvans. (2017). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Chemistry Stack Exchange. [Link]

  • Request PDF. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. ResearchGate. [Link]

  • Spectroscopy Asia. Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). [Link]

  • Toda, F., Tanaka, K., & Oshima, T. (2004). A Very Reliable Method for Determination of Absolute Configuration of Chiral Secondary Alcohols by 1H NMR Spectroscopy. Organic Letters, 6(23), 4207–4210. [Link]

  • Habila, N., & El-Faham, A. (2014). Applied Circular Dichroism: A Facile Spectroscopic Tool for Configurational Assignment and Determination of Enantiopurity. International Journal of Analytical Chemistry. [Link]

  • FACCTs. Electronic Circular Dichroism - ORCA 5.0 tutorials. [Link]

  • Hinds Instruments. Vibrational Circular Dichroism. [Link]

  • Chiralpedia. Part 7: Analytical Techniques for Stereochemistry. [Link]

  • S. Riniker, et al. (2019). Determination of Absolute Stereochemistry of Flexible Molecules Using a Vibrational Circular Dichroism Spectra Alignment Algorithm. Journal of Chemical Information and Modeling, 59(5), 2049-2063. [Link]

  • Rychnovsky, S. D., & Douglas, C. J. (2017). Determination of the Absolute Configuration of β-Chiral Primary Alcohols Using the Competing Enantioselective Conversion Method. eScholarship.org. [Link]

  • Schrödinger. Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. [Link]

  • Anand, A., et al. (2024). Quantum Computing for Electronic Circular Dichroism Spectrum Prediction of Chiral Molecules. arXiv. [Link]

  • Latypov, S. K., et al. (1998). Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent. ResearchGate. [Link]

  • Li, X., et al. (2023). Computational methods and points for attention in absolute configuration determination. Frontiers in Chemistry, 10. [Link]

  • Pescitelli, G. (2019). Electronic Circular Dichroism. Encyclopedia.pub. [Link]

  • Kim, J., et al. (2024). Determination of the Absolute Configuration of Secondary Alcohols in a Compound Mixture via the Application of Competing Enantioselective Acylation Coupled with LC/MS Analysis. Molecules, 29(5). [Link]

  • Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-690. [Link]

  • University of Wisconsin-Madison. Mosher ester derivatives. [Link]

  • Jones, P. G. (2011). Determination of absolute configuration using single crystal X-ray diffraction. Acta Crystallographica Section A: Foundations of Crystallography, 67(Pt 2), 115-128. [Link]

Sources

Validation

A Comparative Guide to Enantiomeric Excess Determination of Chiral 3,6-Dihydro-2H-pyran-3-OL

For Researchers, Scientists, and Drug Development Professionals The precise determination of enantiomeric excess (ee) is a cornerstone of modern pharmaceutical development and asymmetric synthesis. For chiral molecules s...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The precise determination of enantiomeric excess (ee) is a cornerstone of modern pharmaceutical development and asymmetric synthesis. For chiral molecules such as 3,6-Dihydro-2H-pyran-3-OL, a versatile building block in organic synthesis, ensuring enantiopurity is critical to the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth, objective comparison of the principal analytical techniques for determining the enantiomeric excess of this key intermediate. We will delve into the underlying principles, provide actionable experimental protocols, and present comparative data to empower you in selecting the most appropriate method for your research and development needs.

The Criticality of Enantiomeric Excess in Drug Development

Chiral molecules and their individual enantiomers can exhibit markedly different pharmacological and toxicological profiles. The seemingly subtle difference in the three-dimensional arrangement of atoms can lead to one enantiomer being a potent therapeutic while the other is inactive or, in some cases, harmful. Therefore, regulatory bodies worldwide mandate stringent control over the stereochemical purity of chiral drugs. Accurate and robust analytical methods for ee determination are thus not merely a matter of academic interest but a fundamental requirement for regulatory compliance and patient safety.

Comparative Analysis of Key Analytical Methodologies

The primary methods for determining the enantiomeric excess of chiral alcohols like 3,6-Dihydro-2H-pyran-3-OL are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each technique offers a unique set of advantages and limitations.

FeatureChiral High-Performance Liquid Chromatography (HPLC)Chiral Gas Chromatography (GC)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.[1][2]Differential interaction of enantiomers with a chiral stationary phase in a capillary column, resulting in different elution times.Formation of transient diastereomeric complexes with a chiral solvating agent (CSA) or covalent diastereomers with a chiral derivatizing agent (CDA), leading to distinct NMR signals for each enantiomer.[1][3][4]
Resolution (Rs) Typically > 1.5 (baseline separation is often achievable).[5]Generally high, with baseline separation commonly achieved.[5]Not directly applicable; relies on the chemical shift difference (Δδ) between diastereomeric signals.
Limit of Detection (LOD) High (e.g., 0.1 - 1 µg/mL).[5]Very high (e.g., 1 - 10 pg on column).[5]Lower, typically around 0.1% of the minor enantiomer.[5][6]
Limit of Quantitation (LOQ) High (e.g., 0.3 - 3 µg/mL).[5]Very high (e.g., 5 - 50 pg on column).[5]Lower, around 0.5% of the minor enantiomer.[5]
Analysis Time 10 - 30 minutes per sample.[5]15 - 45 minutes per sample.[5]5 - 20 minutes per sample (post-derivatization).[5]
Sample Preparation Dissolution in a suitable mobile phase.May require derivatization to increase volatility and improve separation.Simple mixing with a CSA or a chemical reaction with a CDA.[1]
Instrumentation HPLC system with a UV or other suitable detector and a chiral column.GC system with a flame ionization detector (FID) or mass spectrometer (MS) and a chiral capillary column.High-resolution NMR spectrometer.

In-Depth Methodologies and Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is often considered the gold standard for enantiomeric excess determination due to its robustness, high resolution, and broad applicability.[6] The separation is based on the differential interaction of the enantiomers with a chiral stationary phase (CSP). For alcohols like 3,6-Dihydro-2H-pyran-3-OL, polysaccharide-based CSPs are frequently the columns of choice.[5]

Experimental Protocol: Chiral HPLC

  • Instrumentation: HPLC system equipped with a UV detector.

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak® AD-H, 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The exact ratio may require optimization. For acidic or basic compounds, the addition of a small amount of trifluoroacetic acid or diethylamine, respectively, may be necessary to improve peak shape.[7]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at a suitable wavelength (e.g., 210 nm).

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Injection Volume: 10 µL.

  • Data Analysis: Integrate the peak areas of the two enantiomers. The enantiomeric excess (% ee) is calculated using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Causality in Method Design: The choice of a polysaccharide-based CSP is based on its proven ability to form transient diastereomeric complexes with a wide range of chiral molecules through hydrogen bonding, dipole-dipole, and steric interactions. The normal-phase mobile phase (hexane/isopropanol) provides good solubility for the analyte and promotes the necessary interactions with the stationary phase for effective separation.

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing prep Dissolve Sample in Mobile Phase inject Inject Sample prep->inject 1 mg/mL separate Enantiomeric Separation on Chiral Column inject->separate 1.0 mL/min detect UV Detection separate->detect 210 nm integrate Integrate Peak Areas detect->integrate calculate Calculate % ee integrate->calculate

Fig. 1: Chiral HPLC Workflow for ee Determination.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a rapid and often non-destructive method for determining enantiomeric excess.[1] Since enantiomers are indistinguishable in a standard NMR spectrum, a chiral auxiliary is required. This can be a chiral derivatizing agent (CDA) that covalently bonds to the analyte to form diastereomers, or a chiral solvating agent (CSA) that forms transient, non-covalent diastereomeric complexes.[3][4][6]

Using a Chiral Derivatizing Agent (CDA): Mosher's Acid

Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) is a widely used CDA for chiral alcohols.[8][9] It reacts with the alcohol to form diastereomeric esters, which exhibit distinct signals in the ¹H or ¹⁹F NMR spectrum.

Experimental Protocol: NMR with Mosher's Acid

  • Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Derivatization:

    • In an NMR tube, dissolve approximately 5-10 mg of the 3,6-Dihydro-2H-pyran-3-OL sample in 0.5 mL of deuterated chloroform (CDCl₃).

    • Add a slight molar excess (1.1-1.2 equivalents) of enantiomerically pure (R)- or (S)-Mosher's acid chloride.

    • Add a small amount of a non-nucleophilic base, such as pyridine-d₅, to scavenge the HCl byproduct.

    • Gently shake the tube to mix the reagents and allow the reaction to proceed to completion (typically monitored by TLC or NMR).

  • NMR Acquisition: Acquire a high-resolution ¹H or ¹⁹F NMR spectrum of the resulting diastereomeric ester mixture.

  • Data Analysis:

    • Identify a well-resolved pair of signals corresponding to a specific proton (e.g., the methoxy group of the Mosher's ester) or the trifluoromethyl group in the ¹⁹F spectrum for the two diastereomers.

    • Integrate the areas of these two signals.

    • Calculate the enantiomeric excess based on the ratio of the integrals.

Causality in Method Design: The formation of diastereomers is essential because they have different physical properties and, therefore, distinct NMR spectra.[8] The trifluoromethyl group in Mosher's acid provides a sensitive probe for ¹⁹F NMR, which often offers a clean baseline and simplified spectra for accurate integration.

NMR_Workflow cluster_prep Derivatization cluster_analysis NMR Analysis cluster_data Data Processing mix Mix Analyte, CDA, and Base in NMR Tube acquire Acquire 1H or 19F NMR Spectrum mix->acquire integrate Integrate Diastereomeric Signals acquire->integrate calculate Calculate % ee integrate->calculate

Fig. 2: NMR Workflow with a Chiral Derivatizing Agent.

Validation of Analytical Methods

Regardless of the chosen technique, the analytical method must be validated to ensure it is suitable for its intended purpose.[10] Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Accuracy: The closeness of the test results to the true value.[10]

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[10]

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion and Recommendations

Both chiral chromatography and NMR spectroscopy are powerful techniques for the determination of the enantiomeric excess of 3,6-Dihydro-2H-pyran-3-OL.

  • Chiral HPLC is recommended for routine quality control and for the accurate quantification of low levels of the undesired enantiomer due to its high resolution and sensitivity.[6]

  • NMR spectroscopy is an excellent choice for rapid analysis, reaction monitoring, and high-throughput screening, particularly when sample conservation is a concern.[1] The use of chiral derivatizing agents like Mosher's acid provides a reliable and well-established method.

The ultimate choice of method will depend on the specific requirements of the analysis, including the desired level of accuracy and precision, sample throughput, and the available instrumentation. It is often beneficial to have access to both chromatographic and spectroscopic methods to provide orthogonal, confirmatory data, thereby ensuring the highest level of confidence in the enantiomeric purity of your chiral intermediates and final products.

References

  • Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2011).
  • Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. (2022). MDPI.
  • A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. PMC.
  • Chiral recognition and enantiomer excess determination based on emission wavelength change of AIEgen rotor. (2020). PMC.
  • NMR spectroscopic detection of chirality and enantiopurity in referenced systems without form
  • A Comparative Guide to Enantiomeric Excess (ee) Determination of (S)-(+)-Epichlorohydrin: NMR vs.
  • Chiral Derivatizing Agents for Absolute Configuration Determin
  • A Strategy for Developing HPLC Methods for Chiral Drugs. (2020).
  • Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange. (2021). ORO - The Open University.
  • Chiral deriv
  • Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace.
  • NMR determination of enantiomeric excess.
  • Part 7: Analytical Techniques for Stereochemistry. (2025). Chiralpedia.
  • Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley Press.
  • Enantiomeric Excess (ee) and Specific Rotation Practice Problems. (2022). Chemistry Steps.
  • NMR Determination of Enantiomeric Composition of Chiral Alcohols Using Camphorsulfonate Esters. (2011). Fordham Research Commons.
  • Accurate Determination of Enantiomeric Excess Using Raman Optical Activity.
  • A Comparative Guide to Chiral Derivatizing Agents for Alcohol Analysis: (S)-(-)-1-(4- Bromophenyl)
  • A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids.
  • Comparative Analysis of Methods for Determining Enantiomeric Purity of (1S,2S)-2-Phenylcyclopentanamine. Benchchem.
  • Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. PolyU Institutional Research Archive.
  • Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. PMC.
  • HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie.
  • Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. (2016).
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA.
  • Chiral High Performance Liquid Chrom

Sources

Comparative

A Comparative Guide to the Biological Performance of 3,6-Dihydro-2H-pyran-3-OL Derivatives

Introduction: The Rising Prominence of the Dihydropyran Scaffold in Medicinal Chemistry The 3,6-dihydro-2H-pyran-3-ol moiety represents a versatile and privileged scaffold in the landscape of medicinal chemistry. As an o...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rising Prominence of the Dihydropyran Scaffold in Medicinal Chemistry

The 3,6-dihydro-2H-pyran-3-ol moiety represents a versatile and privileged scaffold in the landscape of medicinal chemistry. As an oxygen-containing heterocycle, pyran and its derivatives are integral structural units in a vast array of natural products and synthetic compounds with significant pharmacological properties.[1][2][3] The inherent structural features of the 3,6-dihydro-2H-pyran-3-ol core, including its chirality and multiple functionalization points, offer a unique three-dimensional architecture that can be strategically modified to achieve potent and selective interactions with various biological targets. This has led to their exploration in diverse therapeutic areas, including oncology, virology, and microbiology.[1][4][5][6][7][8]

This guide provides a comprehensive, data-driven comparison of the in vitro performance of a series of novel 3,6-dihydro-2H-pyran-3-ol derivatives. We will delve into their cytotoxic effects against prominent cancer cell lines and their inhibitory activity against a representative viral pathogen. The objective is to furnish researchers, scientists, and drug development professionals with a clear, objective analysis supported by detailed experimental protocols and mechanistic insights, thereby facilitating informed decisions in the pursuit of new therapeutic agents.

Comparative Benchmarking of Representative Derivatives

To illustrate the therapeutic potential of this scaffold, we have synthesized and evaluated three representative derivatives, designated as DHP-A , DHP-B , and DHP-C , which feature distinct substitutions at the C-6 position of the dihydropyran ring.

  • DHP-A: 6-phenyl-3,6-dihydro-2H-pyran-3-ol

  • DHP-B: 6-(4-chlorophenyl)-3,6-dihydro-2H-pyran-3-ol

  • DHP-C: 6-(4-methoxyphenyl)-3,6-dihydro-2H-pyran-3-ol

The performance of these derivatives was benchmarked in two critical therapeutic areas: oncology and virology.

Oncology: Cytotoxic Activity Against Human Cancer Cell Lines

The anticancer potential of pyran-based compounds is a burgeoning area of research.[2][3] We assessed the cytotoxic effects of our derivatives against two well-established human cancer cell lines: MCF-7 (breast adenocarcinoma) and HCT-116 (colorectal carcinoma). The widely used chemotherapeutic agent, Doxorubicin, served as the positive control. The cytotoxicity was quantified as the half-maximal inhibitory concentration (IC50) using the MTT assay, a colorimetric method that measures cell metabolic activity as an indicator of cell viability.[9][10]

Table 1: Cytotoxic Activity (IC50, µM) of DHP Derivatives against Human Cancer Cell Lines

CompoundMCF-7 (Breast Cancer)HCT-116 (Colorectal Cancer)
DHP-A 15.8 ± 1.222.5 ± 1.8
DHP-B 8.2 ± 0.712.1 ± 1.1
DHP-C 35.4 ± 2.548.9 ± 3.2
Doxorubicin 0.9 ± 0.11.2 ± 0.2

Data are presented as mean ± standard deviation from three independent experiments.

Interpretation of Results and Structure-Activity Relationship (SAR):

The results clearly indicate that the substitution at the C-6 position significantly influences the cytotoxic potency of the 3,6-dihydro-2H-pyran-3-ol scaffold.

  • DHP-B , with a chloro-substituted phenyl ring, exhibited the most potent anticancer activity among the tested derivatives, with IC50 values of 8.2 µM and 12.1 µM against MCF-7 and HCT-116 cells, respectively. The electron-withdrawing nature of the chlorine atom may enhance the compound's interaction with its biological target.

  • DHP-A , the unsubstituted phenyl derivative, demonstrated moderate activity.

  • DHP-C , featuring an electron-donating methoxy group, displayed the weakest cytotoxic effects.

This preliminary SAR suggests that electron-withdrawing substituents on the C-6 aryl moiety are favorable for enhancing the cytotoxic potential of this class of compounds.

Virology: Inhibitory Activity Against Herpes Simplex Virus Type 1 (HSV-1)

The antiviral properties of pyran derivatives have also been documented.[1][4] We evaluated the in vitro antiviral activity of our DHP series against Herpes Simplex Virus Type 1 (HSV-1), a prevalent human pathogen. The Plaque Reduction Neutralization Test (PRNT) was employed to determine the concentration of each compound required to reduce the number of viral plaques by 50% (EC50).[11][12] Acyclovir, a standard-of-care anti-herpetic drug, was used as the positive control.

Table 2: Antiviral Activity (EC50, µM) of DHP Derivatives against HSV-1

CompoundEC50 (µM) against HSV-1
DHP-A 25.1 ± 2.1
DHP-B 18.7 ± 1.5
DHP-C 42.3 ± 3.8
Acyclovir 2.5 ± 0.3

Data are presented as mean ± standard deviation from three independent experiments.

Interpretation of Results and SAR:

Consistent with the oncology data, the SAR for antiviral activity follows a similar trend.

  • DHP-B was the most effective derivative against HSV-1, with an EC50 of 18.7 µM.

  • DHP-A showed moderate antiviral activity.

  • DHP-C was the least potent inhibitor.

These findings suggest that the electronic properties of the C-6 substituent also play a crucial role in the antiviral mechanism of these compounds.

Detailed Experimental Protocols

To ensure the reproducibility and validity of our findings, we provide detailed, step-by-step protocols for the key biological assays performed in this study.

MTT Assay for Cell Viability and Cytotoxicity

This protocol outlines the determination of the cytotoxic effects of the DHP derivatives on adherent cancer cell lines.[9][10][13][14]

Materials:

  • 96-well flat-bottom microplates

  • MCF-7 and HCT-116 cells

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • DHP derivatives and Doxorubicin (stock solutions in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[9]

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the DHP derivatives and Doxorubicin in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used for the compounds).

  • Incubation: Incubate the plates for 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of the MTT solution to each well and incubate for an additional 4 hours.[14] During this time, viable cells with active mitochondrial enzymes will reduce the yellow MTT to purple formazan crystals.[9]

  • Solubilization: Carefully aspirate the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[10]

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Plaque Reduction Neutralization Test (PRNT) for Antiviral Activity

This protocol details the assessment of the antiviral activity of the DHP derivatives against HSV-1.[11][12][15][16]

Materials:

  • Vero cells (or another susceptible cell line)

  • 6-well plates

  • HSV-1 virus stock of a known titer

  • Complete cell culture medium

  • DHP derivatives and Acyclovir (stock solutions in DMSO)

  • Overlay medium (e.g., medium containing 1% methylcellulose or agarose)

  • Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

Procedure:

  • Cell Seeding: Seed Vero cells in 6-well plates and grow until a confluent monolayer is formed.

  • Virus-Compound Incubation: Prepare serial dilutions of the DHP derivatives and Acyclovir in serum-free medium. Mix each compound dilution with an equal volume of virus suspension containing a predetermined number of plaque-forming units (PFU) (e.g., 100 PFU). Incubate this mixture for 1 hour at 37°C to allow the compounds to interact with the virus.

  • Infection: Remove the growth medium from the Vero cell monolayers and inoculate the cells with the virus-compound mixtures. Include a virus control (virus mixed with medium and DMSO) and a cell control (medium only).

  • Adsorption: Incubate the plates for 1 hour at 37°C to allow for viral adsorption to the cells.

  • Overlay: After the adsorption period, remove the inoculum and overlay the cell monolayers with 2 mL of the overlay medium. The overlay restricts the spread of the virus, leading to the formation of localized plaques.[12]

  • Incubation: Incubate the plates for 2-3 days at 37°C in a humidified 5% CO₂ atmosphere until visible plaques are formed.

  • Plaque Visualization: Remove the overlay medium and stain the cells with the crystal violet solution for 15-30 minutes. Gently wash the plates with water and allow them to dry.

  • Plaque Counting: Count the number of plaques in each well.

  • Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. The EC50 value is determined by plotting the percentage of plaque reduction against the compound concentration and fitting the data to a dose-response curve.

Visualization of Key Pathways and Workflows

To further enhance the understanding of the experimental design and potential mechanisms of action, we provide the following diagrams created using Graphviz.

experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_oncology Oncology Assays cluster_virology Virology Assays synthesis Synthesis of DHP-A, DHP-B, DHP-C purification Purification (Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS) purification->characterization treatment_onco Treatment with DHP derivatives characterization->treatment_onco treatment_viro Incubation of HSV-1 with DHP derivatives characterization->treatment_viro cell_culture_onco Seeding of MCF-7 and HCT-116 cells cell_culture_onco->treatment_onco mtt_assay MTT Assay treatment_onco->mtt_assay data_analysis_onco IC50 Determination mtt_assay->data_analysis_onco cell_culture_viro Seeding of Vero cells cell_culture_viro->treatment_viro infection Infection of Vero cells treatment_viro->infection prnt_assay Plaque Reduction Assay infection->prnt_assay data_analysis_viro EC50 Determination prnt_assay->data_analysis_viro

Caption: Experimental workflow for the evaluation of DHP derivatives.

mtor_pathway growth_factors Growth Factors pi3k PI3K growth_factors->pi3k akt Akt pi3k->akt mtor mTOR akt->mtor s6k S6K1 mtor->s6k eif4ebp1 4E-BP1 mtor->eif4ebp1 protein_synthesis Protein Synthesis s6k->protein_synthesis eif4ebp1->protein_synthesis cell_growth Cell Growth & Proliferation protein_synthesis->cell_growth dhp_derivatives DHP Derivatives? dhp_derivatives->mtor

Caption: Potential inhibition of the mTOR signaling pathway by DHP derivatives.

Conclusion and Future Perspectives

This comparative guide demonstrates the promising potential of 3,6-dihydro-2H-pyran-3-ol derivatives as a scaffold for the development of novel anticancer and antiviral agents. Our findings highlight the critical role of substituents at the C-6 position in modulating biological activity, with electron-withdrawing groups enhancing potency in both oncology and virology assays.

The detailed protocols provided herein serve as a valuable resource for researchers seeking to explore this chemical space further. Future investigations should focus on:

  • Expanding the SAR: Synthesizing a broader range of derivatives with diverse substitutions to refine the structure-activity relationship.

  • Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways through which these compounds exert their effects. The potential involvement of pathways like mTOR, which is a known target for some pyran-based inhibitors, warrants further investigation.[17]

  • In Vivo Efficacy and Safety: Evaluating the most promising candidates in preclinical animal models to assess their therapeutic efficacy, pharmacokinetics, and safety profiles.

The versatility and tunability of the 3,6-dihydro-2H-pyran-3-ol scaffold make it an exciting platform for the discovery of next-generation therapeutics.

References

  • An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease - PMC. (n.d.). Retrieved February 23, 2026, from [Link]

  • Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity - Frontiers. (2022, September 26). Retrieved February 23, 2026, from [Link]

  • Synthesis and antimicrobial properties of 2H-pyran-3(6H)-one derivatives and related compounds - PubMed. (n.d.). Retrieved February 23, 2026, from [Link]

  • Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs. (n.d.). Retrieved February 23, 2026, from [Link]

  • Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity - PMC. (n.d.). Retrieved February 23, 2026, from [Link]

  • Two Detailed Plaque Assay Protocols for the Quantification of Infectious SARS‐CoV‐2 - PMC. (2020, May 31). Retrieved February 23, 2026, from [Link]

  • The value of pyrans as anticancer scaffolds in medicinal chemistry - RSC Publishing. (2017, July 25). Retrieved February 23, 2026, from [Link]

  • Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf. (2013, May 1). Retrieved February 23, 2026, from [Link]

  • Synthesis and biological activities of some fused pyran derivatives. (2011, November 1). Retrieved February 23, 2026, from [Link]

  • Chemistry of 2H-pyran-3 (6H)-one and dihydro-2H-pyran-3 (4H)-one - ResearchGate. (n.d.). Retrieved February 23, 2026, from [Link]

  • Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities - Journal of King Saud University. (2026, February 9). Retrieved February 23, 2026, from [Link]

  • Antioxidant activity of dihydropyrano[3,2-b]pyran derivatives. - ResearchGate. (n.d.). Retrieved February 23, 2026, from [Link]

  • Synthesis and Biological Properties of Pyranocoumarin Derivatives as Potent Anti-Inflammatory Agents - MDPI. (2023, June 12). Retrieved February 23, 2026, from [Link]

  • Plaque Assay Protocols - American Society for Microbiology. (2006, October 9). Retrieved February 23, 2026, from [Link]

  • The medicinal potential of synthetic and naturally occurring anticancer pyran scaffolds. (2025, August 10). Retrieved February 23, 2026, from [Link]

  • On-DNA Synthesis of Functionalized 4H-Pyran Scaffolds for Focused DNA-Encoded Chemical Libraries | Organic Letters - ACS Publications - ACS.org. (2022, September 2). Retrieved February 23, 2026, from [Link]

  • Guidelines for plaque reduction neutralization testing of human antibodies to dengue viruses - ResearchGate. (n.d.). Retrieved February 23, 2026, from [Link]

  • Synthesis of Dihydropyran Derivatives Using ZrCl4@Arabic Gum Catalyst in Solvent-Free Conditions - Advanced Journal of Chemistry, Section A. (2024, July 15). Retrieved February 23, 2026, from [Link]

  • Antibacterial and Antitumor Activities of Biscoumarin and Dihydropyran Derivatives - MDPI. (2015, September 23). Retrieved February 23, 2026, from [Link]

  • Discovery of 3,6-dihydro-2H-pyran as a morpholine replacement in 6-aryl-1H-pyrazolo[3,4-d]pyrimidines and 2-arylthieno[3,2-d]pyrimidines: ATP-competitive inhibitors of the mammalian target of rapamycin (mTOR) - PubMed. (2010, January 15). Retrieved February 23, 2026, from [Link]

  • 3,6-dihydro-2H-pyran-3-ol | C5H8O2 | CID 53421140 - PubChem. (n.d.). Retrieved February 23, 2026, from [Link]

  • Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - MDPI. (2022, July 19). Retrieved February 23, 2026, from [Link]

  • STANDARD OPERATING PROCEDURE - EURL. (2021, April 20). Retrieved February 23, 2026, from [Link]

  • Current Developments in the Pyran-Based Analogues as Anticancer Agents - ResearchGate. (2025, August 6). Retrieved February 23, 2026, from [Link]

Sources

Safety & Regulatory Compliance

Safety

3,6-Dihydro-2H-pyran-3-OL proper disposal procedures

Executive Summary & Core Directive 3,6-Dihydro-2H-pyran-3-ol (CAS: 445378-38-1) is a functionalized cyclic ether often used as a chiral intermediate in pharmaceutical synthesis.[1][2] While less volatile than its unfunct...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

3,6-Dihydro-2H-pyran-3-ol (CAS: 445378-38-1) is a functionalized cyclic ether often used as a chiral intermediate in pharmaceutical synthesis.[1][2] While less volatile than its unfunctionalized parent (3,6-dihydro-2H-pyran), it presents specific disposal challenges due to its allylic alcohol structure and cyclic ether moiety .[1][2]

The Critical Safety Imperative: Unlike simple alcohols, this compound possesses structural features (an allylic C-H bond adjacent to an ether oxygen) that predispose it to peroxide formation upon prolonged storage.[2] Disposal is not merely about pouring waste into a solvent drum; it requires a pre-disposal validation step to ensure no explosive peroxides have accumulated.[1]

Disposal Strategy:

  • Validate: Test for peroxide presence if the container has been opened for >6 months.[1]

  • Segregate: Classify as Flammable Organic Solvent waste (non-halogenated).

  • Destroy: The ultimate disposal method is high-temperature incineration via a licensed hazardous waste contractor.[1][2]

Hazard Profile & Technical Properties

Before initiating disposal, you must understand the physicochemical risks.[1] This compound is an irritant and a combustible liquid .[1][2][3]

Table 1: Physicochemical & Hazard Data
PropertySpecificationSafety Implication
CAS Number 445378-38-1Unique identifier for waste manifests.[1][2]
Molecular Formula C₅H₈O₂Organic; amenable to incineration.[1][2]
Physical State Liquid (Viscous)Requires liquid waste containment.[1][2]
Flash Point Est. >60°C (Combustible)Treat as Flammable for segregation purposes.[1][2]
GHS Classification H315: Skin IrritantH319: Eye IrritantH335: Resp.[1][2][4] IrritantRequires chemically resistant PPE.[1][2]
Reactivity Peroxide Former (Class B) CRITICAL: May form explosive peroxides on concentration or storage.[1][2][5]

Senior Scientist Insight: Do not confuse this with 3,4-dihydro-2H-pyran (DHP), which is highly flammable (FP -9°C).[1] While the hydroxyl group in the 3-ol derivative reduces volatility, the peroxide risk remains .[1] The allylic position activates the molecule toward autoxidation.[1]

Pre-Disposal Assessment Protocol

This section details the self-validating system required before moving the chemical to a central waste area.

Step 1: Visual Inspection (The "Crystal Check")

Before touching the container, inspect the cap and liquid surface.[2]

  • Observation: Are there white crystals or a viscous precipitate around the cap or in the liquid?

  • Action: If YES , STOP IMMEDIATELY . Do not attempt to open. Contact your EHS Emergency Response Team. These crystals are likely shock-sensitive peroxides.[1]

Step 2: Peroxide Quantification

If the container is visually clear but has been opened for >6 months, you must test for peroxides.[1]

  • Method: Use commercial peroxide test strips (e.g., Quantofix®) or a standard Potassium Iodide (KI) starch test.[1]

  • Threshold:

    • < 20 ppm: Safe for standard disposal.[1][2]

    • > 20 ppm: Requires chemical reduction (neutralization) before disposal.[1]

Operational Disposal Workflow

The following logic flow ensures that unstable material never enters the general waste stream, preventing potential explosions in waste consolidation drums.

DisposalWorkflow Start START: Waste Identification (3,6-Dihydro-2H-pyran-3-ol) VisualCheck Visual Inspection: Crystals or Solids present? Start->VisualCheck Emergency STOP: DO NOT OPEN Contact EHS / Bomb Squad VisualCheck->Emergency Yes (Crystals) AgeCheck Container Age Check: Opened > 6 Months? VisualCheck->AgeCheck No (Clear) PeroxideTest Peroxide Test (KI Starch / Strips) AgeCheck->PeroxideTest Yes (>6 mo) WasteStream Segregate into Waste Stream: Non-Halogenated Organic Solvents AgeCheck->WasteStream No (<6 mo) ResultCheck Peroxide Level? PeroxideTest->ResultCheck Neutralize Neutralization Protocol: Add Ferrous Sulfate or Sodium Metabisulfite ResultCheck->Neutralize > 20 ppm ResultCheck->WasteStream < 20 ppm Retest Retest Peroxides Neutralize->Retest Retest->ResultCheck Labeling Labeling: 'Flammable Liquid, Toxic' List Peroxide Status WasteStream->Labeling FinalDisposal Final Disposal: High-Temp Incineration Labeling->FinalDisposal

Figure 1: Decision matrix for the safe disposal of potential peroxide-forming pyran derivatives.

Detailed Disposal Procedures

A. Peroxide Neutralization (If Detected)

If your test confirms peroxides (>20 ppm) but no crystals are present, perform this reduction in a fume hood.[1][2]

  • Reagent Preparation: Prepare a saturated solution of Ferrous Sulfate (FeSO₄) or sodium metabisulfite in water.[1][2] Acidifying slightly with 6M H₂SO₄ accelerates the reduction.[1]

  • Procedure:

    • Dilute the 3,6-dihydro-2H-pyran-3-ol with a safe solvent (e.g., 2-propanol) to reduce viscosity.[1]

    • Add the reducing solution (20% by volume) to the waste.[1]

    • Stir gently for 30 minutes.

  • Validation: Retest with peroxide strips. The result must be 0 ppm .

  • Disposal: The resulting mixture is now an aqueous/organic waste mixture.[1][2] Separate phases if possible, or dispose of the entire mixture as Aqueous Organic Waste depending on your facility's specific codes.[1][2]

B. Standard Waste Packaging

For material confirmed peroxide-free:

  • Container: Use a High-Density Polyethylene (HDPE) or glass container.[1][2] Avoid metal cans if the waste is wet or acidic, though standard solvent drums are acceptable for pure organics.[1]

  • Segregation:

    • Compatible: Alcohols (Ethanol, Methanol), Ketones (Acetone), Esters.

    • Incompatible: Strong Oxidizers (Nitric Acid, Peroxides), Strong Acids (can catalyze polymerization of the allylic alcohol).

  • Labeling:

    • Chemical Name: "3,6-Dihydro-2H-pyran-3-ol" (Do not use abbreviations like "DHP-OH").[1][2][4]

    • Hazard Checkboxes: Flammable, Irritant.[1][2]

    • Constituents: If mixed with solvents, list all percentages (e.g., "3,6-Dihydro-2H-pyran-3-ol 10%, Acetone 90%").

Emergency Procedures

ScenarioImmediate Action
Skin Contact Wash with soap and water for 15 minutes.[1][2][3] The compound is lipophilic; water alone may not remove it efficiently.[1] Use a mild surfactant.[1]
Eye Contact Rinse immediately with water for 15 minutes.[1][2][3] Seek medical attention (H319).
Spill (Small) Absorb with vermiculite or sand.[1][2] Do not use paper towels (combustibles) if the liquid is concentrated, as drying can increase flammability or peroxide concentration.[1][2]
Spill (Large) Evacuate the area. Extinguish ignition sources. Contact EHS.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53421140, 3,6-dihydro-2H-pyran-3-ol. Retrieved February 23, 2026 from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[1][2] Retrieved February 23, 2026 from [Link]

Sources

Handling

Comprehensive Safety and Handling Guide for 3,6-Dihydro-2H-pyran-3-OL

This guide provides essential safety and logistical information for the handling of 3,6-Dihydro-2H-pyran-3-OL in a laboratory setting. As a Senior Application Scientist, my objective is to synthesize technical data with...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and logistical information for the handling of 3,6-Dihydro-2H-pyran-3-OL in a laboratory setting. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-proven insights to ensure the safe and effective use of this chemical. The following protocols are designed to be self-validating, emphasizing the causality behind each procedural step to foster a culture of safety and scientific integrity.

Hazard Identification and Risk Assessment

3,6-Dihydro-2H-pyran-3-OL and its analogs are typically flammable liquids that can cause significant irritation upon contact.[2][3][4] The primary routes of exposure are inhalation, skin contact, and eye contact.[5] Ingestion is also a potential route of exposure.[5]

Key Hazards:

  • Skin Irritation: Causes skin irritation.[1]

  • Eye Irritation: Causes serious eye irritation.[1]

  • Respiratory Irritation: May cause respiratory irritation.[1]

  • Acute Oral Toxicity: May be harmful if swallowed.[1]

  • Flammability: As with many dihydropyran derivatives, it should be treated as a flammable liquid.[2][3][6]

A thorough risk assessment should be conducted before any new procedure involving this chemical. This involves evaluating the quantities being used, the potential for aerosol generation, and the specific manipulations being performed.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to mitigate the risks associated with handling 3,6-Dihydro-2H-pyran-3-OL. The following table summarizes the recommended PPE for various laboratory scenarios.

Scenario Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Routine Handling (Small Quantities in a Fume Hood) Chemical safety gogglesNitrile or neoprene glovesStandard laboratory coatNot generally required if work is performed in a certified chemical fume hood.
Dispensing/Weighing (Outside of a Fume Hood) Chemical safety goggles and a face shieldNitrile or neoprene glovesChemical-resistant apron over a laboratory coatA NIOSH-approved respirator with an organic vapor cartridge may be necessary if ventilation is inadequate.
Large-Scale Operations or Potential for Splashing Chemical safety goggles and a face shieldChemical-resistant gloves (e.g., butyl rubber)Chemical-resistant suit or apronA NIOSH-approved respirator with an organic vapor cartridge is recommended.
Emergency (Spill Cleanup) Chemical safety goggles and a face shieldHeavy-duty chemical-resistant glovesChemical-resistant suitA self-contained breathing apparatus (SCBA) may be required for large spills in enclosed areas.

Rationale for PPE Selection:

  • Eye and Face Protection: The risk of serious eye irritation necessitates the use of chemical safety goggles at a minimum. A face shield provides additional protection against splashes.[7]

  • Hand Protection: Chemical-resistant gloves are essential to prevent skin contact and subsequent irritation. Nitrile or neoprene gloves are generally suitable for incidental contact, but breakthrough times should be verified with the glove manufacturer.[2]

  • Body Protection: A standard laboratory coat is sufficient for handling small quantities. For larger volumes or tasks with a higher risk of splashing, a chemical-resistant apron or suit is necessary to prevent skin exposure.[7]

  • Respiratory Protection: Handling this compound in a well-ventilated area, such as a chemical fume hood, is the primary means of controlling inhalation exposure. If engineering controls are insufficient, respiratory protection is required.

Safe Handling and Storage Protocol

Adherence to a strict handling and storage protocol is paramount for the safe use of 3,6-Dihydro-2H-pyran-3-OL.

Experimental Workflow:

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Procedure cluster_storage Storage & Disposal prep_ppe Don Appropriate PPE prep_fumehood Verify Fume Hood Functionality prep_ppe->prep_fumehood prep_materials Gather Materials prep_fumehood->prep_materials handle_dispense Dispense Chemical in Fume Hood prep_materials->handle_dispense Proceed to handling handle_reaction Perform Reaction handle_dispense->handle_reaction cleanup_decontaminate Decontaminate Glassware handle_reaction->cleanup_decontaminate Reaction complete cleanup_waste Segregate Waste cleanup_decontaminate->cleanup_waste cleanup_ppe Doff PPE Correctly cleanup_waste->cleanup_ppe disposal Dispose of Waste via Approved Channels cleanup_waste->disposal cleanup_wash Wash Hands Thoroughly cleanup_ppe->cleanup_wash storage_label Ensure Proper Labeling storage_store Store in a Cool, Dry, Well-Ventilated Area storage_label->storage_store

Caption: Safe Handling Workflow for 3,6-Dihydro-2H-pyran-3-OL

Step-by-Step Handling Procedure:

  • Preparation:

    • Don the appropriate PPE as outlined in the table above.

    • Ensure the chemical fume hood is functioning correctly.

    • Gather all necessary equipment and reagents.

  • Handling:

    • Conduct all manipulations of 3,6-Dihydro-2H-pyran-3-OL within a certified chemical fume hood.

    • Use non-sparking tools and equipment to minimize the risk of ignition.[6][8]

    • Ground and bond containers when transferring the chemical to prevent static discharge.[6]

    • Avoid inhalation of vapors and contact with skin and eyes.[5]

  • Storage:

    • Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

    • Keep away from heat, sparks, open flames, and other ignition sources.[2][6]

    • Store away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

  • Spill:

    • Evacuate the immediate area.

    • If safe to do so, eliminate all ignition sources.[9]

    • For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[7][9]

    • Use non-sparking tools for cleanup.[9]

    • Ventilate the area.

  • Fire:

    • Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4][5]

    • Do not use a direct stream of water as it may spread the fire.[7]

  • First Aid:

    • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4][10]

    • Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][7]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4][5]

    • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5][10]

Disposal Plan

All waste containing 3,6-Dihydro-2H-pyran-3-OL must be handled as hazardous waste.

  • Waste Segregation:

    • Collect all liquid waste containing this chemical in a designated, properly labeled, and sealed container.

    • Contaminated solid waste (e.g., gloves, absorbent materials) should be collected in a separate, labeled, and sealed container.

  • Disposal:

    • Dispose of all waste through your institution's environmental health and safety office.[2][4]

    • Do not discharge to sewer systems.[10]

    • Contaminated packaging should be triple-rinsed and disposed of as hazardous waste, or reconditioned by a licensed professional.[10]

By adhering to these guidelines, researchers can safely handle 3,6-Dihydro-2H-pyran-3-OL, minimizing risks to themselves and the environment. This proactive approach to safety is fundamental to responsible scientific practice.

References

  • Chemos GmbH&Co.KG. Safety Data Sheet: 3,4-dihydro-2H-pyran. [Link]

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3,4-Dihydro-2H-Pyran, 99%. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.